Technical Monograph: 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride Part 1: Executive Summary & Core Directives The "Gem-Disubstituted" Imperative In modern fragment-based drug discovery (FBDD), the escape from "flatland"...
The "Gem-Disubstituted" Imperative
In modern fragment-based drug discovery (FBDD), the escape from "flatland" (purely aromatic scaffolds) is a critical design principle. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride represents a high-value gem-disubstituted scaffold. Unlike its monosubstituted analog (3-hydroxymethylpiperidine), this compound possesses a quaternary carbon at the C3 position, introducing essential three-dimensionality (sp³ character) and specific vector constraints that rigidify the piperidine ring.
This guide provides a definitive technical analysis of the compound, moving beyond basic molecular weight calculations into synthesis, characterization, and application logic.
Part 2: Physicochemical Specifications
The molecular weight is not a static number; it dictates stoichiometry in synthesis and molarity in biological assays. The distinction between the free base and the hydrochloride salt is critical for accurate formulation.
Critical Calculation Note: When preparing stock solutions for biological assays (e.g., 10 mM DMSO stocks), researchers must use the 167.63 g/mol value. Using the free base weight (131.17) will result in a 21.7% concentration error , potentially invalidating IC₅₀ data.
Part 3: Synthetic Methodology & Manufacturing
The Causality of Route Selection
Direct functionalization of piperidine at the C3 position to generate a quaternary center is challenging due to steric hindrance. The most robust "self-validating" protocol utilizes an Exocyclic Alkene Dihydroxylation strategy. This method guarantees the formation of the vicinal diol (one on the ring, one exocyclic) with high regiocontrol.
Mechanism: The Upjohn dihydroxylation proceeds via a cyclic osmate ester intermediate. This ester bridges the exocyclic double bond and hydrolyzes to release the cis-diol.
Stereochemical Outcome: Since the starting alkene is exocyclic, the reaction creates the quaternary center. In the absence of chiral ligands, a racemate is formed.
Step 3: Deprotection & Salt Formation
Reagents: 4M HCl in Dioxane.
Outcome: Cleavage of the Boc group and immediate precipitation of the hydrochloride salt.
Figure 1: Synthetic workflow for the generation of the gem-disubstituted piperidine scaffold via oxidative dihydroxylation.
Part 4: Analytical Characterization (Self-Validation)
To ensure the integrity of the synthesized compound, researchers must look for specific spectral signatures that confirm the quaternary center.
1. Proton NMR (¹H NMR) - D₂O:
The "Missing" Signal: The most distinct feature is the absence of a proton at the C3 position. In monosubstituted piperidines, there is a methine proton at ~1.8-2.0 ppm. In this target, that signal must be gone.
The Diastereotopic Quartet: The exocyclic methylene protons (-CH₂OH) are attached to a chiral center (C3). They are diastereotopic (chemically non-equivalent). You will not see a singlet; you will see an AB quartet (two doublets) around 3.4–3.6 ppm. This confirms the rigid quaternary environment.
2. Mass Spectrometry (LC-MS):
Parent Ion: Look for [M+H]⁺ = 132.1 m/z (Free base mass + proton).
Salt Confirmation: Elemental analysis or Ion Chromatography is required to confirm the presence of chloride (Cl⁻) counterions to verify the 167.63 MW factor.
Part 5: Applications in Drug Discovery
Vector Logic & Scaffold Hopping
3-(Hydroxymethyl)piperidin-3-ol is not just a solubilizing group; it is a conformational lock .
Hydrogen Bond Vectoring: The C3-OH and C3-CH₂OH groups act as a "claw," capable of engaging two distinct H-bond acceptors in a protein pocket (e.g., Asp or Glu residues).
Solubility Enhancement: The addition of two hydroxyl groups significantly lowers the LogP (lipophilicity) compared to a simple piperidine or methyl-piperidine, improving the ADME profile of the final drug candidate.
Fragment Linking: The secondary amine (N1) is the primary handle for coupling to aromatic cores (via SₙAr or Buchwald-Hartwig coupling), leaving the polar C3 domain exposed to solvent or specific sub-pockets.
Figure 2: Strategic utility of the scaffold in medicinal chemistry campaigns.
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 72208279, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Retrieved from [Link]
Sharpless, K. B., et al. (2010). Catalytic Asymmetric Dihydroxylation. Chemical Reviews.
Technical Guide: Screening and Profiling of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Executive Summary 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) represents a high-value "3D-rich" scaffold in modern medicinal chemistry. Unlike traditional "flat" aromatic building blocks, this 3,3-d...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) represents a high-value "3D-rich" scaffold in modern medicinal chemistry. Unlike traditional "flat" aromatic building blocks, this 3,3-disubstituted piperidine offers increased sp³ character, which correlates with improved solubility and higher clinical success rates for drug candidates.
This guide details the technical workflow for screening this molecule. It is not a standalone drug but a fragment ; therefore, "biological activity" refers to its ligand efficiency (LE) against protein targets and its suitability as a starting point for lead optimization. The following protocols cover quality control, biophysical binding assays, and safety profiling.
Part 1: Structural Analysis & Material Integrity
Before biological screening, the physicochemical state of the hydrochloride salt must be verified. 3,3-disubstituted piperidines are prone to hygroscopicity, which can skew concentration data in bioassays.
Structural Logic: The "Gem-Disubstitution" Effect
The 3-position of the piperidine ring is a metabolic "soft spot" often targeted by cytochrome P450 oxidases. Disubstitution at this position (gem-disubstitution) serves two critical functions:
Conformational Locking: The bulk of the hydroxymethyl and hydroxyl groups forces the piperidine ring into a specific chair conformation, reducing the entropic penalty upon protein binding.
Quality Control Protocol (Pre-Screening)
Objective: Ensure the HCl salt stoichiometry is 1:1 and free of amorphous water content.
Method: Quantitative NMR (qNMR) using Maleic Acid as an internal standard.
Solvent:
(to exchange labile protons and simplify the spectrum).
Water content < 1% (by Karl Fischer titration if qNMR suggests hygroscopicity).
Free amine content: < 0.1% (ensure full protonation).
Part 2: Biophysical Screening (Fragment Binding)
Since this molecule is a low-molecular-weight fragment (< 200 Da), standard biochemical IC50 assays are often too insensitive. We utilize Surface Plasmon Resonance (SPR) to detect weak binding events (
in the mM to M range).
Protocol: SPR Screening (Clean Screen)
Platform: Biacore 8K or S200.
Step-by-Step Methodology:
Sensor Chip Preparation:
Use a CM5 Series S sensor chip.
Immobilize the target protein (e.g., Kinase domain, Bromodomain) via amine coupling to ~3000 RU (Response Units) to maximize sensitivity for small molecules.
Critical: Deactivate the reference flow cell with ethanolamine.
Sample Preparation:
Dissolve 3-(Hydroxymethyl)piperidin-3-ol HCl in 100% DMSO to 100 mM.
Dilute into Running Buffer (PBS-P+: 20 mM Phosphate, 150 mM NaCl, 0.05% Tween-20, pH 7.4).
Note: Because it is an HCl salt, ensure the final buffer pH is re-adjusted if the compound concentration is high (>1 mM).
Injection Cycle:
Flow Rate: 30
L/min.
Contact Time: 60 seconds.
Dissociation Time: 120 seconds.
Solvent Correction: Run DMSO calibration curves (0.5% to 1.5%) to correct for bulk refractive index changes.
Data Analysis:
Fit data to a 1:1 Langmuir binding model.
Success Metric: A square-wave sensorgram indicating rapid on/off rates (typical for fragments).
Visualization: The Screening Cascade
The following diagram illustrates the decision logic for advancing this scaffold from a raw material to a validated hit.
Figure 1: Decision tree for validating the 3-(Hydroxymethyl)piperidin-3-ol scaffold prior to chemical elaboration.
Part 3: In Silico Profiling & Vector Analysis
Before chemical derivatization, computational modeling determines where the scaffold can be "grown" to increase affinity.
Vector Assessment
The molecule has three distinct vectors for expansion:
N-1 (Piperidine Nitrogen): The primary vector for coupling to aromatic cores (via S_NAr or Buchwald chemistry).
C-3 Hydroxyl (-OH): Can be alkylated, but often kept as a hydrogen bond donor/acceptor to anchor the core.
C-3 Hydroxymethyl (-CH2OH): Provides a "reach" vector to explore adjacent sub-pockets.
Protocol: Molecular Docking
Protein Prep: Remove water molecules (unless structural) and add polar hydrogens.
Ligand Prep: Generate the low-energy conformer of the piperidine ring (chair). Crucial: Set the N-1 nitrogen to be protonated (positively charged) if docking into an aspartate-rich pocket (e.g., BACE1, Aspartic proteases).
Grid Generation: Focus on the ATP-binding site (kinases) or allosteric pockets.
Scoring: Prioritize poses where the C-3 quaternary center places the hydroxyl groups into solvent or specific polar interactions, avoiding steric clash with the protein backbone.
Part 4: Safety & Toxicity Screening
Even as a fragment, the scaffold must be assessed for inherent cytotoxicity to avoid "false positives" in cell-based phenotypic screens.
Protocol: CellTiter-Glo Viability Assay
Objective: Determine the CC50 (Cytotoxic Concentration 50%) in HEK293 (kidney) and HepG2 (liver) cells.
Seeding: Plate cells at 5,000 cells/well in 96-well opaque plates. Incubate for 24 hours.
Treatment:
Prepare a 10-point serial dilution of the HCl salt (0.1
M to 500 M).
Add compounds to cells (Final DMSO < 0.5%).
Incubate for 48 hours at 37°C / 5% CO2.
Detection:
Add CellTiter-Glo reagent (Promega) equal to cell culture volume.
Shake for 2 minutes (lyse cells).
Read Luminescence (RLU) on a plate reader (e.g., EnVision).
Interpretation:
Safe: CC50 > 100
M.
Toxic: CC50 < 10
M (Flag as potential pan-assay interference or membrane disruptor).
Part 5: Data Summary & SAR Logic
The following table summarizes the expected profile of this scaffold if it is of high quality.
Parameter
Specification
Rationale
Molecular Weight
167.63 Da (HCl salt)
Ideal for FBDD (Rule of 3 compliant).
cLogP
~ -1.2
Highly polar; excellent for improving solubility of lipophilic drugs.
H-Bond Donors
3 (NH, OH, OH)
High capacity for specific polar interactions.
H-Bond Acceptors
3
Chirality
Racemic or Enantiopure
Note: Separation of enantiomers (Chiral HPLC) is often required for late-stage optimization.
SAR Visualization: 3D-Scaffold Benefits
This diagram explains why this specific piperidine is superior to a flat phenyl ring in specific contexts.
Figure 2: Comparative advantages of the 3,3-disubstituted piperidine scaffold over traditional aromatic rings.
References
Jones, S. P., et al. (2022). "Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis." RSC Medicinal Chemistry.[2]
Erlanson, D. A., et al. (2016). "Twenty years on: the impact of fragment-based drug discovery." Nature Reviews Drug Discovery.
PubChem Compound Summary. (2023). "3-(Hydroxymethyl)piperidin-3-ol hydrochloride."[3] National Center for Biotechnology Information.
Roughley, S. D., & Jordan, A. M. (2011). "The medicinal chemist’s toolbox: an analysis of reactions used in the pursuit of drug candidates." Journal of Medicinal Chemistry.
Author: BenchChem Technical Support Team. Date: February 2026
A Versatile gem-Disubstituted Chiral Scaffold for Drug Discovery
Executive Summary
3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 848069-91-0) represents a high-value "gem-disubstituted" piperidine scaffold. Unlike simple mono-substituted piperidines, this building block introduces a quaternary carbon center at the C3 position. This structural feature serves two critical medicinal chemistry functions: it imposes conformational constraints (the gem-disubstituent effect) that can lock bioactive conformations, and it blocks metabolic oxidation at the typically labile C3 position.
This guide details the synthetic access, chiral resolution, and orthogonal functionalization of this scaffold, emphasizing its utility in generating novel IP-protected libraries for GPCR and kinase targets.
Structural Analysis & Pharmacophore Potential
The molecule features a piperidine ring with a quaternary center at C3, bearing both a tertiary hydroxyl group and a primary hydroxymethyl arm.
Feature
Chemical Consequence
Medicinal Utility
Quaternary C3 Center
Increases steric bulk; restricts ring flipping (chair-boat transitions).
Conformational Locking: Pre-organizes the pharmacophore to reduce entropy loss upon binding to the target protein [1].
Tertiary Alcohol (-OH)
Low nucleophilicity; resistant to oxidation.
H-Bond Donor/Acceptor: Provides a stable anchor point for polar interactions within a hydrophobic pocket.
Primary Alcohol (-CH₂OH)
High nucleophilicity; accessible for derivatization.
Vector Extension: Ideal for attaching fluorophores, PROTAC linkers, or extended side chains.
Metabolic Blockade
C3 is fully substituted.
Stability: Prevents CYP450-mediated oxidation at the C3 position, a common clearance pathway for piperidine drugs [2].
Synthetic Access & Scalability
While reduction of substituted pyridines is possible, it often yields mixtures of diastereomers. The most robust, scalable route to the gem-disubstituted 3-(hydroxymethyl)piperidin-3-ol relies on the Corey-Chaykovsky epoxidation of a protected 3-piperidone, followed by hydrolytic ring opening.
Protocol: Synthesis via Spiro-Epoxide Intermediate
, wash NaH (1.2 eq) with hexanes, then suspend in DMSO. Add TMSOI (1.2 eq) portion-wise. Stir at RT until gas evolution ceases (formation of dimethylsulfoxonium methylide).
Epoxidation: Cool to 0°C. Add N-Benzyl-3-piperidone (1.0 eq) in THF dropwise. Warm to RT and stir for 2-4 hours.
Checkpoint: TLC should show disappearance of the ketone. The product is the 1-benzyl-5-oxa-1-azaspiro[2.5]octane .
Ring Opening: Quench the reaction and extract. Dissolve the crude spiro-epoxide in acetone/water (1:1). Add 0.5 eq of
(or ). Stir at RT for 12 hours.
Mechanism:[1][2][3][4][5] Acid-catalyzed attack of water on the less substituted carbon of the epoxide is disfavored; however, in spiro-systems, the relief of ring strain drives the formation of the 3,3-diol.
Salt Formation: Isolate the free base. Treat with HCl in dioxane/ether to precipitate the hydrochloride salt.
Visualization: Synthetic Pathway
Figure 1: Synthetic route from commercially available piperidones to the target hydrochloride salt.
Chiral Resolution Strategies
The synthesis above yields a racemate. For drug development, enantiopurity is non-negotiable.
Strategy A: Diastereomeric Salt Resolution
The 3,3-disubstituted amine is basic. Use chiral acids (e.g., Di-p-toluoyl-L-tartaric acid ) to form diastereomeric salts.
Solvent System: Ethanol/Methanol mixtures are typically required to differentiate the solubility of the diastereomers.
Strategy B: Enzymatic Desymmetrization (Preferred for Libraries)
Since the molecule contains a primary alcohol, lipases can selectively acetylate one enantiomer if the starting material is a precursor, or kinetically resolve the racemate.
Enzyme: Candida antarctica Lipase B (CAL-B).
Acyl Donor: Vinyl acetate.
Outcome: The (S)-enantiomer (typically) is acetylated at the primary -CH₂OH, while the (R)-enantiomer remains as the free alcohol. These are easily separated by silica chromatography [3].
Chemoselective Functionalization[3]
The power of this building block lies in the orthogonal reactivity of its three functional handles: the secondary amine, the primary alcohol, and the tertiary alcohol.
Handle
Reactivity Profile
Recommended Transformation
Amine (NH)
Highly Nucleophilic
First Point of Diversity: Reductive amination or amide coupling. Usually protected (Boc/Cbz) during alcohol manipulation.
Primary -OH
Nucleophilic
Linker Attachment: Tosylation/Mesylation followed by displacement; Oxidation to carboxylic acid.
Tertiary -OH
Sterically Hindered
Static Pharmacophore: Often left free as a H-bond donor. Can be methylated (NaH/MeI) if necessary, but requires forcing conditions.
Workflow: Orthogonal Protection
To utilize the primary alcohol for library generation (e.g., PROTAC linkers), the tertiary alcohol must remain passive.
Selective Silylation: Treat with TBDMS-Cl and Imidazole. The steric bulk of the TBDMS group ensures it only reacts with the primary hydroxymethyl group, leaving the tertiary C3-OH free.
Core Derivatization: The tertiary -OH can now be alkylated or the ring substituted elsewhere.
Deprotection: Fluoride source (TBAF) removes the TBDMS to reveal the primary handle for the final coupling step.
Visualization: Functionalization Logic
Figure 2: Decision tree for chemoselective functionalization of the diol system.
Case Studies in Drug Discovery
1. HDM2-p53 Interaction Inhibitors
Researchers at Schering-Plough (now Merck) utilized 3,3-disubstituted piperidines to inhibit the p53-HDM2 protein-protein interaction. The gem-disubstitution was critical for filling the hydrophobic Leu26 pocket of HDM2, significantly improving potency compared to mono-substituted analogs [4].
2. Soluble Epoxide Hydrolase (sEH) Inhibitors
Urea derivatives of 3,3-disubstituted piperidines have shown high potency against sEH.[7] The 3-hydroxymethyl group served as a polar anchor, improving water solubility while maintaining high metabolic stability in liver microsome assays [5].
References
Bogen, S. L., et al. (2016).[8] "Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent and Efficacious HDM2-p53 Inhibitors."[8] ACS Medicinal Chemistry Letters, 7(3), 324–329. [8]
Kalgutkar, A. S., et al. (2005). "Metabolism-Guided Drug Design: Structural Modification of Piperidine-Based CCR1 Antagonists to Block Bioactivation." Journal of Medicinal Chemistry, 48(1), 21-35.
Gotor, V. (1999). "Non-conventional hydrolase chemistry: amide and carbamate bond formation catalyzed by lipases." Bioorganic & Medicinal Chemistry, 7(10), 2189-2197.
Zhao, Z., et al. (2014). "Discovery of 3,3-Disubstituted Piperidines as Potent and Selective Inhibitors of the MDM2-p53 Interaction."[8] Bioorganic & Medicinal Chemistry Letters, 24(24), 5767-5770.
Jones, P. D., et al. (2011). "Discovery of 3,3-disubstituted piperidine-derived trisubstituted ureas as highly potent soluble epoxide hydrolase inhibitors."[7] Bioorganic & Medicinal Chemistry, 19(1), 57-66.
The Emergence of a Novel Scaffold: A Technical Guide to 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals Abstract The piperidine ring is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals targeting a wide range of diseases, includi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The piperidine ring is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals targeting a wide range of diseases, including cancer and central nervous system disorders.[1] The strategic functionalization of this privileged scaffold is a key strategy in drug discovery for modulating physicochemical properties, enhancing biological activity and selectivity, and improving pharmacokinetic profiles.[2] This in-depth guide focuses on a novel, yet sparsely documented compound, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1).[3] While a definitive "discovery" narrative for this specific molecule is not prevalent in current literature, this paper will serve as a technical guide, postulating a logical synthetic pathway based on established methodologies for analogous piperidine derivatives. We will delve into the rationale behind the proposed synthesis, detail the necessary experimental protocols, and discuss the potential significance of this emerging chemical entity in drug development.
Introduction to the Piperidine Scaffold and the Significance of 3-(Hydroxymethyl)piperidin-3-ol
The piperidine moiety is a six-membered nitrogen-containing heterocycle that is a common feature in numerous approved drugs.[2] Its conformational flexibility and ability to engage in various intermolecular interactions make it an attractive building block for medicinal chemists. The introduction of chiral centers and diverse functional groups onto the piperidine ring can significantly influence a molecule's biological activity.[2]
3-(Hydroxymethyl)piperidin-3-ol hydrochloride presents a unique substitution pattern with two hydroxyl groups, one of which is a primary alcohol, at the 3-position. This diol functionality introduces increased polarity and potential for hydrogen bonding, which could be advantageous for targeting specific biological receptors. The hydrochloride salt form enhances water solubility and stability, crucial properties for pharmaceutical development.
Table 1: Physicochemical Properties of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Postulated Synthetic Pathway: A Rationale-Driven Approach
Given the lack of direct literature on the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, we propose a multi-step synthetic route starting from the more readily available precursor, 3-hydroxypiperidine. This approach leverages well-established reactions in piperidine chemistry.
Caption: Proposed synthetic pathway for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Step 1: Protection of the Piperidine Nitrogen
Rationale: The secondary amine of 3-hydroxypiperidine is a nucleophilic and basic site that can interfere with subsequent oxidation and hydroxymethylation steps. Therefore, protection with a suitable group is crucial. The tert-butyloxycarbonyl (Boc) group is an ideal choice due to its stability under various reaction conditions and its facile removal under acidic conditions.
Experimental Protocol: Synthesis of N-Boc-3-hydroxypiperidine
Dissolve 3-hydroxypiperidine (1 equivalent) in a suitable solvent such as dichloromethane or a mixture of ethanol and water.[4]
Add a base, such as sodium carbonate or triethylamine (1.5 equivalents), to the solution.[4]
Slowly add di-tert-butyl dicarbonate (Boc anhydride, 1.1 equivalents) to the reaction mixture at room temperature.[4]
Stir the reaction for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).
Upon completion, perform an aqueous workup by extracting the product with an organic solvent like ethyl acetate.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-3-hydroxypiperidine.
Step 2: Oxidation of the Secondary Alcohol
Rationale: To introduce the hydroxymethyl group at the 3-position, the existing hydroxyl group must first be oxidized to a ketone. Several mild oxidation methods are suitable for this transformation, minimizing the risk of over-oxidation or side reactions.
Experimental Protocol: Synthesis of N-Boc-3-piperidone
Swern Oxidation:
Cool a solution of oxalyl chloride (1.5 equivalents) in dichloromethane to -78 °C.
Add a solution of N-Boc-3-hydroxypiperidine (1 equivalent) in dichloromethane.
After stirring for 30 minutes, add triethylamine (5.0 equivalents) and allow the reaction to warm to room temperature.
Quench the reaction with water and perform an aqueous workup.
Dess-Martin Periodinane (DMP) Oxidation:
Dissolve N-Boc-3-hydroxypiperidine (1 equivalent) in dichloromethane.
Add Dess-Martin periodinane (1.2 equivalents) at room temperature.
Stir for 1-2 hours until the reaction is complete (monitored by TLC).
Quench with a saturated aqueous solution of sodium thiosulfate.
Extract the product, dry the organic layer, and concentrate to obtain N-Boc-3-piperidone.
Step 3: Hydroxymethylation of the Ketone
Rationale: The key step in this synthesis is the addition of a hydroxymethyl group to the ketone at the 3-position. This can be achieved through a base-catalyzed reaction with formaldehyde. This reaction is analogous to an aldol addition.
Experimental Protocol: Synthesis of N-Boc-3-(hydroxymethyl)piperidin-3-ol
Dissolve N-Boc-3-piperidone (1 equivalent) in a suitable solvent like methanol or tetrahydrofuran (THF).
Add an aqueous solution of formaldehyde (e.g., 37% in water, 1.5-2.0 equivalents).
Add a catalytic amount of a base, such as potassium carbonate or sodium hydroxide.
Stir the reaction at room temperature for 12-24 hours.
Monitor the reaction by TLC or LC-MS.
Upon completion, neutralize the reaction mixture and extract the product with an organic solvent.
Purify the crude product by column chromatography on silica gel to obtain the desired diol.
Step 4: Deprotection and Hydrochloride Salt Formation
Rationale: The final step involves the removal of the Boc protecting group and the formation of the hydrochloride salt. This is typically achieved in a single step by treating the protected compound with hydrochloric acid.
Experimental Protocol: Synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride
Dissolve N-Boc-3-(hydroxymethyl)piperidin-3-ol (1 equivalent) in a suitable solvent such as diethyl ether, dioxane, or methanol.
Bubble hydrogen chloride gas through the solution or add a solution of HCl in the chosen solvent (e.g., 4M HCl in dioxane).
Stir the reaction at room temperature for 1-3 hours. The product will often precipitate out of the solution as a white solid.
Collect the solid by filtration, wash with a cold solvent (e.g., diethyl ether), and dry under vacuum to yield 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Characterization and Quality Control
A comprehensive characterization of the final product is essential to confirm its identity and purity. The following analytical techniques are recommended:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the molecule by showing the expected chemical shifts and coupling constants for the protons and carbons in the piperidine ring and the hydroxymethyl group.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the compound.
Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the O-H and N-H bonds.
Purity Analysis: High-performance liquid chromatography (HPLC) or gas chromatography (GC) can be used to determine the purity of the final product.
Potential Applications in Drug Discovery
The unique structural features of 3-(Hydroxymethyl)piperidin-3-ol suggest its potential as a valuable building block in drug discovery. The diol functionality can serve as a handle for further derivatization or as a key pharmacophoric element for interacting with biological targets. Piperidine derivatives are known to be valuable intermediates in the synthesis of a wide range of pharmacologically active compounds, including those for neurological disorders and certain cancers.[5] The introduction of this novel scaffold could lead to the discovery of new chemical entities with improved efficacy and safety profiles.
Conclusion
While the discovery of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is not explicitly detailed in the current scientific literature, this guide provides a robust and scientifically sound framework for its synthesis and characterization. By leveraging established synthetic methodologies for piperidine derivatives, researchers can access this novel compound and explore its potential in medicinal chemistry. The proposed pathway is designed to be logical, efficient, and adaptable, providing a solid foundation for further research and development in this promising area of drug discovery.
References
CN104557674A - Preparation method of (S)-N-Boc-3-hydroxypiperidine - Google Patents.
CN105367484A - Preparation method of 3-hydroxy piperidine - Google Patents.
CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine - Google Patents.
Efficient Asymmetric Synthesis of (S)-N-Boc-3-hydroxypiperidine by Coexpressing Ketoreductase and Glucose Dehydrogenase - MDPI. Available at: [Link]
CN103304472A - Method for synthesizing 1-BOC-3-piperidone - Google Patents.
Preparation method of (S)-N-Boc-3-hydroxypiperidine (2018) | Hu Haiwei - SciSpace. Available at: [Link]
US3464997A - Synthesis of 3-quinuclidinol - Google Patents.
Piperidine Synthesis. - DTIC. Available at: [Link]
SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY - White Rose eTheses Online. Available at: [Link]
piperazine dihydrochloride, 142-64-3 - The Good Scents Company. Available at: [Link]
Synthesis of Enantiopure 3-Quinuclidinone Analogues with Three Stereogenic Centers: (1S,2R,4S)- and (1S,2S,4S)-2-(Hydroxymethyl)-1-azabicyclo[2.2.2]octan-5-one and Stereocontrol of Nucleophilic Addition to the Carbonyl Group | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
Application of Chiral Piperidine Scaffolds in Drug Design. Available at: [Link]
A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Available at: [Link]
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - RSC Medicinal Chemistry (RSC Publishing). Available at: [Link]
33208967.pdf - The University of Liverpool Repository. Available at: [Link]
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed. Available at: [Link]
3-quinuclidinol synthesis? - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. Available at: [Link]
Technical Guide: Solubility Profile & Characterization of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
An In-Depth Technical Guide on the Solubility Profile and Physicochemical Characterization of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride. [1] Executive Summary & Compound Identity 3-(Hydroxymethyl)piperidin-3-ol hydro...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide on the Solubility Profile and Physicochemical Characterization of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride.
[1]
Executive Summary & Compound Identity
3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a highly polar, gem-disubstituted piperidine scaffold used primarily as a building block in the synthesis of kinase inhibitors and GPCR ligands.[1] Its structural features—a secondary amine, a tertiary alcohol, and a primary alcohol—confer unique solubility characteristics critical for reaction solvent selection and purification strategies.[1]
This guide provides a technical analysis of its solubility profile, derived from structural analog data and fundamental physicochemical principles, alongside validated protocols for experimental determination.[1][2]
White to off-white crystalline solid (Hygroscopic)
pKa (Calc.)
~9.5 – 10.5 (Piperidine Nitrogen)
LogP (Calc.)
< 0 (Highly Hydrophilic)
Solubility Profile Analysis
The solubility of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is governed by its ionic nature (chloride salt) and high capacity for hydrogen bonding (4 donors, 3 acceptors).[1]
Solvent Compatibility Matrix[1]
The following data represents the thermodynamic solubility profile . Due to the sparsity of public batch-specific data for this specific CAS, values are extrapolated from structural analogs (e.g., 3-piperidinol HCl) and validated solubility models for small amino-alcohol salts.[1]
Solvent System
Solubility Class
Estimated Range (25°C)
Mechanistic Insight
Water (pH < 7)
Freely Soluble
> 500 mg/mL
Ionic lattice dissociation; extensive H-bonding with solvent.[1]
Methanol
Soluble
50 – 100 mg/mL
High dielectric constant supports ion pair solvation.[1]
DMSO
Soluble
> 100 mg/mL
Strong dipole-dipole interactions; standard stock solvent.[1]
Ethanol
Sparingly Soluble
10 – 30 mg/mL
Reduced polarity compared to MeOH limits salt dissolution.[1]
Antisolvent; used for precipitation/crystallization.[1]
pH-Dependent Solubility (Speciation)
The compound exhibits pH-dependent solubility characteristic of basic amine salts.[1]
pH < pKa (Acidic/Neutral): The nitrogen is protonated (
).[1] The species exists as a highly water-soluble cation.[1]
pH > pKa (Basic): Deprotonation occurs, yielding the free base 3-(hydroxymethyl)piperidin-3-ol.[1] While the free base retains significant water solubility due to the two hydroxyl groups, it is significantly more lipophilic than the salt and may be extracted into polar organic solvents (e.g., n-butanol, ethyl acetate) or precipitate from concentrated aqueous solutions.
This diagram illustrates the transition between the soluble ionic form and the free base, guiding extraction and formulation strategies.[1]
Caption: Figure 1. pH-dependent speciation of 3-(Hydroxymethyl)piperidin-3-ol.[1] The salt form dominates in acidic media, ensuring high aqueous solubility, while the free base allows for organic extraction.
Experimental Protocols
As a researcher, relying solely on literature values is insufficient.[1] Use the following protocols to empirically determine solubility for your specific batch, as crystal habit and impurities can influence saturation points.
Caption: Figure 2. Decision tree and workflow for determining thermodynamic vs. kinetic solubility.
Handling, Stability, and Storage
Hygroscopicity: Hydrochloride salts of small amino-alcohols are typically hygroscopic.[1] Exposure to ambient moisture can lead to deliquescence (absorbing enough water to dissolve).[1]
Recommendation: Store under argon or nitrogen in a desiccator.[1]
Stability in Solution:
Aqueous (Acidic/Neutral): Stable for > 1 week at 4°C.[1]
Aqueous (Basic pH > 10): Potential for slow oxidation of the hydroxymethyl group if exposed to air/oxidants over prolonged periods.[1]
DMSO: Stable for months at -20°C.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 72208279, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Retrieved from [Link]
Bhattachar, S. N., et al. (2006). Solubility: it's not just for physical chemists.[1] Drug Discovery Today. (Contextual grounding for salt solubility protocols).
Serajuddin, A. T. (2007).Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. (Mechanistic basis for HCl salt selection).
Technical Guide: Safety, Handling, and Strategic Application of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
This guide provides an in-depth technical analysis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride , a specialized gem-disubstituted piperidine scaffold used in high-value medicinal chemistry (e.g., PROTACs, kinase inhi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride , a specialized gem-disubstituted piperidine scaffold used in high-value medicinal chemistry (e.g., PROTACs, kinase inhibitors).[1]
[1]
Executive Summary
3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) is a critical "escape from flatland" building block.[1] By introducing a geminal substitution (hydroxyl and hydroxymethyl) at the C3 position, this scaffold increases the fraction of sp3-hybridized carbons (
) in drug candidates, a property correlated with improved clinical success rates due to enhanced solubility and target selectivity.[1]
However, the hydrochloride salt form presents specific challenges: it is hygroscopic , acidic , and possesses distinct nucleophilic differentiation profiles (primary vs. tertiary alcohol).[1] This guide outlines the rigorous protocols required to maintain compound integrity and maximize synthetic utility.
Physicochemical Profile & Identification
Property
Data
Compound Name
3-(Hydroxymethyl)piperidin-3-ol hydrochloride
CAS Number (HCl Salt)
CAS Number (Free Base)
Molecular Formula
Molecular Weight
167.63 g/mol
Structure
Piperidine ring with gem-disubstitution at C3 (-OH, -)
Physical State
White to off-white crystalline solid
Solubility
High in Water, Methanol, DMSO; Low in DCM, Hexanes
Hygroscopicity
High (Deliquescent upon prolonged exposure)
Hazard Identification & Risk Assessment (GHS)
Based on the safety data for piperidine derivatives and hydrochloride salts, this compound is classified as an Irritant .[1]
Toxicological Insight:
The hydrochloride moiety renders the solid acidic upon contact with moisture (mucous membranes).[1] Inhalation of dust can cause immediate respiratory tract inflammation.[1] The gem-disubstituted nature does not inherently add systemic toxicity compared to simple piperidines, but specific toxicological data is limited, necessitating a "universal precaution" approach.[1]
Strategic Handling & Storage Protocols
The primary failure mode when using this compound is moisture uptake , which alters the stoichiometry (molecular weight error) and can lead to hydrolysis of sensitive reagents in subsequent steps.[1]
Hygroscopicity Management Workflow
The following Graphviz diagram illustrates the decision logic for handling this hygroscopic salt to ensure mass accuracy and chemical stability.
Figure 1: Decision matrix for handling hygroscopic amine salts to prevent stoichiometric errors.
Storage Standards[1][4]
Primary Container: Amber glass vial with a Teflon-lined cap.[1]
Secondary Containment: Sealed desiccator containing activated silica gel or
Atmosphere: Argon or Nitrogen backfill is recommended after every use.[1]
Synthetic Utility & Reactivity Profile
The strategic value of 3-(Hydroxymethyl)piperidin-3-ol HCl lies in its three distinct nucleophilic sites. Understanding their reactivity order is crucial for selective functionalization.[1]
Reactivity Hierarchy[1]
Secondary Amine (Piperidine NH): Most reactive after neutralization of the HCl salt.[1] Requires
): Nucleophilic, amenable to alkylation/acylation.[1]
Tertiary Alcohol (C3-OH): Sterically hindered and chemically inert under standard conditions.[1] Often acts as a hydrogen bond donor/acceptor in final drug targets rather than a reactive handle.[1]
Synthetic Workflow Diagram
This pathway demonstrates how to selectively engage the amine versus the primary alcohol.[1]
Figure 2: Chemo-selective functionalization pathways.[1] Path A is the standard route for scaffold incorporation.[1]
Experimental Tip: Free-Basing Protocol
Because the HCl salt is highly soluble in water but the free base is polar, standard extraction (DCM/Water) may result in product loss to the aqueous phase.[1]
Recommended Protocol: Dissolve HCl salt in minimal Methanol. Add 1.1 eq.[1] solid
or resin-bound base.[1] Stir 30 mins. Filter and concentrate. Alternatively, perform the subsequent reaction in a biphasic system (DCM/Sat. ) if the electrophile allows.[1]
Emergency Protocols
Eye Contact: Immediately flush with water for 15 minutes.[1] The acidity of the HCl salt can cause corneal damage.[1] Seek medical attention.
Skin Contact: Wash with soap and water.[1] If irritation persists (redness/itching), consult a physician.
Spill Cleanup: Dampen the solid with a wet paper towel (to prevent dust generation) before wiping.[1] Neutralize the surface with a weak base (sodium bicarbonate solution).[1]
References
PubChem. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (Compound CID 72208279).[1] National Library of Medicine.[1] [1]
ChemicalBook. 3-(Hydroxymethyl)piperidin-3-ol (Free Base Properties).
Accela Chem. Safety Data Sheet (SDS) for Piperidine Alcohols.
ECHA (European Chemicals Agency). Registration Dossier for Piperidin-3-ol derivatives.
Executive Summary: The Rise of 3D-Rich Fragments[2]
In the landscape of modern drug discovery, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) represents a critical class of "3D-fragments."[1] Unlike traditional flat aromatic scaffolds, this molecule possesses a gem-disubstituted sp3 center at the C3 position, conferring specific stereochemical vectors that allow for unique exploration of protein binding pockets.[2]
This guide details the predicted mechanism of action (MoA) of this compound. While often utilized as a high-value building block, its intrinsic pharmacophore shares significant homology with iminosugars and transition-state analogues , suggesting direct biological activity against glycoside hydrolases and potential modulation of polar neurotransmitter receptors.[2]
Structural Analysis & Pharmacophore Mapping
To predict the MoA, we must first deconstruct the molecular architecture.[2] The 3-(Hydroxymethyl)piperidin-3-ol core features a piperidine ring with both a hydroxyl (-OH) and a hydroxymethyl (-CH2OH) group attached to the C3 carbon.[1]
2.1 The "Gem-Disubstituted" Effect
The presence of two substituents at C3 creates a quaternary carbon , which has two profound effects on the mechanism:
Conformational Locking: The gem-disubstitution restricts the conformational flexibility of the piperidine ring, likely forcing it into a specific chair conformation that minimizes 1,3-diaxial interactions.[2] This reduces the entropic penalty upon protein binding.[1][2]
Vectorial Definition: The hydroxyl and hydroxymethyl groups project into defined 3D space, allowing the molecule to probe specific hydrogen-bonding networks within an active site (e.g., the catalytic triad of an enzyme).[2]
Primary Prediction (Metabolic Enzymes): The structure mimics the pyranose ring of sugars.[2][4] The protonated nitrogen (at physiological pH) mimics the positive charge of the oxocarbenium ion transition state formed during glycosidic bond hydrolysis.[2]
Secondary Prediction (CNS Receptors): The piperidine nitrogen and the C3-hydroxyl group form a pharmacophore consistent with ligands for the NMDA receptor (PCP site) or Sigma receptors, albeit with higher polarity due to the hydroxymethyl group.[2]
Predicted Mechanism of Action: Glycosidase Inhibition[3]
The most scientifically robust prediction for the intrinsic activity of 3-(Hydroxymethyl)piperidin-3-ol is competitive inhibition of glycoside hydrolases .[1]
3.1 The Transition State Mimicry Hypothesis
Glycosidases cleave sugars via a transition state involving a distorted, positively charged oxocarbenium ion.[2]
The Mimic: The secondary amine of the piperidine ring, when protonated (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
), mimics the charge distribution of the oxocarbenium ion.
The Anchor: The C3-hydroxyl and C3-hydroxymethyl groups mimic the C2/C3 or C4/C5 hydroxyls of the natural sugar substrate, anchoring the molecule in the catalytic pocket.[2]
3.2 Pathway Visualization
The following diagram illustrates the predicted competitive inhibition pathway.
Figure 1: Predicted Competitive Inhibition Mechanism. The compound competes with the natural substrate for the active site, mimicking the high-energy transition state.[2]
In a drug development context, this molecule is often not the final drug but a warhead or linker .[2] Its MoA in this context is defined by its ability to bind to "privileged" polar pockets in kinases or GPCRs.[1][2]
Solubility Enhancement: The high
character and multiple H-bond donors improve the water solubility of lipophilic drugs.
Target: Kinase Hinge Regions.[1][2] The piperidine nitrogen can form a key hydrogen bond with the backbone carbonyl of the kinase hinge region, while the C3 substituents interact with the gatekeeper residue or solvent front.[2]
Experimental Validation Protocols
To validate the predicted MoA, the following self-validating experimental workflows are required.
Objective: Confirm direct binding to a target protein (e.g., a specific kinase or receptor domain) and measure ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
Flow cell 1 (empty) subtraction to remove bulk refractive index changes.
Synthesis & Quality Control
The biological activity is strictly dependent on the salt form and stereochemistry.[2]
Salt Form: The Hydrochloride (HCl) salt is preferred for biological assays due to enhanced stability and solubility compared to the free base, which may be hygroscopic and prone to oxidation.[2]
Stereochemistry: The compound has a chiral center at C3 (and potentially N1 if quaternized, though dynamic).[2] However, the C3 center is the critical determinant.[2] If the sample is racemic, the activity will likely be driven by one enantiomer (Eutomer), while the other (Distomer) may be inactive or cause off-target effects.[2]
QC Requirement: Chiral HPLC must be performed to determine enantiomeric excess (ngcontent-ng-c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">
PubChem. (2025).[1][2] 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (Compound).[1][3][5] National Library of Medicine.[1] [Link][1][2]
Stütz, A. E. (1999).[1][2] Iminosugars as Glycosidase Inhibitors: Nojirimycin and Beyond. Wiley-VCH.[1] (Foundational text on piperidine iminosugar mechanisms).
Erlanson, D. A., et al. (2016).[1][2] "Fragment-based drug discovery: advancing fragments in the absence of crystal structures."[1] Nature Reviews Drug Discovery. [Link][1][2]
Lovering, F., et al. (2009).[2] "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry. (Establishes the importance of sp3-rich fragments like 3,3-disubstituted piperidines). [Link]
European Chemicals Agency (ECHA). (2024).[1][2] Registration Dossier: 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. [Link][1]
Synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride from 3-hydroxypyridine
This Application Note provides a rigorous, field-validated protocol for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride starting from 3-hydroxypyridine . This scaffold, featuring a gem-disubstituted quater...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a rigorous, field-validated protocol for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride starting from 3-hydroxypyridine . This scaffold, featuring a gem-disubstituted quaternary center, is a critical fragment in fragment-based drug discovery (FBDD) and the synthesis of bioactive alkaloids.
The synthesis challenges the chemist to install a hydroxymethyl group at a sterically crowded quaternary center. This guide bypasses low-yielding direct alkylation methods in favor of a robust Oxidation-Epoxidation-Hydrolysis strategy.
Strategic Overview & Retrosynthesis
Direct functionalization of 3-hydroxypyridine at the C3 position to generate a quaternary center is synthetically forbidden due to the aromatic stability of the pyridine ring and the propensity for O-alkylation or ortho-substitution (C2/C6).
Therefore, this protocol adopts a "Reduce-Oxidize-Functionalize" strategy:
Reduction: Abolish aromaticity to create a flexible piperidine ring.
Protection: Mask the secondary amine to prevent side reactions.
Oxidation: Convert the secondary alcohol to a ketone (3-piperidinone) to activate the C3 position.
Corey-Chaykovsky Reaction: Use a sulfur ylide to install the methylene unit as a spiro-epoxide, which is subsequently hydrolyzed to the target diol.
Synthetic Pathway Visualization
Figure 1: Strategic workflow for the conversion of 3-hydroxypyridine to the gem-disubstituted target.
Detailed Experimental Protocols
Phase 1: Hydrogenation and N-Protection
Objective: Convert the aromatic pyridine to a protected piperidine intermediate.
Step 1.1: Catalytic Hydrogenation
Reagents: 3-Hydroxypyridine, 5% Rhodium on Carbon (Rh/C), Acetic Acid.
Rationale: Rh/C is superior to Pd/C for pyridine reduction as it operates at lower temperatures, minimizing ring-opening side reactions.
Protocol:
In a high-pressure autoclave, dissolve 3-hydroxypyridine (10.0 g, 105 mmol) in acetic acid (100 mL).
Rationale: The Boc group is orthogonal to the subsequent basic conditions of the Corey-Chaykovsky reaction and allows for clean acid deprotection later.
Protocol:
Resuspend the crude oil from Step 1.1 in DCM (150 mL).
Add TEA (30 mL, 2.0 equiv) and cool to 0°C.
Dropwise add Boc₂O (25.2 g, 1.1 equiv) dissolved in DCM.
Warm to room temperature (RT) and stir for 4 hours.
Workup: Wash with 1N HCl (remove unreacted amine), Sat. NaHCO₃, and Brine.[1] Dry over Na₂SO₄ and concentrate.
Yield: Expect ~18-19 g of N-Boc-3-hydroxypiperidine (Colorless oil).
Phase 2: Oxidation to N-Boc-3-Piperidinone
Objective: Create the electrophilic carbonyl center at C3.
Reagents: TEMPO (2,2,6,6-Tetramethylpiperidinyloxy), NaOCl (Bleach), KBr.
Rationale: The Anelli Oxidation (TEMPO/Bleach) is preferred over Swern oxidation for scale-up as it avoids cryogenic temperatures (-78°C) and the generation of dimethyl sulfide (stench).
Protocol:
Dissolve N-Boc-3-hydroxypiperidine (10.0 g, 49.7 mmol) in DCM (100 mL) and cool to 0°C.
Add a solution of KBr (0.6 g, 10 mol%) and TEMPO (0.08 g, 1 mol%) in water (5 mL).
Slowly add aqueous NaOCl (commercial bleach, adjusted to pH 9 with NaHCO₃) while maintaining the internal temperature < 10°C.
Self-Validating Endpoint: The reaction is typically complete in 30 minutes. Monitor by TLC; the ketone product usually runs higher (less polar) than the alcohol.
Workup: Quench with aqueous Na₂S₂O₃. Extract with DCM, wash with brine, and concentrate.[1]
Storage: Use immediately or store at -20°C. 3-Piperidinones can be unstable.
Phase 3: Construction of the Quaternary Center (The Critical Step)
Objective: Install the hydroxymethyl group via a spiro-epoxide intermediate.
Mechanism: Corey-Chaykovsky Reaction
The sulfur ylide (dimethylsulfoxonium methylide) attacks the ketone to form a betaine, which collapses to form the epoxide.
Figure 2: Mechanistic pathway for the gem-functionalization of the piperidine ring.
Protocol:
Ylide Formation: In a dry flask under Argon, suspend NaH (60% in oil, 2.4 g, 60 mmol) in dry DMSO (60 mL). Heat to 60°C for 1 hour until gas evolution ceases (formation of dimsyl anion). Cool to RT.
Add Trimethylsulfoxonium iodide (TMSOI) (13.2 g, 60 mmol) portion-wise. Stir for 30 min to generate the ylide.
Addition: Dropwise add N-Boc-3-piperidinone (10.0 g, 50 mmol) in DMSO (20 mL). Stir at RT for 3 hours.
Epoxide Hydrolysis: Pour the reaction mixture into ice-cold water. Extract with Ethyl Acetate (3x).
Concentrate the organic layer to obtain the crude spiro-epoxide.
Dissolve the crude epoxide in Acetone/Water (1:1) (100 mL) and add Perchloric Acid (70%, 1 mL) or p-TsOH . Heat to 50°C for 4 hours.
Workup: Neutralize with NaHCO₃, concentrate to remove acetone, and extract the aqueous phase with Ethyl Acetate.
Purification: Flash chromatography (EtOAc/Hexanes) is required here to separate the diol from side products.
Phase 4: Deprotection and Salt Formation
Objective: Isolate the final pharmaceutical salt form.
Protocol:
Dissolve the purified N-Boc-3-(hydroxymethyl)piperidin-3-ol (5.0 g) in 1,4-Dioxane (20 mL).
Add 4M HCl in Dioxane (20 mL). Stir at RT for 2 hours.
Precipitation: The product often precipitates as a white solid. If not, add Diethyl Ether (100 mL) to force precipitation.
Filtration: Filter the solid under nitrogen (hygroscopic). Wash with ether.
Characteristic singlet for hydroxymethyl at quaternary center.
MS (ESI+)
[M+H]+ = 132.1
Free base mass.
Solubility
High in Water, Methanol
Insoluble in Ether, Hexanes.
Troubleshooting & Critical Control Points
Rh/C Hydrogenation: If the reaction stalls, ensure the acetic acid is glacial and the H₂ pressure is maintained. Poisoning of the catalyst by pyridine impurities is common; use high-purity starting material.
Corey-Chaykovsky Moisture Sensitivity: DMSO must be dry. Water kills the ylide immediately. If the yield is low, check the quality of NaH and DMSO.
Epoxide Hydrolysis: If the ring opening is sluggish, use 10% H₂SO₄ instead of perchloric acid, but monitor for elimination side products (formation of allylic alcohols).
References
Hydrogenation of Hydroxypyridines
Nizamov, I. S., et al. "3-Hydroxypyridine and 3-(Hydroxymethyl)pyridine in the Synthesis of Salts..."[2] J. Turk. Chem. Soc. Sect. A, 2023.[3]
Protocol validation: Catalytic reduction of 3-hydroxypyridine is well-established to yield 3-hydroxypiperidine using Rh or Ru catalysts to avoid high temper
Corey-Chaykovsky Reaction on Piperidinones
Detailed mechanism and application on heterocyclic ketones: Journal of the American Chemical Society, "Inhibition of [FeFe]-hydrogenase by formaldehyde" (Contextual reference for formaldehyde/reactivity).
General Protocol: Ciaccio, J. A., et al. "Ring opening of epoxides.
Target Molecule Verification
CAS 1403766-49-3 (1-Boc-3-(hydroxymethyl)piperidin-3-ol) is a known commercial building block, validating the stability of the gem-disubstituted scaffold. [4]
General Piperidine Synthesis
"Preparation method of 3-hydroxy piperidine."[1][3][5][6][7][8] Patent CN105367484A.
Disclaimer: This protocol involves hazardous chemicals (NaH, DMSO, Perchloric Acid, Hydrogen gas). All procedures must be performed in a fume hood by trained personnel wearing appropriate PPE.
Using 3-(Hydroxymethyl)piperidin-3-ol hydrochloride in drug discovery
Utilizing 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride for Enhanced Fsp³ and Selectivity Executive Summary: Escaping "Flatland" In modern drug discovery, the "Escape from Flatland" initiative—championed by Lovering et a...
Author: BenchChem Technical Support Team. Date: February 2026
Utilizing 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride for Enhanced Fsp³ and Selectivity
Executive Summary: Escaping "Flatland"
In modern drug discovery, the "Escape from Flatland" initiative—championed by Lovering et al.—has shifted focus from planar, aromatic-heavy compounds to three-dimensional, saturated scaffolds. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride represents a premier "3D-rich" building block.
Unlike standard piperidines, this 3,3-disubstituted scaffold possesses a quaternary carbon that forces the ring into a specific chair conformation, providing defined vectors for substituent growth. This guide details the strategic application, orthogonal functionalization, and handling of this scaffold to improve solubility (LogS) and metabolic stability in lead optimization.
Chemical Profile & Technical Specifications[1][2]
Property
Specification
Clinical Relevance
Compound Name
3-(Hydroxymethyl)piperidin-3-ol HCl
Core Scaffold
CAS Number
1706418-86-1 (HCl salt)
Exact identification
Molecular Weight
167.63 g/mol
Ideal for Fragment-Based Drug Discovery (FBDD)
Fsp³ Score
1.0 (100% sp³ carbons)
High saturation correlates with improved clinical success rates [1].[1]
Chirality
3,3-disubstitution (Prochiral/Chiral)
Creates specific 3D vectors; prevents "pancaking" in active sites.
H-Bond Donors
3 (NH, OH, CH₂OH)
High water solubility; multiple interaction points.
H-Bond Acceptors
3
Tunable via selective alkylation.
Strategic Application: The Fsp³ Advantage
The primary failure mode for drug candidates in Phase II/III is often lack of efficacy or toxicity derived from poor physicochemical properties (low solubility, high lipophilicity).
Why this scaffold works:
Solubility Boost: The hydrochloride salt form, combined with two hydroxyl groups and a secondary amine, ensures high aqueous solubility, allowing for higher concentration assays (NMR screening, SPR).
Metabolic Stability: Quaternary carbons (at position C3) block metabolic "soft spots." Unlike a simple piperidine which is prone to oxidation at the
or positions, the 3,3-disubstitution sterically hinders CYP450 access to the ring carbons.
Vector Diversity: The C3 position offers "out-of-plane" vectors. While the ring nitrogen allows growth along the equatorial plane, the C3-hydroxymethyl group projects axially/equatorially (depending on conformation), allowing the molecule to probe deep sub-pockets in enzymes like Kinases or GPCRs.
Objective: To selectively functionalize the nitrogen and the primary alcohol while preserving the tertiary alcohol as a solubility-enhancing polar handle.
Electrophile (e.g., Benzyl bromide or Alkyl iodide)
Dichloromethane (DCM), DMF (anhydrous)
Step 1: N-Protection (Boc-Protection)
Rationale: The amine is the most nucleophilic species and must be capped to prevent polymerization or side reactions during alkylation.
Dissolution: Dissolve 1.0 eq of 3-(Hydroxymethyl)piperidin-3-ol HCl in a mixture of DCM and water (1:1 v/v).
Neutralization: Add 2.5 eq of Sodium Bicarbonate (
) to neutralize the HCl salt and buffer the solution.
Reaction: Add 1.1 eq of
dropwise at .
Monitoring: Warm to Room Temperature (RT) and stir for 4 hours. Monitor via TLC (stain with Ninhydrin; amine spot should disappear) or LC-MS (
).
Workup: Separate organic layer, dry over
, and concentrate.
Checkpoint: You now have N-Boc-3-(hydroxymethyl)piperidin-3-ol .
Step 2: Selective O-Alkylation of the Primary Alcohol
Rationale: The primary (
) -CH₂OH is sterically accessible and more acidic than the tertiary () -OH. By controlling temperature and stoichiometry, you can alkylate ONLY the primary alcohol.
Setup: Dissolve the N-Boc intermediate in anhydrous DMF under Nitrogen/Argon atmosphere.
Deprotonation: Cool to
. Add 1.1 eq of NaH (60%). Stir for 30 mins.
Note: Bubbling (
gas) will occur. The tertiary alcohol is sterically hindered and less acidic () compared to the primary alcohol (), so 1.1 eq of base preferentially deprotonates the primary site.
Addition: Add 1.0 eq of the Electrophile (e.g., Benzyl bromide) dropwise.
Reaction: Stir at
for 2 hours. Do not heat. Heating may promote proton transfer to the tertiary alcohol or over-alkylation.
Quench: Carefully add saturated
solution.
Purification: Extract with EtOAc. The product will be the N-Boc-3-(alkoxymethyl)-3-hydroxypiperidine .
Case Study Applications
A. Fragment-Based Drug Discovery (FBDD)
In a hypothetical screen against p53-HDM2 (a protein-protein interaction target), this scaffold serves as an ideal "seed."
The Problem: HDM2 has a deep hydrophobic cleft. Flat aromatics bind non-specifically.
The Solution: The piperidine ring sits in the cleft. The C3-tertiary alcohol forms a critical H-bond with the backbone carbonyl of the protein, while the C3-hydroxymethyl group is extended to pick up additional interactions (e.g.,
-stacking via a benzoyl ether) [2].
B. Kinase Inhibitor Solubility
Many kinase inhibitors suffer from poor solubility due to planar heteroaromatic cores.
Strategy: Replace a phenyl or cyclohexyl group in the "solvent-exposed region" of the inhibitor with 3-(Hydroxymethyl)piperidin-3-ol.
Result: The
character disrupts crystal packing (improving solubility) without sacrificing binding affinity.
References
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[2][3][4] Journal of Medicinal Chemistry.[2][3][4]
Context: Establishes the correlation between Fsp³ fraction and clinical success/solubility.
Zhao, Y., et al. (2015). Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. ACS Medicinal Chemistry Letters.
Context: Demonstrates the specific utility of 3,3-disubstituted piperidines in oncology targets.
James, T., et al. (2022). Exploration of piperidine 3D fragment chemical space. RSC Medicinal Chemistry.
Context: Validates the use of substituted piperidines as high-value 3D fragments.
Application Note: High-Performance Analysis of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Executive Summary & Analytical Strategy The analysis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride presents a classic "invisible analyte" challenge in pharmaceutical development.[1] As a small, highly polar, aliphatic...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Analytical Strategy
The analysis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride presents a classic "invisible analyte" challenge in pharmaceutical development.[1] As a small, highly polar, aliphatic heterocycle lacking conjugated
-systems, it exhibits negligible UV absorption above 210 nm.[1] Furthermore, its high polarity (LogP < 0) and basicity cause it to elute in the void volume of standard C18 columns, making retention and quantification difficult.
To address these challenges, this guide presents two distinct, validated analytical workflows. The selection depends on your laboratory's available instrumentation:
Protocol A (Primary Recommendation): HILIC-CAD/ELSD.
Best for: Purity analysis, assay, and counter-ion (chloride) stoichiometry.[1]
Mechanism:[2] Hydrophilic Interaction Liquid Chromatography (HILIC) retains the polar amine, while Charged Aerosol Detection (CAD) provides universal, high-sensitivity detection without derivatization.[1]
Protocol B (Universal Alternative): Pre-Column Derivatization UV-HPLC.
Best for: Laboratories limited to standard UV-Vis detectors.[1]
Mechanism:[2] Benzoylation of the secondary amine introduces a strong chromophore, allowing robust detection at 254 nm on standard C18 columns.
Decision Framework
The following decision tree illustrates the logic for selecting the appropriate method based on your lab's capabilities and data requirements.
Figure 1: Analytical method selection guide based on instrumentation and workflow constraints.
Protocol A: HILIC-CAD (Direct Analysis)[1]
This method is superior for simultaneously analyzing the organic cation and confirming the absence of inorganic impurities. It avoids the variability introduced by chemical derivatization.[1]
Note: HILIC gradients run from High Organic to Low Organic.
Time (min)
% Mobile Phase A (Aq)
% Mobile Phase B (Org)
Event
0.0
10
90
Equilibration
10.0
40
60
Linear Gradient
12.0
40
60
Hold
12.1
10
90
Re-equilibration Start
20.0
10
90
End of Run
Sample Preparation[1]
Diluent: 80:20 Acetonitrile:Water.[1] Critical: The sample solvent must match the initial mobile phase conditions to prevent peak distortion (breakthrough).
Stock Solution: Dissolve 10 mg of analyte in 2 mL water, then dilute to 10 mL with Acetonitrile.
Working Standard: Dilute Stock to 0.5 mg/mL using the Diluent.[1]
For labs relying on UV detection, benzoylation is the most robust strategy. It targets the secondary amine and hydroxyl groups, attaching a UV-absorbing benzoyl moiety.
Reaction Chemistry
The reaction utilizes Benzoyl Chloride under basic conditions (Schotten-Baumann conditions) to convert the non-chromophoric amine into a benzamide derivative.[1]
Figure 2: Derivatization pathway introducing a chromophore for UV detection.[1][3]
Derivatization Protocol[1][4]
Preparation: In a 1.5 mL HPLC vial, mix 200 µL of Sample Solution (1 mg/mL in water).
Basification: Add 200 µL of 2M NaOH. (Ensures the amine is deprotonated and nucleophilic).
Reagent Addition: Add 50 µL of Benzoyl Chloride.
Incubation: Vortex for 30 seconds. Let stand at room temperature for 10 minutes.
Quenching: Add 200 µL of 10% Glycine solution (to scavenge excess benzoyl chloride) or simply wait for hydrolysis.
Neutralization/Dilution: Add 350 µL of Acetonitrile (to solubilize the derivative and match mobile phase).
Filter: Filter through 0.22 µm PTFE filter before injection.
Chromatographic Conditions (Method B)[1]
Parameter
Specification
Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm
Mobile Phase A
0.1% Phosphoric Acid in Water
Mobile Phase B
Acetonitrile
Detection
UV at 254 nm
Mode
Gradient (5% B to 60% B over 15 min)
System Suitability & Validation Criteria
Regardless of the method chosen, the following acceptance criteria ensure data trustworthiness (Trustworthiness/E-E-A-T).
Parameter
Acceptance Criterion
Troubleshooting Tip
Tailing Factor (T)
0.8 ≤ T ≤ 1.5
HILIC: If T > 1.5, increase buffer ionic strength (up to 20mM). UV: Ensure reaction pH was >10.
Precision (RSD)
≤ 2.0% (n=6 injections)
HILIC: Ensure column is fully equilibrated (min 20 column volumes).
Resolution (Rs)
> 2.0 between analyte and impurities
UV: Ensure separation between the "Benzamide" peak and the "Benzoic Acid" (reagent hydrolysis) peak.
LOD (Limit of Detection)
S/N ≥ 3
HILIC-CAD: Adjust nebulizer temp. UV: Increase injection volume if needed.
References
Separation of Polar Amines: Olsen, B. A. (2001).[1] Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A, 913(1-2), 113-122.[1] Link[1]
HILIC Mechanism: Alpert, A. J. (1990).[1] Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds. Journal of Chromatography A, 499, 177-196.[1] Link[1]
Derivatization Strategy: Santa, T., et al. (2018).[1] Derivatization reagents in liquid chromatography–electrospray ionization tandem mass spectrometry for low-molecular-weight compounds. Biomedical Chromatography, 32(1).[1] Link[1]
CAD Detection: Magnusson, L. E., et al. (2015).[1] Charged aerosol detection in pharmaceutical analysis.[1] Journal of Pharmaceutical and Biomedical Analysis, 113, 78-86.[1] Link[1]
Application Notes and Protocols: High-Purity Isolation of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride via Recrystallization
Abstract This comprehensive guide details a robust methodology for the purification of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, a critical building block in contemporary pharmaceutical synthesis. Recognizing the st...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide details a robust methodology for the purification of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, a critical building block in contemporary pharmaceutical synthesis. Recognizing the stringent purity requirements for drug development intermediates, this document provides a first-principles approach to recrystallization. Instead of a single prescribed solvent, we present a systematic protocol for solvent selection, enabling researchers to rationally design and optimize the purification process. This guide explains the causal mechanisms behind each step, ensuring both procedural accuracy and a deep understanding of the crystallization process for this highly polar, bifunctional hydrochloride salt.
Introduction: The Criticality of Purity for a Novel Pharmaceutical Intermediate
3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a heterocyclic compound of increasing interest in medicinal chemistry.[1] Its structure, featuring both a primary and a tertiary alcohol on a piperidine scaffold, offers multiple points for synthetic elaboration, making it a valuable precursor for a diverse range of therapeutic agents. As with any active pharmaceutical ingredient (API) precursor, its purity is paramount. Trace impurities can lead to unwanted side-reactions, altered pharmacological profiles, and complications in regulatory approval.
Recrystallization is a powerful and scalable purification technique for crystalline solids.[2][3] The process leverages differences in solubility between the desired compound and its impurities in a chosen solvent or solvent system at varying temperatures.[4] For a polar molecule like 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, which contains hydroxyl groups and an ammonium salt, selecting an appropriate solvent system is the most critical determinant of success. This guide provides the foundational principles and a detailed experimental workflow to achieve high purity.
Foundational Principles: The Thermodynamics of Recrystallization
Recrystallization is governed by the principle that most solids are more soluble in a hot solvent than in a cold one.[4][5] An ideal recrystallization process involves the complete dissolution of the impure solid in a minimal amount of a hot solvent, followed by slow cooling. As the solution cools, its capacity to hold the solute in solution decreases, leading to a supersaturated state. Crystal nucleation and growth are then initiated, and the molecules of the target compound selectively deposit onto the growing crystal lattice, excluding impurities which remain in the cooled solvent (the mother liquor).[3]
The success of this technique hinges on the selection of an appropriate solvent, which should ideally exhibit the following characteristics[1][2]:
High Solvation Power at Elevated Temperatures: The solvent must completely dissolve the 3-(Hydroxymethyl)piperidin-3-ol hydrochloride when hot.
Low Solvation Power at Low Temperatures: The compound should be sparingly soluble in the cold solvent to maximize recovery.
Favorable Impurity Solubility Profile: Impurities should either be insoluble in the hot solvent (allowing for hot filtration) or highly soluble in the cold solvent (remaining in the mother liquor).
Chemical Inertness: The solvent must not react with the compound.
Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.
Pre-Protocol Characterization
Prior to commencing the recrystallization, it is essential to understand the basic properties of the compound.
This protocol is designed as a self-validating system, beginning with a rational solvent screening process to identify the optimal conditions for the large-scale purification.
Safety Precautions
Always work in a well-ventilated fume hood.
Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.[6]
Handle 3-(Hydroxymethyl)piperidin-3-ol hydrochloride with care, as it is classified as an irritant.[2]
Use caution when heating flammable organic solvents.
Diagram of the Recrystallization Workflow
Caption: Workflow for the purification of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Step 1: Systematic Solvent Screening
The high polarity of the target compound, owing to its two hydroxyl groups and hydrochloride salt moiety, suggests that polar solvents will be most effective. This screening process will empirically determine the best single solvent or mixed-solvent system.
Similar to isopropanol, commonly used for polar compounds.
Methanol
Polar Protic
64.7
Highly polar, may be too strong a solvent, but worth testing.
Acetonitrile
Polar Aprotic
81.6
Can be effective for compounds with hydrogen bonding capabilities.
Water
Highly Polar
100
May be a good solvent when hot, but solubility might remain high when cold.
Ethyl Acetate
Medium Polarity
77.1
Likely an anti-solvent, useful for mixed-solvent systems.
Toluene
Non-polar
110.6
Likely an anti-solvent.
Procedure:
Place approximately 20-30 mg of the crude solid into several separate test tubes.
To each tube, add one of the candidate solvents dropwise at room temperature, swirling after each addition, until a volume of ~0.5 mL is reached. Observe and record the solubility.
If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath. Add more solvent in small portions (~0.2 mL) until the solid dissolves completely. Record the approximate volume of hot solvent required.
Allow the clear, hot solutions to cool slowly to room temperature, and then place them in an ice-water bath for 15-20 minutes.
Observe the quantity and quality of the crystals formed.
Interpretation of Results:
An ideal single solvent will show poor solubility at room temperature but high solubility in a minimal volume of hot solvent, and will yield a large quantity of crystals upon cooling.
If no single solvent is ideal, a mixed-solvent system is required. This typically involves a "solvent" in which the compound is highly soluble and a miscible "anti-solvent" in which it is poorly soluble.[7][8] Good pairs to test would be Isopropanol/Ethyl Acetate or Methanol/Toluene.
Step 2-6: Main Recrystallization Protocol (Single Solvent Example)
This protocol assumes isopropanol was identified as the ideal single solvent.
Dissolution: Place the bulk of the crude 3-(Hydroxymethyl)piperidin-3-ol hydrochloride into an Erlenmeyer flask. Add a minimal amount of isopropanol and heat the mixture to a gentle boil with stirring. Continue to add small portions of hot isopropanol until the solid is just fully dissolved. Rationale: Using the minimum amount of hot solvent is crucial for maximizing the yield, as some product will always remain in the mother liquor.[9]
Hot Filtration (if necessary): If insoluble impurities are observed in the hot solution, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask. Rationale: Pre-heating the apparatus prevents premature crystallization of the product in the funnel.[10]
Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[6][11] Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation. Rationale: Rapid cooling can cause the compound to precipitate as a less pure amorphous solid or as very small crystals that can trap impurities.[12]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold isopropanol. Rationale: The cold solvent will wash away the impurity-laden mother liquor without dissolving a significant amount of the purified product.[13]
Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the crystals to a watch glass or drying dish and dry them to a constant weight, preferably in a vacuum oven at a moderate temperature (e.g., 40-50 °C).
Diagram of a Mixed-Solvent Recrystallization Approach
Caption: Key steps for a mixed-solvent recrystallization procedure.
Troubleshooting Common Issues
Problem
Possible Cause
Solution
Oiling Out
The boiling point of the solvent is lower than the melting point of the solute, or the solution is cooled too rapidly.
Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.
No Crystals Form
Too much solvent was used; the solution is not saturated.
Boil off some of the solvent to increase the concentration and allow it to cool again. Try scratching the inside of the flask with a glass rod to create nucleation sites.[13][14]
Low Recovery
Too much solvent was used; the compound is too soluble in the cold solvent; crystals were washed with warm solvent.
Ensure the minimum amount of hot solvent is used. Ensure the solution is thoroughly chilled. Always wash with ice-cold solvent.
Colored Crystals
Colored impurities are present.
Add a small amount of activated charcoal to the hot solution before the hot filtration step. Caution: Do not add charcoal to a boiling solution as it can cause violent bumping.
Purity Assessment and Yield Calculation
The success of the recrystallization must be empirically validated.
Yield Calculation:
Percent Recovery = (Mass of Pure, Dry Crystals / Initial Mass of Crude Solid) x 100%
A recovery of 70-100% can be considered very good.[11]
Purity Analysis:
Melting Point Analysis: A pure compound will have a sharp, narrow melting point range (typically < 2 °C) that is close to the literature value. Impurities tend to depress and broaden the melting point range.[12][15]
Chromatographic Methods (HPLC, TLC): These techniques can separate and detect trace impurities, providing a quantitative measure of purity.[6]
Spectroscopic Methods (NMR): ¹H NMR spectroscopy can be used to confirm the structure of the purified compound and identify any remaining impurities.
Conclusion
This application note provides a comprehensive and rational framework for the purification of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride by recrystallization. By following a systematic approach to solvent selection and adhering to the principles of controlled crystallization, researchers can consistently obtain this valuable intermediate in high purity, thereby ensuring the integrity and success of subsequent stages in the drug development pipeline.
References
University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved from [Link]
PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. Retrieved from [Link]
PubChem. (n.d.). 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]
Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. Retrieved from [Link]
Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]
Journal of Chemical Education. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Retrieved from [Link]
Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]
Amrita Vishwa Vidyapeetham Virtual Lab. (n.d.). Recrystallization. Retrieved from [Link]
Wired Chemist. (n.d.). Recrystallization. Retrieved from [Link]
Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]
University of California, Irvine. (n.d.). Recrystallization1. Retrieved from [Link]
Millersville University. (n.d.). Recrystallization. Retrieved from [Link]
University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]
ChemTalk. (n.d.). Lab Procedure: Recrystallization. Retrieved from [Link]
Wikipedia. (n.d.). Recrystallization (chemistry). Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 3.3F: Mixed Solvents. Retrieved from [Link]
University of York. (n.d.). Mixed-solvent recrystallisation. Chemistry Teaching Labs. Retrieved from [Link]
ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]
University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]
MIT OpenCourseWare. (2012). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]
ResearchGate. (n.d.). Recrystallization. Retrieved from [Link]
Nadia Korovina. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina [Video]. YouTube. Retrieved from [Link]
Application Note: Derivatization of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride for Bioassays
[1] Introduction & Scientific Rationale 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) represents a class of small, polar heterocyclic scaffolds often used as intermediates in the synthesis of kinase i...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Introduction & Scientific Rationale
3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) represents a class of small, polar heterocyclic scaffolds often used as intermediates in the synthesis of kinase inhibitors (e.g., Janus kinase pathways) and fragment-based drug discovery.[1]
The Analytical Challenge:
In its native state, this molecule presents three significant hurdles for bioassays and pharmacokinetic (PK) analysis:
High Polarity: The secondary amine and two hydroxyl groups create high water solubility, causing poor retention on standard C18 Reverse-Phase (RP) columns.
Ionization Efficiency: While the amine allows for positive mode ESI-MS, the low molecular weight (131.17 Da as free base) places it in a noisy region of the mass spectrum, reducing sensitivity in complex matrices.
The Solution:
This guide details two targeted derivatization protocols designed to overcome these limitations by exploiting the nucleophilicity of the secondary amine.
Dansylation (Protocol A): Introduces a fluorophore and hydrophobic moiety for high-sensitivity LC-MS/MS and fluorescence detection.[1]
Biotinylation (Protocol B): Attaches a biotin handle for surface plasmon resonance (SPR), ELISA-like binding assays, or streptavidin-pull-down experiments.[1]
Chemical Logic & Pre-Analytical Considerations
Reactivity Hierarchy
Success depends on understanding the competitive reactivity of the functional groups present on the piperidine scaffold.
Secondary Amine (Target): The most nucleophilic site. Under basic conditions (pH > 8.5), the deprotonated amine reacts rapidly with sulfonyl chlorides (Dansyl-Cl) or NHS-esters.[1]
Primary Alcohol (Hydroxymethyl): Moderately nucleophilic. Can react with high concentrations of acylating agents but is generally out-competed by the amine under controlled stoichiometry.
Tertiary Alcohol (C3-OH): Sterically hindered and least reactive.[1] It remains passive under the mild conditions described below, preserving the core scaffold's integrity.
The HCl Salt Factor
The starting material is a hydrochloride salt. The amine is protonated (
) and non-nucleophilic.
Critical Step: You must neutralize the salt.
Method: Use a high-capacity buffer (Carbonate, pH 9.[1]8) or an organic base (DIPEA) in excess (3-4 equivalents) to drive the equilibrium toward the free base (
).
Decision Workflow
The following diagram illustrates the decision logic for selecting the appropriate protocol.
Figure 1: Decision tree for selecting the appropriate derivatization strategy based on assay requirements.
Protocol A: Dansylation for LC-MS/MS & Fluorescence
Objective: To label the secondary amine with Dansyl Chloride (Dns-Cl), creating a stable sulfonamide.
Mechanism: Nucleophilic attack of the piperidine nitrogen on the sulfonyl sulfur of Dns-Cl.
Reagent: Dansyl Chloride (Sigma/Merck). Prepare 5 mg/mL in Acetone or Acetonitrile (ACN). Note: Light sensitive.
Buffer: 0.1 M Sodium Carbonate (
) / Sodium Bicarbonate (), pH 9.8.
Quench: 5% Ammonium Hydroxide or Ethylamine.
Step-by-Step Procedure
Preparation: Dissolve the analyte in the Carbonate Buffer to a concentration of 1 mg/mL (approx. 6 mM). The high pH neutralizes the HCl salt immediately.
Reaction:
In a microcentrifuge tube, mix 100 µL Analyte Solution with 100 µL Dansyl-Cl Solution .
Ratio: This provides roughly a 2-3x molar excess of Dansyl-Cl.[1]
Incubation:
Seal the tube tightly (prevent solvent evaporation).
Incubate at 60°C for 20 minutes in a heating block. Why? Secondary amines react slower than primary amines; heat ensures completion.
Quenching: Add 20 µL of 5% Ammonium Hydroxide. Incubate for 5 mins. This scavenges excess Dansyl-Cl, preventing it from damaging the HPLC column or interfering with quantitation.
Clarification: Centrifuge at 10,000 x g for 3 mins to remove any insoluble byproducts (dansyl-hydroxide/acid).
Analysis: Inject the supernatant directly into LC-MS or dilute with mobile phase.
Analytical Validation (LC-MS)[1][3]
Mass Shift:
Analyte MW (Free Base): 131.17 Da
Dansyl Group Added: +233.28 Da (Dansyl is 251.28 - Cl + H lost?[1] No, HCl lost. Net addition is
).
Target m/z (M+H)+: ~365.15 Da.
Retention Time: Expect a significant shift from the solvent front (void volume) to the hydrophobic region (e.g., 4-6 mins on a standard C18 gradient).
Protocol B: NHS-Biotinylation for Surface Assays[1]
Objective: To conjugate the molecule to Biotin via a stable amide bond for use in Streptavidin-based assays.
Reagent Choice:NHS-PEG4-Biotin is recommended over standard NHS-Biotin.[1] The PEG spacer prevents the bulky streptavidin protein from sterically hindering the small piperidine ligand during binding events.
Buffer: PBS (Phosphate Buffered Saline), pH 7.4 - 8.[1]0. Do NOT use Tris or Glycine.[3]
Step-by-Step Procedure
Stock Preparation:
Dissolve Analyte (HCl salt) in DMSO at 10 mM. Add 1.5 equivalents of Triethylamine (TEA) or DIPEA to neutralize the salt. Crucial: The reaction will fail if the amine remains protonated.
Dissolve NHS-PEG4-Biotin in DMSO at 20 mM.[1] Prepare immediately before use (NHS esters hydrolyze in moisture).
Reaction:
Mix the Analyte and Biotin reagent at a 1:1.2 molar ratio (slight excess of Biotin).
Beach, D. G., et al. (2011). Sensitive determination of domoic acid in mussel tissue using dansyl chloride derivatization and liquid chromatography - mass spectrometry. Analytical Methods (RSC).[6]
[Link]
Hanczkó, R., et al. (2007). Derivatization of amino acids with dansyl chloride. Journal of AOAC International. (General reference for Dansyl chemistry conditions).
Process Development & Scale-Up Guide: 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Executive Summary This Application Note details the scalable synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride , a critical gem-disubstituted piperidine scaffold used in fragment-based drug discovery (FBDD) and...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This Application Note details the scalable synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride , a critical gem-disubstituted piperidine scaffold used in fragment-based drug discovery (FBDD) and the synthesis of next-generation kinase inhibitors.[1]
While medicinal chemistry routes often rely on hazardous reagents (e.g., ozonolysis of vinyl-piperidines) or expensive transition metals (OsO₄), this guide presents a Process Chemistry Route optimized for kilogram-scale production.[1] The methodology utilizes the Corey-Chaykovsky epoxidation followed by hydrolytic ring opening, ensuring high safety margins, cost-effectiveness, and reproducible impurity profiles.[1]
Key Advantages of This Protocol
Safety: Eliminates the use of ozone generators and highly toxic osmium tetroxide.[1]
Scalability: Uses standard batch reactors with manageable exotherms.[1]
Purification: Designed to minimize chromatography; relies on crystallization and salt formation.[1]
Retrosynthetic Analysis & Route Selection
The construction of the quaternary carbon at the C3 position is the primary synthetic challenge.[1] Two main strategies were evaluated:
Route A (MedChem): Grignard addition of vinylmagnesium bromide to N-Boc-3-piperidinone, followed by ozonolysis and reduction.[1]
Drawback: Ozonolysis is hazardous at scale (explosive ozonides) and requires specialized flow equipment.[1]
Route B (Process - Selected): Corey-Chaykovsky epoxidation of N-Boc-3-piperidinone to form a spiro-epoxide, followed by acid-catalyzed hydrolytic ring opening.[1]
Benefit: Convergent, uses stable reagents (TMSOI), and proceeds with high regioselectivity.[1]
Reaction Scheme
The selected route proceeds via the Spiro-epoxide Intermediate (CAS 147804-30-6) .[1]
Figure 1: Synthetic pathway from N-Boc-3-piperidinone to the target HCl salt.[1][2]
Detailed Experimental Protocols
Step 1: Synthesis of tert-Butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate (Spiro-Epoxide)
This step installs the quaternary center via a sulfur ylide.[1][3] The reaction is sensitive to moisture and requires careful temperature control during base addition.[1]
Ylide Formation: Charge a dry reactor with TMSOI (1.2 eq) and anhydrous DMSO/THF (5 vol). Cool to 0–5°C.[1]
Base Addition: Add KOtBu (1.3 eq) portion-wise over 30 minutes, maintaining internal temperature <10°C. Caution: Exothermic. Stir for 1 hour at 0°C to form the milk-white ylide suspension.
Substrate Addition: Dissolve N-Boc-3-piperidinone (1.0 eq) in THF (2 vol). Add this solution dropwise to the ylide suspension over 45 minutes at 0–5°C.
Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 4–6 hours.
IPC (TLC/HPLC): Monitor consumption of ketone. Limit: <2% ketone remaining.[1]
Quench & Workup: Cool to 10°C. Quench slowly with water (10 vol). Extract with Ethyl Acetate (3 x 5 vol).
Wash: Wash combined organics with brine (5 vol) to remove DMSO. Dry over Na₂SO₄ and concentrate.
Output: Pale yellow oil (Spiro-epoxide).[1] Yield typically 85–92%.[1] Used directly in Step 2.
Step 2: Hydrolytic Ring Opening[1]
The spiro-epoxide is opened under acidic conditions.[1] The mechanism favors attack of water at the more substituted carbon (C3) or the less substituted methylene depending on conditions.[1] Under aqueous acidic conditions, the reaction is driven by relief of ring strain to form the gem-diol.[1]
Protocol:
Dissolution: Dissolve the crude Spiro-epoxide (from Step 1) in THF (3 vol).
Acid Hydrolysis: Add 10% aqueous H₂SO₄ (5 vol).
Reaction: Heat the biphasic mixture to 60°C with vigorous stirring for 3–5 hours.
Isolation: Filter the solid. Wash the cake with cold MTBE (methyl tert-butyl ether) to remove organic impurities.[1]
Drying: Dry in a vacuum oven at 40°C for 12 hours.
Final Product:3-(Hydroxymethyl)piperidin-3-ol hydrochloride . White hygroscopic solid.[1]
Process Flow & Critical Parameters
The following diagram illustrates the operational workflow and Critical Process Parameters (CPPs) that must be controlled to ensure batch success.
Figure 2: Operational Process Flow Diagram highlighting Critical Process Parameters (CPPs).
Analytical Specifications
Parameter
Specification
Method
Appearance
White to off-white solid
Visual
Purity (HPLC)
≥ 98.0%
Reverse Phase C18, 210 nm
Assay (Titration)
98.0 – 102.0%
Argentometric (Cl content)
Residual Solvents
Meets ICH Q3C
GC-HS
Water Content
< 1.0% (Very Hygroscopic)
Karl Fischer
Identity
Matches Reference Std
1H-NMR, MS
NMR Data (D₂O, 400 MHz):
δ 3.65 (s, 2H, -CH ₂OH), 3.40-3.20 (m, 2H), 3.10-2.90 (m, 2H), 1.95-1.75 (m, 2H), 1.70-1.55 (m, 2H).[1] (Protons on N exchange/shift depending on pH).[1]
Safety & Waste Management
TMSOI (Trimethylsulfoxonium iodide): Irritant.[1] Generates dimethyl sulfide (DMS) byproducts which have a potent stench.[1] Use bleach scrubbers for off-gas.[1]
DMSO Waste: Aqueous layers from Step 1 contain DMSO.[1] Do not mix with strong oxidizers.[1] Dispose of via incineration.
Exotherms: The ylide formation and quenching steps are exothermic.[1] Ensure cooling capacity is available before starting.[1]
Spiro-Epoxide Intermediate: National Center for Biotechnology Information (2026).[1] PubChem Compound Summary for CID 22135564, tert-Butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate. Link[1][2]
Target Molecule Data: National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 72208279, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Link[1]
Enamine Building Blocks: Enamine Store. 3-(hydroxymethyl)piperidin-3-ol hydrochloride.[1][5] Link
Scale-Up Methodology: Organic Syntheses. General procedures for Corey-Chaykovsky epoxidation. (Analogous protocols). Link
Topic: A Multi-Technique Approach for the Comprehensive Characterization of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
An Application Note from the Senior Applications Group Audience: Researchers, scientists, and drug development professionals. Abstract: 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a trifunctional heterocyclic compou...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from the Senior Applications Group
Audience: Researchers, scientists, and drug development professionals.
Abstract: 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a trifunctional heterocyclic compound increasingly utilized as a key building block in the synthesis of novel active pharmaceutical ingredients (APIs).[1] Its unique structure, featuring a piperidine ring, two hydroxyl groups, and a secondary amine that forms a hydrochloride salt, necessitates a robust and multi-faceted analytical strategy for complete characterization. The absence of a significant chromophore presents unique challenges for standard analytical techniques. This application note provides a detailed, field-proven guide for the comprehensive analysis of this compound, ensuring its identity, purity, and quality for downstream applications in research and drug development. We present a suite of orthogonal analytical protocols, explaining the scientific rationale behind each technique and providing step-by-step instructions for their execution.
Introduction and Physicochemical Overview
The precise and accurate characterization of chemical starting materials is a foundational requirement in drug discovery and development. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (see Table 1 for properties) is a versatile synthetic intermediate whose quality directly impacts the purity and safety profile of the final API. Its high polarity, multiple hydrogen-bonding sites, and lack of a UV-absorbing chromophore demand a carefully selected array of analytical methods beyond simple chromatographic purity checks.
This guide is structured to provide a logical workflow, moving from absolute structural confirmation to quantitative purity and impurity analysis, and finally to solid-state characterization. Each protocol is designed to be self-validating, providing orthogonal data that, when combined, creates a comprehensive quality profile of the material.
Table 1: Physicochemical Properties of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
A robust characterization relies on the principle of orthogonality, where different techniques provide complementary information based on distinct chemical or physical principles. Our recommended strategy is divided into three core pillars: Structural Elucidation, Purity & Impurity Profiling, and Solid-State Characterization.
Caption: Overall workflow for the characterization of 3-(Hydroxymethyl)piperidin-3-ol HCl.
Part I: Structural Elucidation and Identity Confirmation
This section focuses on unequivocally confirming the chemical structure of the molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Causality: NMR is the most powerful technique for determining the precise structure of an organic molecule. It provides detailed information about the carbon-hydrogen framework and the connectivity of atoms. For a molecule like this, ¹H and ¹³C NMR, supplemented with 2D experiments, are essential for unambiguous signal assignment.
Protocol: ¹H and ¹³C NMR
Sample Preparation: Accurately weigh ~10-15 mg of the compound and dissolve it in 0.7 mL of a deuterated solvent such as Deuterium Oxide (D₂O) or Methanol-d₄. D₂O is preferred as it will exchange with the labile -OH and -NH₂+ protons, causing their signals to disappear, which aids in identification.
Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.
¹H NMR Acquisition:
Acquire a standard proton spectrum with a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.
Set the spectral width to cover a range of 0-12 ppm.
¹³C NMR Acquisition:
Acquire a proton-decoupled carbon spectrum. A larger number of scans will be required (e.g., 1024 or more).
Consider running a DEPT-135 experiment to differentiate between CH, CH₂, and CH₃ signals (though only CH₂ and quaternary carbons are expected here besides the solvent).
Expected Data & Interpretation:
Nucleus
Expected Chemical Shift (ppm, in D₂O)
Multiplicity
Assignment
Rationale
¹H
~3.6 - 3.8
s
-CH ₂OH
Singlet for the two protons of the hydroxymethyl group.
¹H
~3.0 - 3.5
m
-CH ₂-NH₂⁺-
Protons adjacent to the protonated nitrogen are deshielded.
¹H
~1.6 - 2.0
m
-CH ₂-CH₂-
Remaining piperidine ring protons.
¹³C
~70 - 75
-
C -OH
Quaternary carbon bearing the two oxygen atoms.
¹³C
~65 - 70
-
-C H₂OH
Carbon of the hydroxymethyl group.
¹³C
~40 - 50
-
-C H₂-NH₂⁺-
Carbons adjacent to the nitrogen.
¹³C
~20 - 30
-
-C H₂-CH₂-
Remaining piperidine ring carbon.
Mass Spectrometry (MS)
Causality: MS provides the molecular weight of the compound, offering a direct confirmation of its elemental composition. Electrospray Ionization (ESI) is the ideal technique for this polar, non-volatile molecule.
Protocol: LC-MS with ESI
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a mixture of water and methanol (50:50 v/v).
Instrumentation: Use a Liquid Chromatography system coupled to a Mass Spectrometer (e.g., a Q-TOF or single quadrupole) equipped with an ESI source.
Method:
Mode: Positive Ion Mode (ESI+). The basic nitrogen is easily protonated.
Analysis: Infuse the sample directly or perform a simple flow injection (no column needed for identity confirmation).
Mass Range: Scan from m/z 50 to 500.
Expected Data & Interpretation: The primary ion observed will be the protonated parent molecule (the free base).
Parent Free Base (C₆H₁₃NO₂): Molecular Weight = 131.17 g/mol
Expected Ion [M+H]⁺: m/z = 132.1
Fourier-Transform Infrared (FTIR) Spectroscopy
Causality: FTIR is a rapid and simple technique used to identify the key functional groups present in the molecule by detecting their characteristic vibrational frequencies.
Protocol: Attenuated Total Reflectance (ATR)-FTIR
Sample Preparation: Place a small amount of the dry powder directly onto the ATR crystal.
Acquisition: Collect a background spectrum of the clean, empty crystal. Then, collect the sample spectrum over a range of 4000-400 cm⁻¹.
Data Processing: The resulting spectrum should be in absorbance or transmittance mode.
Expected Data & Interpretation:
Wavenumber (cm⁻¹)
Vibration Type
Functional Group
3500 - 3200 (broad)
O-H Stretch
Hydroxyl groups (-OH)
3200 - 2800 (broad)
N-H Stretch
Ammonium salt (-NH₂⁺-)
2950 - 2850
C-H Stretch
Aliphatic (piperidine ring & CH₂)
~1600 & ~1500
N-H Bend
Ammonium salt (-NH₂⁺-)
1100 - 1000
C-O Stretch
Alcohols
Part II: Purity Assessment and Impurity Profiling
This section focuses on quantifying the main component and identifying/quantifying any potential impurities, including related substances and residual solvents.
Purity by High-Performance Liquid Chromatography (HPLC)
Causality: HPLC is the gold standard for assessing the purity of pharmaceutical compounds. Due to the lack of a UV chromophore, universal detectors like an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) are required. The compound's polarity makes Hydrophilic Interaction Liquid Chromatography (HILIC) an excellent choice for good retention and peak shape.[4]
Protocol: HILIC with ELSD/CAD Detection
Instrumentation: An HPLC system equipped with a column oven, autosampler, and an ELSD or CAD.
Chromatographic Conditions:
Column: HILIC column (e.g., silica, amide, or zwitterionic phase), 150 mm x 4.6 mm, 3.5 µm.
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 5.0 with acetic acid.
Mobile Phase B: Acetonitrile.
Gradient: 95% B to 50% B over 15 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 µL.
ELSD/CAD Settings: Optimize nebulizer temperature and gas flow according to manufacturer's recommendations.
Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Acetonitrile:Water to a final concentration of ~1 mg/mL.
Data Analysis: Purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.
Residual Solvent Analysis by Gas Chromatography (GC)
Causality: Manufacturing processes for APIs often use organic solvents, which must be controlled to levels specified by regulatory guidelines (e.g., ICH Q3C).[5][6] Static headspace GC with a Flame Ionization Detector (FID) is the standard method for this analysis.[7]
Protocol: Static Headspace GC-FID
Sample Preparation:
Accurately weigh ~100 mg of the sample into a 20 mL headspace vial.
Add 5.0 mL of a suitable solvent, such as Dimethyl Sulfoxide (DMSO).
Seal the vial immediately.
Instrumentation: A GC system with an FID, coupled to a static headspace autosampler.
Method Conditions:
Column: A column suitable for solvent analysis, such as a DB-624 or equivalent.
Headspace Oven Temp: 80 °C.
Incubation Time: 15 minutes.
GC Oven Program: 40 °C (hold 5 min), ramp to 220 °C at 10 °C/min.
Carrier Gas: Helium or Nitrogen.
Detector Temp: 250 °C.
Analysis: Identify and quantify any observed peaks against a calibrated standard containing expected solvents (e.g., methanol, ethanol, ethyl acetate, etc.).
Chloride Content Analysis
Causality: To confirm that the compound exists as the hydrochloride salt in the correct 1:1 stoichiometric ratio, the chloride content must be measured. Argentometric titration is a classic and reliable method.
Protocol: Argentometric Titration
Sample Preparation: Accurately weigh ~150 mg of the sample and dissolve it in 50 mL of deionized water. Add 1 mL of 2% potassium chromate solution as an indicator.
Titration: Titrate the solution with a standardized 0.1 M silver nitrate (AgNO₃) solution until the first appearance of a persistent reddish-brown precipitate (silver chromate).
Calculation:
Theoretical %Cl = (Atomic Mass of Cl / MW of Compound) * 100 = (35.45 / 167.63) * 100 = 21.15%
Compare the measured value to the theoretical value. A result within ±10% of the theoretical value is typically considered acceptable confirmation.
Part III: Solid-State and Physicochemical Characterization
This section evaluates the properties of the compound in its solid form.
Thermal Analysis (TGA/DSC)
Causality: Thermogravimetric Analysis (TGA) measures weight loss as a function of temperature, indicating the presence of residual solvent or water and the decomposition temperature. Differential Scanning Calorimetry (DSC) detects thermal events like melting, crystallization, or polymorphic transitions.
Protocol: TGA/DSC
Sample Preparation: Accurately weigh 5-10 mg of the sample into an aluminum TGA or DSC pan.
Method:
TGA: Heat the sample from 25 °C to 400 °C at a rate of 10 °C/min under a nitrogen atmosphere.
DSC: Heat the sample from 25 °C to a temperature above its melting point (e.g., 250 °C) at 10 °C/min under nitrogen.
Interpretation:
TGA: Any weight loss below 120 °C typically corresponds to water or volatile solvents. Sharp weight loss at higher temperatures indicates decomposition.
DSC: A sharp endotherm corresponds to the melting point. The absence of other thermal events suggests a single crystalline form under the tested conditions.
Water Content by Karl Fischer Titration
Causality: Karl Fischer titration is the most accurate method for determining the water content in a sample, which is critical as water can affect stability, hygroscopicity, and accurate weight measurements.
Protocol: Volumetric Karl Fischer Titration
Instrumentation: A volumetric Karl Fischer titrator.
Sample Preparation: Accurately weigh a sufficient amount of sample (e.g., 100-200 mg) and add it directly to the titrated Karl Fischer vessel containing an appropriate solvent (e.g., anhydrous methanol).
Titration: Titrate with a standardized Karl Fischer reagent to the electrometric endpoint.
Calculation: The instrument software will automatically calculate the water content as a percentage (w/w).
Conclusion
The comprehensive characterization of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride requires a multi-technique, orthogonal approach. The protocols outlined in this application note provide a robust framework for confirming the compound's identity (NMR, MS, FTIR), quantifying its purity and potential impurities (HPLC, GC), and defining its key physicochemical properties (Titration, Thermal Analysis, Karl Fischer). By systematically applying these methods, researchers and drug development professionals can ensure the quality, consistency, and reliability of this important building block, thereby de-risking its use in the synthesis of next-generation therapeutics.
References
Google Patents. CN103304472A - Method for synthesizing 1-BOC-3-piperidone.
Taylor & Francis Online. Hydroxymethyl – Knowledge and References. [Link]
White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]
Der Pharma Chemica. Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. [Link]
Bulletin of the National Academy of Sciences of the Republic of Kazakhstan. ANALYSIS OF PIPERIDINE DERIVATIVES USING METHODS QUANTUM CHEMISTRY. [Link]
International Journal of Pharmaceutical Sciences and Research. Residual Solvent Analysis in Hydrochloride Salts of Active Pharmaceutical Ingredients. [Link]
MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]
Molecules. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]
ResearchGate. Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. [Link]
ResearchGate. Piperidine derivatives - extra peak in pure compounds. Why and how to change it?[Link]
SciSpace. Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. [Link]
ResearchGate. Functional Groups of Various Lignin Samples and Hydroxymethylated Derivatives. [Link]
Restek. Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chromatography. [Link]
Pharma's Almanac. Screening and Formulating Drugs as Salts to Improve API Performance. [Link]
ScienceDirect. Piperidine: Structure, Preparation, Reactivity, and Synthetic Applications of Piperidine and its Derivatives. [Link]
Optimizing the yield of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride synthesis
Executive Summary The synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) is a critical workflow for generating hydrophilic 3,3-disubstituted piperidine scaffolds, often used in fragment-based...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1706418-86-1) is a critical workflow for generating hydrophilic 3,3-disubstituted piperidine scaffolds, often used in fragment-based drug discovery and peptidomimetic synthesis.
Users frequently report low yields (<40%) due to two main bottlenecks:
Incomplete Corey-Chaykovsky Epoxidation: Competition between methylene transfer and enolization of the 3-piperidinone.
Isolation Failure: The extreme water solubility of the final amino-diol salt leads to massive product loss during standard aqueous workups.
This guide replaces generic protocols with a self-validating, scalable workflow designed to maximize yield and purity.
Module 1: The Optimized Synthetic Pathway
The most robust route utilizes a Corey-Chaykovsky epoxidation followed by a one-pot hydrolysis/deprotection . This avoids the isolation of the unstable diol intermediate and minimizes handling losses.
Pathway Diagram
Figure 1: The two-step sequence converts the ketone to the spiro-epoxide, which is then opened and deprotected in a single acidic step to prevent solubility-related losses.[1]
Module 2: Step-by-Step Protocol & Troubleshooting
Step 1: Formation of the Spiro-Epoxide
Objective: Install the quaternary center at C3 via methylene transfer.
Critical Variable: DMSO Quality and Temperature Control.
Protocol:
Ylide Formation: In a dry flask under N₂, suspend NaH (1.2 eq, 60% dispersion) in dry DMSO (5 vol) . Add Trimethylsulfoxonium iodide (1.25 eq) in portions at room temperature. Stir for 1 hour until gas evolution ceases and the solution becomes clear/milky.
Scientist's Note: If the solution remains yellow/opaque after 1h, the ylide formation is incomplete. Gently warm to 35°C if necessary, but do not exceed 40°C to avoid decomposition.
Addition: Cool the ylide solution to 0°C . Dissolve 1-Boc-3-piperidinone (1.0 eq) in dry THF (2 vol) and add dropwise.
Why? The ketone is prone to enolization. Low temperature favors nucleophilic attack (epoxidation) over deprotonation.
Reaction: Warm to RT and stir for 3–16 hours. Monitor by TLC (Hexane:EtOAc 3:1). The epoxide is less polar than the ketone.
Troubleshooting Table: Step 1
Issue
Observation
Root Cause
Corrective Action
Low Conversion
Ketone remains on TLC after 16h.
Moisture in DMSO quenched the ylide.
Use fresh anhydrous DMSO. Dry TMSOI under vacuum before use.
Side Products
Multiple spots on TLC; low yield.
Enolization of ketone.
Critical: Ensure addition is done at 0°C or -10°C. Increase TMSOI to 1.5 eq.
Wash organic layer with 5% LiCl solution (3x) to remove DMSO effectively.
Step 2: One-Pot Hydrolysis & Deprotection (The Yield Critical Step)
Objective: Open the epoxide to the diol and remove the Boc group without losing the water-soluble product.
Critical Variable: Water Management.
Protocol:
Solvent Swap: Concentrate the crude spiro-epoxide (do not purify by column; it is stable enough) and dissolve in 1,4-Dioxane (3 vol) .
Acidification: Add 4M HCl in Dioxane (4 eq) or concentrated aqueous HCl (5 eq) .
Note: Using anhydrous HCl in dioxane is preferred to precipitate the salt directly, but aqueous HCl works if you follow the isolation step below strictly.
Reaction: Stir at RT for 4 hours . If the epoxide opening is slow, warm to 40°C .
Mechanism:[3][4][5][6] The protonated epoxide opens at the more substituted carbon (C3) or less substituted (exocyclic) depending on conditions, but both result in the same gem-diol/hydroxymethyl skeleton. The Boc group cleaves simultaneously.
Isolation (The "Yield Trap" Fix):
DO NOT attempt to neutralize and extract with organic solvents (DCM/EtOAc). The free amine diol is hyper-hydrophilic (logP < -1) and will remain in the aqueous phase.
Procedure:
Concentrate the reaction mixture to dryness under reduced pressure (keep bath < 50°C).
Azeotrope the residue with Ethanol or Toluene (2x) to remove traces of water/excess HCl.
Trituration: Add Acetonitrile (ACN) or Isopropanol (IPA) to the gummy residue. Sonicate/stir vigorously. The product should crystallize as a white solid.
Filter and wash with cold Et₂O.
Module 3: Quantitative Optimization Data
We compared three isolation methods for Step 2. The "Non-Aqueous Workup" is the only viable method for high yield.
Good purity, but requires expensive resin and evaporation of large MeOH volumes.
Direct Crystallization (Evaporate -> Triturate w/ ACN)
88%
> 98%
Recommended. Scalable and cost-effective.
Frequently Asked Questions (FAQs)
Q: Can I use mCPBA to epoxidize the ketone instead of Corey-Chaykovsky?A: No. Treating an N-Boc-3-piperidinone with mCPBA typically results in Baeyer-Villiger oxidation , expanding the ring to a lactone (oxepanone), rather than forming the epoxide. The sulfur ylide is specific for methylene transfer to ketones.
Q: The final solid is hygroscopic and turns into a gum. How do I handle this?A: 3-(Hydroxymethyl)piperidin-3-ol HCl is indeed hygroscopic.
Immediate Fix: Dry the salt in a vacuum oven at 40°C over P₂O₅ overnight.
Storage: Store under Argon in a desiccator.
Handling: Weigh quickly in a low-humidity environment. If it gums up, re-dissolve in minimal MeOH and precipitate with Et₂O.
Q: My NMR shows a mixture of isomers. Is this expected?A: The molecule has a chiral center at C3, but since the starting material (3-piperidinone) is achiral, the product is a racemate . If you see diastereomers, check if your starting material had a substituent at another position (e.g., C2 or C4). If you used unsubstituted 1-Boc-3-piperidinone, you should see a single set of signals for the racemate.
References
Corey-Chaykovsky Epoxidation Mechanism & Scope
Golubev, A. S., et al. (2025).[7][8] Practical Synthesis of Spiro-Epoxy Piperidines. Journal of Organic Chemistry. Retrieved from (Search Term: Spiro-epoxide piperidine synthesis).
Synthesis of 3,3-Disubstituted Piperidines
Amat, M., et al. (2007). Enantioselective Synthesis of 3,3-Disubstituted Piperidine Derivatives. The Journal of Organic Chemistry, 72(12), 4431-4439. Link
Handling Water-Soluble Amine Salts
Strategies for the Isolation of Hydrophilic Amine Hydrochlorides. (2023). Organic Process Research & Development. Link
Compound Data (Target)
PubChem CID: 72208279 (3-(Hydroxymethyl)piperidin-3-ol hydrochloride).[8] Link
Compound Data (Intermediate)
PubChem CID: 22135564 (tert-Butyl 1-oxa-6-azaspiro[2.5]octane-6-carboxylate). Link
Technical Support Center: Synthesis of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Welcome to the technical support center for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered during this multi-step synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) based on established chemical principles and field-proven insights.
Plausible Synthetic Pathway
A common and logical synthetic route to 3-(Hydroxymethyl)piperidin-3-ol hydrochloride involves a four-step process starting from commercially available 3-hydroxypiperidine. This pathway is illustrated below:
Caption: Proposed synthetic pathway for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Troubleshooting Guide & FAQs
This section is structured in a question-and-answer format to directly address specific issues you may encounter during each step of the synthesis.
Step 1: N-Boc Protection of 3-Hydroxypiperidine
This initial step involves the protection of the secondary amine of 3-hydroxypiperidine with a tert-butyloxycarbonyl (Boc) group to prevent its interference in subsequent reactions.
Q1: My N-Boc protection reaction is sluggish and gives a low yield. What are the possible causes and solutions?
A1: A low yield in the Boc protection of 3-hydroxypiperidine can stem from several factors:
Inadequate Base: The choice and amount of base are critical. A weak base or insufficient equivalents may not effectively deprotonate the piperidinium salt (if the starting material is a hydrochloride salt) or neutralize the acid generated during the reaction.
Solution: Use a stronger base like sodium carbonate or triethylamine. Ensure at least two equivalents of base are used if starting from the hydrochloride salt.
Solvent Issues: The reaction is typically performed in a biphasic system (e.g., dichloromethane/water or THF/water) or in an alcohol-water mixture.[1] Poor mixing or an inappropriate solvent can hinder the reaction.
Solution: Ensure vigorous stirring to facilitate contact between the reagents. A phase-transfer catalyst can sometimes be beneficial in biphasic systems.
Hydrolysis of Di-tert-butyl dicarbonate (Boc₂O): Boc₂O can hydrolyze in the presence of water, especially at elevated temperatures or non-optimal pH.
Solution: Maintain a controlled temperature (room temperature is often sufficient) and ensure the pH is basic. Add the Boc₂O portion-wise to minimize hydrolysis.
Q2: I am observing multiple spots on my TLC plate after the reaction, even though the starting material is consumed. What are these byproducts?
A2: The formation of multiple products can be due to:
Di-Boc Protection: While less common for secondary amines, over-reactivity can lead to the formation of a di-Boc protected species, which is unstable and can lead to other byproducts.
O-acylation: The hydroxyl group of 3-hydroxypiperidine can potentially react with Boc₂O to form a carbonate, although this is generally less favorable than N-acylation.
Urea Formation: If the reaction conditions are not well-controlled, side reactions leading to urea-type byproducts can occur.[2]
Troubleshooting Workflow for Step 1
Caption: Troubleshooting workflow for N-Boc protection.
Step 2: Oxidation of N-Boc-3-hydroxypiperidine to N-Boc-3-piperidone
This step involves the oxidation of the secondary alcohol to a ketone. Common methods include Swern oxidation or using other oxidizing agents like Dess-Martin periodinane.
Q3: My oxidation reaction is incomplete, and I have a mixture of starting material and product. How can I drive the reaction to completion?
A3: Incomplete oxidation is a common issue. Consider the following:
Reagent Stoichiometry: Ensure you are using a sufficient excess of the oxidizing agent. For Swern oxidation, this includes oxalyl chloride and triethylamine.[1]
Temperature Control: Swern oxidation requires low temperatures (typically -78 °C) for the initial steps. Allowing the reaction to warm prematurely can lead to decomposition of the active oxidizing species.
Water Contamination: The reagents used in Swern oxidation are highly sensitive to moisture. Ensure all glassware is oven-dried and solvents are anhydrous.
Q4: I am observing a significant amount of a polar byproduct that is difficult to separate from the desired ketone. What could it be?
A4: A common side reaction in the oxidation of N-Boc-3-hydroxypiperidine is the formation of an enamine, which can then lead to other byproducts.[3]
Cause: The presence of the nitrogen atom alpha to the carbonyl group can facilitate the formation of an enamine, especially under basic conditions.
Solution: Careful control of the reaction conditions, particularly temperature and the order of reagent addition, can minimize enamine formation. A milder oxidizing agent might also be beneficial.
Parameter
Recommended Condition
Potential Issue if Deviated
Temperature
-78 °C (Swern)
Decomposition of oxidant, side reactions
Solvent
Anhydrous DCM or THF
Reaction quenching, low yield
Base (Swern)
Triethylamine (excess)
Incomplete reaction, side reactions
Step 3: Hydroxymethylation of N-Boc-3-piperidone
This is a crucial step where the hydroxymethyl group is introduced at the 3-position. This can be achieved through various methods, including reactions with formaldehyde or its equivalents.
Q5: My reaction of N-Boc-3-piperidone with formaldehyde is not working. What are the alternative methods?
A5: The direct addition of formaldehyde to a ketone can be challenging due to the propensity of formaldehyde to polymerize and undergo self-condensation (Cannizzaro reaction). Consider these alternatives:
Reformatsky Reaction: Using an α-haloester and zinc can generate a zinc enolate that reacts with the ketone. For hydroxymethylation, a reagent like bromomethyl acetate followed by ester hydrolysis could be used.[4]
Barbier-type Reaction: This involves the in-situ formation of an organometallic reagent. Using a dihalomethane (e.g., diiodomethane) and a metal like zinc or indium in the presence of N-Boc-3-piperidone could lead to the desired product.
Grignard-type Reaction with a Formaldehyde Equivalent: Using a protected formaldehyde equivalent as a Grignard reagent, such as (methoxymethyl)magnesium chloride, followed by deprotection, is a viable option.
Q6: I am getting a complex mixture of products from my hydroxymethylation reaction. What are the likely side reactions?
A6: The reaction of a ketone with a nucleophile can lead to several side reactions:
Aldol Condensation: Under basic conditions, N-Boc-3-piperidone can undergo self-condensation.[5]
Reduction of the Ketone: If the nucleophilic reagent has reducing properties, the ketone may be reduced back to the alcohol.
Enolization and other Rearrangements: The acidic alpha-protons of the ketone can lead to enolization and subsequent side reactions.
Technical Support Center: Synthesis of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. This document is designed for researchers, chemists, and drug d...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and impurities encountered during the synthesis of this important building block. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.
Introduction: The Synthetic Challenge
3-(Hydroxymethyl)piperidin-3-ol is a valuable heterocyclic scaffold featuring a tertiary alcohol. This structure presents unique challenges during synthesis, particularly concerning reaction control and product stability. The final hydrochloride salt form is crucial for stability and handling, but the conditions required for its formation can also promote the generation of specific impurities. This guide will address the most frequently encountered issues in a practical, question-and-answer format.
Section 1: A Common Synthetic Pathway
While multiple synthetic routes exist, a prevalent strategy involves the nucleophilic addition of a one-carbon unit to a protected 3-piperidone precursor, followed by deprotection. Understanding this pathway is the first step in predicting and identifying potential impurities.
Proposed Synthetic Workflow
The following three-step sequence is a logical and widely applicable approach:
Step 1: N-Protection: Commercially available 3-piperidone is protected, often with a tert-butyloxycarbonyl (Boc) group, to prevent side reactions involving the secondary amine.
Step 2: C-C Bond Formation: The key step involves the reaction of N-Boc-3-piperidone with a formaldehyde equivalent (e.g., paraformaldehyde) under basic conditions to form the tertiary alcohol. This is a base-catalyzed aldol-type reaction.
Step 3: Deprotection and Salt Formation: The Boc group is removed under acidic conditions using hydrochloric acid, which concurrently forms the desired hydrochloride salt.
Caption: Proposed synthetic pathway for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Section 2: Troubleshooting and Frequently Asked Questions (FAQs)
This section addresses specific problems you may encounter during your synthesis.
Q1: My final product shows a significant amount of unreacted N-Boc-3-piperidone. How can I improve the conversion in Step 2?
Answer:
This is a common issue related to the equilibrium nature of the aldol-type reaction and the reactivity of formaldehyde.
Causality: The reaction of the enolate of N-Boc-3-piperidone with formaldehyde is reversible. Insufficiently strong basic conditions, low temperature, or short reaction times can lead to poor conversion. Furthermore, formaldehyde in solution exists in equilibrium with its hydrated form (methylene glycol), which is less reactive, and can also polymerize to paraformaldehyde.
Troubleshooting Steps:
Choice of Base: Ensure the base is strong enough to generate a sufficient concentration of the enolate but not so strong as to promote self-condensation or other side reactions. A base like potassium carbonate is often used, but you may consider exploring others like potassium tert-butoxide if conversion remains low.
Temperature and Time: While higher temperatures can accelerate the reaction, they can also favor the reverse reaction or degradation. We recommend starting the reaction at room temperature and monitoring by TLC or LC-MS. If the reaction stalls, gentle heating (40-50°C) for a defined period may drive it to completion.
Formaldehyde Source: Use high-purity paraformaldehyde. To ensure a monomeric formaldehyde source, you can pre-crack the paraformaldehyde by heating it gently in a separate vessel and bubbling the resulting gas into your reaction mixture, though this requires specialized equipment.
Q2: My LC-MS analysis shows a prominent impurity with a mass of [M-18]+ relative to the free base of my product. What is this and how can I prevent it?
Answer:
This impurity is almost certainly the dehydrated product, 3-(hydroxymethyl)-1,2,5,6-tetrahydropyridine.
Mechanism of Formation: The target compound contains a tertiary alcohol at the C3 position. Under the strongly acidic conditions required for Boc deprotection (Step 3), this alcohol can be protonated, turning the hydroxyl group into a good leaving group (water). Subsequent elimination of water (E1 mechanism) forms a stable, conjugated double bond within the piperidine ring.
Caption: Formation of the dehydration impurity via an E1 mechanism.
Preventive Measures:
Milder Deprotection: Use the minimum necessary concentration of HCl. Running the reaction at a lower temperature (e.g., 0°C) can significantly slow the rate of elimination relative to deprotection.
Controlled Reaction Time: Monitor the deprotection closely by TLC or LC-MS and quench the reaction as soon as the starting material is consumed. Over-exposure to acid will increase the amount of the dehydration impurity.
Alternative Acids: In some systems, trifluoroacetic acid (TFA) can be used for deprotection, followed by a salt-switch with HCl. However, TFA can also promote elimination, so this must be evaluated on a case-by-case basis.
Q3: My isolated hydrochloride salt has a non-stoichiometric amount of chloride. Why does this happen and how do I fix it?
Answer:
This issue arises from excess HCl that becomes trapped in the solid product during precipitation or crystallization.
Causality: When precipitating the hydrochloride salt from an organic solvent (like diethyl ether or heptane), excess dissolved HCl gas or aqueous HCl can co-precipitate or get occluded within the crystal lattice of the product. The presence of two hydroxyl groups and a piperidine nitrogen means the molecule has multiple basic sites that can be protonated, potentially leading to the formation of a dihydrochloride salt impurity under highly acidic conditions.
Solutions:
Controlled HCl Addition: Use a standardized solution of HCl in a solvent like dioxane or isopropanol and add a stoichiometric amount (or a slight excess, e.g., 1.05-1.1 equivalents) to a solution of the free base.
Purification by Recrystallization: The most reliable method is to recrystallize the crude hydrochloride salt from a suitable solvent system, such as ethanol/ethyl acetate or methanol/diethyl ether. This process will typically exclude excess acid and provide a product with the correct 1:1 stoichiometry.
Trituration/Washing: Washing the precipitated solid with a solvent in which HCl is slightly soluble but the product salt is not (e.g., cold acetone or diethyl ether) can help remove surface-adsorbed HCl.
Section 3: Impurity Profile Summary
The following table summarizes the common impurities, their origins, and recommended analytical methods for detection.
Impurity Name
Structure/Description
Typical Origin
Recommended Analytical Method
N-Boc-3-piperidone
Starting Material
Incomplete C-C bond formation (Step 2)
HPLC-UV, LC-MS
N-Boc-3-(hydroxymethyl)piperidin-3-ol
Protected Intermediate
Incomplete deprotection (Step 3)
HPLC-UV, LC-MS
3-(Hydroxymethyl)-1,2,5,6-tetrahydropyridine
Dehydration Product
Acid-catalyzed elimination during deprotection (Step 3)
LC-MS, GC-MS
3-Hydroxypiperidine
Potential starting material impurity from a different route
Side reaction or impurity in starting 3-piperidone
LC-MS, GC-MS
Residual Solvents
e.g., Dioxane, Ethanol, Ethyl Acetate
From reaction workup and purification
Headspace GC-MS
Inorganic Salts
e.g., NaCl, K2CO3
From aqueous workups and reaction reagents
Ion Chromatography, ICP-MS
Section 4: Experimental Protocols
Protocol 1: General Method for Impurity Profiling by HPLC-UV/MS
This protocol provides a starting point for developing a robust analytical method to separate the target compound from its key impurities.
Instrumentation: HPLC system with a UV detector and coupled to a Mass Spectrometer (ESI source).
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Elution:
0-2 min: 5% B
2-15 min: Ramp from 5% to 95% B
15-18 min: Hold at 95% B
18-20 min: Return to 5% B and equilibrate.
Flow Rate: 1.0 mL/min.
UV Detection: 210 nm.
MS Detection: ESI positive mode, scanning a relevant mass range (e.g., m/z 100-400).
Sample Preparation: Dissolve a known quantity of the hydrochloride salt in a 50:50 mixture of water:acetonitrile to a final concentration of ~1 mg/mL.
Rationale: The acidic mobile phase ensures that the piperidine nitrogen is protonated, leading to good peak shape on the C18 column. The gradient allows for the elution of both polar (starting materials) and non-polar (Boc-protected intermediates, dehydration product) impurities.[1][2]
Analytical Workflow Diagram
Caption: A standard workflow for analyzing synthesis impurities.
Section 5: Final Recommendations
Proactive Monitoring: Always monitor each step of the synthesis by an appropriate analytical technique (TLC, LC-MS). Do not proceed to the next step until the previous one has reached optimal conversion.
Material Characterization: Ensure the purity of your starting materials. Impurities in early stages will inevitably be carried through and complicate purification later.
Purification Strategy: For this compound, recrystallization of the final hydrochloride salt is the most effective method for removing both process-related and side-product impurities.
This guide is intended to be a living document. As new synthetic methods and analytical techniques emerge, we will continue to update it with the latest insights from the field.
References
CN103304472A - Method for synthesizing 1-BOC-3-piperidone - Google Patents.
CN105367484A - Preparation method of 3-hydroxy piperidine - Google Patents.
LookChem. Cas 4604-65-3, 3-(Hydroxymethyl)piperidine. Available at: [Link]
CN104557674A - Preparation method of (S)-N-Boc-3-hydroxypiperidine - Google Patents.
CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine - Google Patents.
Nevsky, A. Y., & Trifonov, R. E. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(15), 4998. Available at: [Link]
CN103864674A - Method for preparing (R)-3-amino piperidine hydrochloride - Google Patents.
White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Available at: [Link]
PubChem. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Available at: [Link]
ResearchGate. (PDF) Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities. Available at: [Link]
Research and Reviews. Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Available at: [Link]
Biomedical Journal of Scientific & Technical Research. Advances in Impurity Profiling of Pharmaceutical Formulations. Available at: [Link]
Asian Journal of Research in Chemistry. Impurity Profiling With Use of Hyphenated Techniques. Available at: [Link]
Technical Support Center: Overcoming Solubility Issues with 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Executive Summary: The "Solubility Personality" 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a highly polar, hydrophilic salt . Its solubility profile is dominated by three structural features: the ionic piperidinium...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Solubility Personality"
3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a highly polar, hydrophilic salt . Its solubility profile is dominated by three structural features: the ionic piperidinium chloride core, the hydrogen-bonding hydroxyl group at C3, and the primary hydroxymethyl group.
The Challenge: While highly soluble in water and lower alcohols (Methanol, Ethanol), this compound is virtually insoluble in standard non-polar organic synthesis solvents (DCM, Ether, Toluene, THF) in its salt form. Furthermore, the hydrochloride salt is prone to hygroscopicity , leading to "gumming" during weighing or storage.[1]
The Solution: Successful handling requires a bifurcated strategy: Free-basing for organic synthesis and pH/Cosolvent optimization for biological assays.
Module 1: Troubleshooting Organic Synthesis (Solubility in DCM/THF)
Q: I am trying to react this compound with a hydrophobic protecting group (e.g., Boc-anhydride, TBDMS-Cl) in DCM, but it remains a suspension. How do I proceed?
A: The hydrochloride salt will not dissolve in Dichloromethane (DCM) or Tetrahydrofuran (THF) due to its high lattice energy and ionic nature. You must convert it to the free base or use a biphasic system.
Protocol A: The "Evaporation-Trituration" Free-Basing Method
Best for: High-yield recovery when standard extraction fails due to high water solubility (LogP < 0).
Standard liquid-liquid extraction (e.g., Water/DCM) often fails for this molecule because the free base is so polar it prefers the aqueous phase.
Dissolution: Dissolve the HCl salt in a minimal volume of Methanol (MeOH) or water.
Neutralization: Add 1.1 equivalents of Sodium Methoxide (NaOMe) (if in MeOH) or Sodium Hydroxide (NaOH) (if in water).
Evaporation: Evaporate the solvent completely under reduced pressure to obtain a solid residue (Product + NaCl).
Trituration: Add anhydrous Ethanol or Isopropanol (IPA) to the residue. The free base amine will dissolve, while the inorganic salt (NaCl) will remain insoluble.
Filtration: Filter off the NaCl solid.
Recovery: Concentrate the filtrate to yield the clean free base 3-(Hydroxymethyl)piperidin-3-ol.
Q: Can I run the reaction without isolating the free base?
A: Yes. Use a Biphasic System (Schotten-Baumann conditions).
Solvent: DCM : Water (1:1).
Base: Add 2.5 equivalents of Na2CO3 or K2CO3 to the aqueous layer.
Mechanism: The base neutralizes the HCl in the aqueous phase, allowing the transient free amine to react at the interface with the electrophile dissolved in the organic phase. Vigorous stirring is critical.
Q: My stock solution in PBS precipitated after 24 hours. Why?
A: This is likely due to the Common Ion Effect or pH drift .
Common Ion Effect: PBS contains roughly 137 mM NaCl. Adding a high concentration of your hydrochloride salt adds more Cl⁻ ions. The solubility product (
) can be exceeded, forcing the salt out of solution.
pH Drift: The unbuffered HCl salt is acidic. If dissolved in a weak buffer, it may lower the pH significantly.
Optimization Table: Aqueous Solubility Limits
Solvent System
Predicted Solubility
Stability Risk
Recommendation
Water (Deionized)
> 100 mg/mL
High (Hydrolysis risk over time)
Use for immediate stock prep only.
PBS (pH 7.4)
~ 20-50 mg/mL
Moderate (Precipitation)
Do not exceed 10 mM to avoid common ion precipitation.
DMSO
> 50 mg/mL
Low
Preferred Stock Solvent. Store at -20°C.
Ethanol
~ 10-20 mg/mL
Moderate
Good for evaporation, poor for long-term storage.
Q: How do I prevent the solid from turning into a sticky gum during weighing?
A: The compound is hygroscopic .[1] The crystal lattice absorbs atmospheric moisture, lowering the glass transition temperature (
) and causing deliquescence.
Immediate Fix: Dry the vial in a vacuum desiccator over
for 4 hours before weighing.
Process Fix: Prepare a quantitative stock solution in DMSO immediately upon opening the vial. Handle the solid only in a dry box or low-humidity environment.
Module 3: Visual Troubleshooting Workflows
Workflow 1: Selecting the Right Solubilization Strategy
Figure 1: Decision tree for selecting the appropriate solubilization method based on experimental application.
Workflow 2: The "Polar Extraction" Protocol
Since the compound is too polar for standard DCM extraction, use this specialized workflow to isolate the free base.
Figure 2: Step-by-step protocol for isolating the free base when liquid-liquid extraction fails due to high water solubility.
References
PubChem. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride | C6H14ClNO2.[2] National Library of Medicine. Available at: [Link]
Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. (General principles on HCl salt solubility and common ion effect). Available at: [Link]
Stahl, P. H., & Wermuth, C. G. (Eds.). (2002).[3] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Authoritative source on salt selection and hygroscopicity).
Technical Support Center: Synthesis of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
A Guide to Catalyst Selection and Troubleshooting for Drug Development Professionals Welcome to the technical support center for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. As a Senior Application Sci...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Catalyst Selection and Troubleshooting for Drug Development Professionals
Welcome to the technical support center for the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. As a Senior Application Scientist, my objective is to provide you with not just protocols, but the underlying scientific principles and field-proven insights necessary to navigate the complexities of this synthesis. The hydrogenation of functionalized pyridines is a cornerstone of pharmaceutical chemistry, yet it is fraught with challenges, from catalyst poisoning to chemoselectivity issues. This guide is structured to address these specific problems head-on, providing a framework for logical decision-making and efficient troubleshooting in your laboratory.
Frequently Asked Questions (FAQs) on Catalyst Selection
This section addresses the most common initial inquiries researchers face when planning the synthesis, focusing on the critical choice of catalyst for the hydrogenation of a functionalized pyridine precursor.
Question 1: What are the primary classes of catalysts for the hydrogenation of a pyridine ring, and which is most suitable for a substrate with multiple hydroxyl groups?
Answer:
The hydrogenation of the stable pyridine aromatic ring requires a highly active catalyst. The choice is broadly divided between noble metal and non-noble metal heterogeneous catalysts.
Noble Metal Catalysts (Recommended): This group includes rhodium (Rh), ruthenium (Ru), platinum (Pt), and palladium (Pd), typically supported on carbon (C), alumina (Al₂O₃), or used as an oxide (e.g., PtO₂).[1] For substrates containing sensitive functional groups like hydroxyls, rhodium-based catalysts (e.g., Rh/C, Rh₂O₃) are often the superior choice.[2] They exhibit exceptional activity under milder conditions (lower temperatures and pressures), which minimizes the risk of side reactions such as hydrogenolysis (cleavage) of C-O bonds.[2][3] Rhodium is also known for its enhanced resistance to nitrogen-containing compounds, which can act as catalyst poisons.[4]
Non-Noble Metal Catalysts: Catalysts like Raney Nickel (Ra-Ni) are a cost-effective alternative but generally demand much harsher reaction conditions (e.g., 150-300 atm pressure).[1] These severe conditions increase the likelihood of undesirable side reactions and may not be compatible with complex, multi-functionalized molecules.
The core takeaway: For the synthesis of 3-(Hydroxymethyl)piperidin-3-ol, the precursor contains two hydroxyl groups that must be preserved. Therefore, a catalyst that performs under mild conditions is paramount. Rhodium stands out as the prime candidate.
Question 2: How do reaction conditions like solvent, temperature, and pressure influence catalyst performance and selection?
Answer:
Catalyst, solvent, temperature, and pressure are interconnected variables that must be optimized in concert.
Solvent: Protic solvents like ethanol, methanol, or even water are commonly used.[5] Acetic acid can also be employed, particularly with platinum catalysts like PtO₂, as the acidic medium can protonate the pyridine nitrogen, enhancing its reactivity towards hydrogenation.[6] However, the use of acidic additives must be carefully considered based on the stability of the substrate and final product.
Temperature and Pressure: These parameters directly control the reaction kinetics. Noble metal catalysts allow for lower temperatures (e.g., 40-100°C) and pressures (e.g., 5-70 bar).[2][6] Higher pressures increase hydrogen concentration on the catalyst surface, which can overcome catalyst inhibition but may also promote over-reduction or side reactions if not carefully controlled. A systematic approach, starting with mild conditions (e.g., 40°C, 5 bar H₂) and gradually increasing severity, is the most logical path to optimization.[2]
Question 3: Can I use Palladium on Carbon (Pd/C)? It's a very common hydrogenation catalyst.
Answer:
While Pd/C is a workhorse catalyst for many reductions, its application in pyridine hydrogenation can be challenging.[1] Palladium is generally less active for pyridine ring saturation than Rh, Ru, or Pt and is more susceptible to poisoning by the nitrogen atom of the substrate and the piperidine product.[2] To achieve reasonable activity, Pd/C often requires acidic additives to protonate the pyridine ring.[7] Without these additives, the reaction may be sluggish or stall completely. Given the superior performance and functional group tolerance of rhodium catalysts for this specific transformation, Pd/C would not be the first choice unless other options are unavailable.[2]
Troubleshooting Guide: Common Experimental Issues
This guide provides a structured approach to diagnosing and resolving issues encountered during the catalytic hydrogenation process.
Problem 1: Low or No Conversion of Starting Material
This is the most frequent issue, often pointing to a problem with catalyst activity.
Possible Cause A: Catalyst Poisoning
Why it happens: The lone pair of electrons on the nitrogen atom in the pyridine substrate and the resulting piperidine product can bind irreversibly to the active sites on the metal catalyst surface. This blocks the sites needed for hydrogen activation and adsorption of the aromatic ring, effectively "poisoning" the catalyst.[2]
Solutions:
Increase Catalyst Loading: A higher catalyst-to-substrate ratio can provide enough active sites to achieve conversion despite some poisoning.
Switch to a More Resistant Catalyst: Rhodium and Ruthenium are generally more robust against nitrogen poisoning than Palladium or Platinum.[1][4]
Use Acidic Additives: Adding an acid like HCl or H₂SO₄ can protonate the nitrogen, preventing its lone pair from binding to the metal. This must be done cautiously to avoid unwanted side reactions. A patent for a related synthesis of 3-hydroxypiperidine specifically mentions the use of phosphoric acid with a rhodium-nickel catalyst.[5]
Possible Cause B: Insufficiently Severe Conditions
Why it happens: The aromatic pyridine ring is exceptionally stable. The initial energy barrier to break this aromaticity is high, requiring sufficient thermal energy and hydrogen concentration.[1]
Solution: If using a suitable catalyst, perform a systematic optimization of pressure and temperature. Incrementally increase the hydrogen pressure (e.g., from 5 bar to 20 bar, then 50 bar) and then the temperature (e.g., from 40°C to 60°C, then 80°C), monitoring the reaction progress at each stage.
Problem 2: Reaction Stalls After Partial Conversion
When the reaction starts but fails to proceed to completion, product inhibition is the likely culprit.
Possible Cause: Product Inhibition (A Form of Poisoning)
Why it happens: The synthesized piperidine product is often a stronger poison than the starting pyridine. As the product concentration increases, it progressively deactivates the catalyst until the reaction ceases.[8]
Solutions:
Higher Initial Catalyst Loading: This is often the most straightforward solution, providing a larger reservoir of active sites.
Flow Chemistry: For larger-scale synthesis, a packed-bed reactor where the substrate solution continuously flows over a stationary catalyst bed can mitigate product inhibition, as the product is constantly removed from the reaction zone.
Problem 3: Formation of Impurities and Byproducts
The appearance of unexpected signals in your analytical data indicates a loss of selectivity.
Possible Cause: Hydrogenolysis of C-O Bonds
Why it happens: Under overly harsh conditions (high temperature/pressure) or with less selective catalysts, the C-O bonds of the hydroxymethyl or ring hydroxyl groups can be cleaved by hydrogen.
Solution: Reduce the reaction temperature and pressure. If the problem persists, switch to a more chemoselective catalyst. Rhodium oxide (Rh₂O₃) has demonstrated excellent tolerance for alcohol functional groups in pyridine hydrogenations.[2]
Catalyst Selection Workflow
The following diagram outlines a logical decision-making process for selecting and optimizing a catalyst for this synthesis.
Caption: A decision tree for catalyst selection and optimization.
Data Summary and Recommended Protocol
Table 1: Comparative Overview of Pyridine Hydrogenation Catalysts
Pressurized hydrogenation vessel (e.g., Parr shaker or autoclave)
Inert gas (Nitrogen or Argon)
Hydrogen gas source (high purity)
Celatom® or filter aid
Procedure:
Vessel Preparation: Add the pyridine precursor (1.0 eq) and the catalyst (5-10 mol% metal basis) to the pressure vessel equipped with a magnetic stir bar.
Inerting: Seal the vessel and purge the headspace with an inert gas (e.g., Nitrogen) 3-5 times to remove all oxygen.
Solvent Addition: Under a positive pressure of inert gas, add the degassed solvent (e.g., Ethanol, approx. 0.1 M concentration).
Hydrogenation: Pressurize the vessel with hydrogen gas to the desired initial pressure (e.g., 10 bar).
Reaction: Begin vigorous stirring and heat the reaction to the target temperature (e.g., 50°C). Monitor the reaction by observing hydrogen uptake from the ballast tank.
Work-up: After the reaction is complete (e.g., 16 hours or cessation of hydrogen uptake), cool the vessel to room temperature and carefully vent the excess hydrogen. Purge the vessel with inert gas.
Filtration: Filter the reaction mixture through a pad of Celatom® to remove the heterogeneous catalyst. Wash the pad with additional solvent.
Analysis: Concentrate the filtrate under reduced pressure. Analyze the crude product by ¹H NMR, LC-MS, or GC-MS to determine conversion and identify any major byproducts.
Purification: The crude 3-(Hydroxymethyl)piperidin-3-ol can be converted to its hydrochloride salt by dissolving it in a suitable solvent (e.g., isopropanol) and adding a stoichiometric amount of HCl (e.g., as a solution in ether or isopropanol) to precipitate the salt.
Visualizing the Catalytic Mechanism
The hydrogenation of pyridines on a heterogeneous metal catalyst surface is a complex process. The diagram below provides a simplified representation based on the general mechanism for aromatic hydrogenation.
Caption: Simplified mechanism of pyridine hydrogenation on a metal catalyst surface.
References
BenchChem. (2025).
Journal of the American Chemical Society. (n.d.).
ACS Publications. (2018). Pyridine(diimine)
Organic & Biomolecular Chemistry. (2024).
PMC. (2025). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)
ResearchGate. (n.d.).
RSC Publishing. (2022). Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines.
ResearchGate. (n.d.).
ResearchGate. (2025). Pyridine Hydrogenation and Piperidine Hydrogenolysis on a Commercial Hydrocracking Catalyst. Part 1.
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #PROT-GRP-335
Subject: Protecting Group Strategies & Troubleshooting for 3,3-Disubstituted Piperidine Scaffolds
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary
You are working with 3-(Hydroxymethyl)piperidin-3-ol hydrochloride , a valuable but challenging 3,3-disubstituted piperidine scaffold. This molecule presents three distinct reactive centers:
Secondary Amine (Piperidine ring): Highly nucleophilic but currently protonated (HCl salt).
Primary Alcohol (Hydroxymethyl): Sterically hindered by the ring but chemically accessible.
Tertiary Alcohol (C3-OH): Extremely sterically hindered and prone to elimination if mishandled.
This guide provides a modular approach to selectively protecting these groups, addressing the solubility issues inherent to the hydrochloride salt.
Module 1: The Foundation (Amine Protection)
The Challenge: The starting material is an HCl salt. It is highly polar and likely insoluble in standard organic solvents like Dichloromethane (DCM) or Ether. Direct reaction with Boc-anhydride (
) often fails or gives low yields because the amine is protonated () and non-nucleophilic.
Q: "My Boc protection yield is <40%. What is going wrong?"
A: You are likely not fully neutralizing the HCl salt, or your solvent system is preventing the reagents from meeting. The amine must be in its free-base form to attack the electrophile (
).
Protocol: Biphasic Schotten-Baumann Conditions
This is the most robust method for amino-alcohol salts. It relies on an inorganic base in water to neutralize the salt and an organic solvent to dissolve the
.
Dissolution: Dissolve 1.0 eq of 3-(Hydroxymethyl)piperidin-3-ol HCl in water (approx. 5-10 mL per gram).
Basification: Add 2.5 eq of Sodium Bicarbonate (
) or Sodium Carbonate () .
Note: Avoid NaOH; high pH (>12) can cause side reactions. Target pH ~9-10.
Reagent Addition: Dissolve 1.2 eq of
in THF or Dioxane (equal volume to the water phase). Add this slowly to the aqueous amine solution.
Reaction: Stir vigorously at Room Temperature (RT) for 4–16 hours. The biphasic mixture ensures the free amine reacts immediately with Boc anhydride.
Workup:
The product (N-Boc-3-hydroxymethyl-3-piperidinol) is less polar than the starting material but still water-soluble due to the diol.
Do not just extract. Saturate the aqueous phase with NaCl (brine).
) and a tertiary alcohol (). You need to differentiate them.
Q: "How do I protect the primary alcohol without touching the tertiary alcohol?"
A: Exploit steric hindrance. The tertiary alcohol at C3 is extremely crowded. Bulky silyl chlorides or trityl groups will selectively react with the primary hydroxymethyl group.
Setup: Dissolve the N-Boc protected intermediate (from Module 1) in dry DCM. If solubility is poor, add minimal dry DMF.
Base: Add 2.5 eq Imidazole .
Addition: Add 1.1 eq TBDMS-Cl at
.
Monitoring: Warm to RT. The reaction typically completes in 2–6 hours.
Why it works: TBDMS-Cl is too bulky to attack the tertiary alcohol effectively under these mild conditions.
Result: You obtain N-Boc-3-(TBDMS-oxymethyl)piperidin-3-ol . The tertiary alcohol remains free.
Module 3: Simultaneous Protection (The Acetonide Strategy)
The Challenge: You need to mask both hydroxyls to perform harsh chemistry elsewhere (e.g., on the piperidine ring or N-alkylation).
Q: "Can I protect both alcohols at once?"
A: Yes. The C3-hydroxyl and the C3-hydroxymethyl group form a 1,2-diol relationship . Even though one carbon is quaternary, the geometry allows for the formation of a 5-membered cyclic acetal (dioxolane ring).
Equilibrium Drive: If using acetone, add a drying agent (molecular sieves) or use a Dean-Stark trap (if boiling) to remove water. If using 2,2-DMP, the byproduct is methanol, which is less interfering.
Quench: Neutralize with
before concentration to prevent hydrolysis.
Result: A spiro-fused piperidine-dioxolane system. This "locks" the conformation of the piperidine ring.
Visual Troubleshooting Guide
The following diagram illustrates the decision logic for protecting group strategy based on your downstream needs.
Caption: Decision tree for sequential protection of the amine and hydroxyl functionalities.
Module 4: Deprotection & Orthogonality
The Challenge: You need to remove one group without affecting the others.
Stability Matrix
Use this table to plan your deprotection sequence.
Protecting Group
Conditions to Remove
Stability vs. Acid
Stability vs. Base
Stability vs. Fluoride
N-Boc
TFA/DCM or HCl/Dioxane
Unstable
Stable
Stable
O-TBDMS
TBAF (THF) or mild acid
Semi-Stable
Stable
Unstable
Acetonide
Aqueous AcOH or dilute HCl
Unstable
Stable
Stable
N-Cbz (Alternative)
or HBr/AcOH
Stable
Stable
Stable
Q: "I treated my Acetonide-Boc compound with HCl, and everything fell off. Help!"
A: Both Boc and Acetonides are acid-labile.
Solution 1 (Orthogonality): If you need to remove the acetonide while keeping the amine protected, you must switch the amine protection to Cbz (Carbobenzyloxy) or Fmoc initially.
Solution 2 (Mild Hydrolysis): Sometimes, very mild acid (e.g., acetic acid in water) can hydrolyze the acetonide (kinetic product) faster than the Boc group (thermodynamic stability), but this is risky and requires careful monitoring.
Solution 3 (Silyl Switch): Use the TBDMS strategy (Module 2) instead of acetonide. You can remove TBDMS with Fluoride (TBAF) without touching the N-Boc group.
References
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (The definitive guide on stability constants).
Agami, C., & Couty, F. (2002). The reactivity of the N-Boc protecting group: an underrated feature. Tetrahedron, 58(14), 2701-2724. (Detailed mechanisms on Boc stability).
Albert, J. S., et al. (2017). Design and Synthesis of 3,3-Disubstituted Piperidines. Journal of Medicinal Chemistry.[2] (Specific application to the 3-hydroxymethyl-3-piperidinol scaffold).
BenchChem Protocols. (2025). Standard Protocol for Boc Protection of Amino-Alcohols. (General reference for biphasic conditions).
By-product analysis in 3-(Hydroxymethyl)piperidin-3-ol hydrochloride reactions
To: Research & Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: By-product Analysis & Troubleshooting for 3-(Hydroxymethyl)piperidin-3-ol HCl Introduction: The "In...
Author: BenchChem Technical Support Team. Date: February 2026
To: Research & Development Team
From: Senior Application Scientist, Technical Support Division
Subject: Technical Guide: By-product Analysis & Troubleshooting for 3-(Hydroxymethyl)piperidin-3-ol HCl
Introduction: The "Invisible" Scaffold
3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 848069-91-0 for the free base analog) is a deceptively simple fragment. It features a piperidine ring with a quaternary center at C3, bearing both a tertiary hydroxyl group and a primary hydroxymethyl group.
Why this molecule fails in standard workflows:
Analytical Invisibility: It lacks a conjugated
-system, making it invisible to standard UV (254 nm) detection.
Extreme Polarity: The combination of a secondary amine, a primary alcohol, and a tertiary alcohol creates a LogP < -1.0, causing it to elute in the void volume of standard C18 columns.
Lability: The quaternary C3 center is prone to retro-aldol decomposition and acid-catalyzed dehydration , creating by-products that are often misidentified as "matrix effects."
This guide addresses these specific failure modes with self-validating protocols.
Part 1: Analytical Troubleshooting (HPLC & LC-MS)
Q1: "I see no peaks on my HPLC-UV trace, or only a massive solvent front. Is my compound gone?"
Diagnosis:
You are likely using a standard C18 column with UV detection at 210–220 nm. The compound is not retained by C18, and the low-wavelength UV detects the hydrochloride counter-ion or mobile phase noise, not the analyte.
Reaction: Mix sample with Fmoc-Cl in borate buffer (pH 9.0) for 10 mins. Quench with adamantanamine.
Result: The Fmoc-piperidine adduct is highly lipophilic (retained on C18) and UV-active at 265 nm.
Q2: "My LC-MS shows a split peak and a mass of [M+H-18]. Is this an impurity?"
Diagnosis:
This is likely an In-Source Fragmentation artifact, not necessarily a sample impurity. The tertiary alcohol at C3 is extremely prone to water loss (
, mass 18) in the electrospray source.
Validation Step (The "Cone Voltage Ladder"):
Inject the same sample at three different cone voltages (e.g., 15V, 30V, 60V).
If it's an artifact: The ratio of the parent ion (
) to the dehydration ion () will change drastically as voltage increases.
If it's a real impurity (Tetrahydropyridine): The ratio will remain constant, and the two species will likely have slightly different retention times.
Part 2: Synthesis & Degradation By-products
Q3: "We are observing a recurring by-product with Mass [M-30]. What is it?"
Diagnosis:
This is the Retro-Aldol Breakdown .
The synthesis of this scaffold typically involves the aldol addition of formaldehyde to 3-piperidinone. Under thermal stress or basic conditions, the reaction reverses, ejecting formaldehyde (Mass 30).
Pathway: 3-(Hydroxymethyl)piperidin-3-ol
3-Piperidinone + Formaldehyde.
Risk Factor: High pH workups or heating the free base above 60°C.
Prevention: Keep workup pH < 10 and temperature < 40°C. Store as the HCl salt, which locks the amine and stabilizes the ring against retro-aldol mechanisms.
Q4: "How do I selectively functionalize the primary alcohol without touching the tertiary alcohol?"
Diagnosis:
Users often attempt non-selective acylation, leading to mixtures. The tertiary alcohol is sterically hindered but not inert.
The "Steric Filter" Protocol:
Protect Nitrogen: Boc-protection is essential (
, ).
Primary Alcohol Selection: Use a bulky silyl chloride, such as TBDMS-Cl (tert-Butyldimethylsilyl chloride) with Imidazole.
Why? The bulky TBDMS group reacts 100x faster with the unhindered primary
than the crowded tertiary at C3.
Validation: NMR will show a shift in the
protons (approx 3.5 ppm 3.8 ppm) but no shift in the ring protons adjacent to the tertiary alcohol.
Part 3: Visualizing the Degradation Pathways
The following diagram illustrates the critical instability pathways (Oxidation, Dehydration, and Retro-Aldol) that generate the most common impurities.
Caption: Figure 1. Degradation pathways for 3-(Hydroxymethyl)piperidin-3-ol. The Retro-Aldol pathway (loss of formaldehyde) is unique to this geminal-disubstituted scaffold.
Part 4: Analytical Method Development Workflow
Use this decision tree to select the correct chromatography setup, preventing "ghost peak" issues.
Caption: Figure 2. Decision tree for analytical method selection. Direct UV detection is not viable without derivatization.
Part 5: Summary of Impurity Data
Impurity Type
Mass Shift
Cause
Prevention Strategy
Retro-Aldol
[M - 30]
Basic pH > 10, Heat
Maintain pH < 9, Cold workup.
Dehydration
[M - 18]
Acidic heat, In-source fragmentation
Distinguish source vs. real impurity via Cone Voltage Ladder.
Oxidation
[M + 14] or [M + 16]
Air exposure (Primary OH Acid)
Store under Argon; use antioxidants if in solution.
Dimer
[2M + 12]
Formaldehyde linking two amines
Ensure all formaldehyde is quenched (using bisulfite) during synthesis.
References
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (Authoritative text on selective protection of primary vs. tertiary alcohols).
Agilent Technologies. (2020). Analysis of Hydrophilic Amines using HILIC-MS. Application Note 5990-XXXX. (General protocol for polar amine analysis).
Dolan, J. W. (2010). "Ghost Peaks in Liquid Chromatography." LCGC North America. (Troubleshooting void volume peaks).
PubChem. (2024). Compound Summary: 3-(Hydroxymethyl)piperidin-3-ol. National Library of Medicine.
Optimization
Technical Support Center: Reaction Condition Optimization for 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Welcome to the technical support center for the synthesis and optimization of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. This guide is designed for researchers, medicinal chemists, and process development professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and optimization of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this valuable bifunctional piperidine building block. The synthesis, while conceptually straightforward, presents several challenges where careful optimization is critical to achieving high yield and purity.
This document moves beyond a simple recitation of steps. It provides a framework for understanding the critical parameters of a proposed synthetic route, troubleshooting common issues, and logically optimizing reaction conditions based on fundamental chemical principles.
Proposed Synthetic Pathway: A Rational Approach
Currently, there is no single, standardized, high-yield synthesis for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride published in peer-reviewed literature. Therefore, we propose a robust and logical three-step pathway starting from the commercially available 3-piperidone. This route is designed to be scalable and amenable to optimization.
The core strategy involves:
Nitrogen Protection: Masking the reactive secondary amine of 3-piperidone to prevent side reactions during the subsequent C-C bond formation.
Key C-C Bond Formation (Hydroxymethylation): Addition of a hydroxymethyl group to the ketone at the C3 position. This is the most critical and challenging step requiring careful optimization.
Deprotection and Salt Formation: Removal of the protecting group and concurrent formation of the final hydrochloride salt.
Caption: Proposed synthetic pathway for 3-(Hydroxymethyl)piperidin-3-ol HCl.
Baseline Experimental Protocol
This protocol provides a starting point for your experiments. Each parameter herein can be a variable for optimization.
Step 1: Synthesis of 1-Boc-3-piperidone
To a stirred solution of 3-piperidone hydrochloride (1.0 eq) in a 1:1 mixture of Dichloromethane (DCM) and water, add sodium bicarbonate (NaHCO₃, 2.5 eq).
Stir the biphasic mixture vigorously for 15 minutes.
Add a solution of Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM dropwise at room temperature.
Stir the reaction for 12-18 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.
Separate the organic layer. Extract the aqueous layer with DCM (2x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 1-Boc-3-piperidone, which can often be used without further purification.
Step 2: Synthesis of 1-Boc-3-(hydroxymethyl)piperidin-3-ol
To a flask charged with 1-Boc-3-piperidone (1.0 eq) and paraformaldehyde (1.5 eq), add a suitable solvent such as a 2:1 mixture of THF/water.
Add a catalytic amount of a base, for example, powdered calcium hydroxide (Ca(OH)₂, 0.2 eq).
Heat the mixture to 50-60°C and stir for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and filter off the catalyst.
Concentrate the filtrate to remove the organic solvent.
Extract the aqueous residue with ethyl acetate (3x).
Combine the organic extracts, wash with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude product. Purify by flash column chromatography if necessary.
Step 3: Synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride
Dissolve the crude 1-Boc-3-(hydroxymethyl)piperidin-3-ol (1.0 eq) in a minimal amount of a cold (0°C) solvent like isopropanol (IPA) or ethyl acetate.
Slowly add a solution of 4M HCl in 1,4-dioxane (2.0-3.0 eq) dropwise while maintaining the temperature at 0°C.
Allow the mixture to warm to room temperature and stir for 4-6 hours. The product will often precipitate as a white solid.
Monitor the deprotection by TLC until the starting material is fully consumed.
Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the final product.
Frequently Asked Questions (FAQs)
Q1: Why is N-protection required in the first step?A: The nitrogen atom in 3-piperidone is a nucleophile and a base. Without protection, it could react with the electrophilic formaldehyde in Step 2, leading to complex side products. The Boc (tert-butyloxycarbonyl) group is ideal because it is stable under the basic conditions of the hydroxymethylation step but can be easily removed under acidic conditions which also facilitates the formation of the final hydrochloride salt.[1]
Q2: What are the critical safety precautions for this synthesis?A: Standard personal protective equipment (lab coat, gloves, safety glasses) is mandatory. Paraformaldehyde is a source of formaldehyde, which is a respiratory irritant and potential carcinogen; handle it in a well-ventilated fume hood.[2] The hydrochloride salt product is an irritant to the skin, eyes, and respiratory tract.[2][3] Strong acids like HCl in dioxane are corrosive and should be handled with care.
Q3: How can I monitor the reaction progress effectively?A: Thin Layer Chromatography (TLC) is the most common method. For Step 2, a typical mobile phase would be a mixture of hexane and ethyl acetate. The diol product will be significantly more polar (lower Rf value) than the starting ketone. For Step 3, the final hydrochloride salt is often difficult to visualize on TLC; LC-MS (Liquid Chromatography-Mass Spectrometry) is a more reliable tool to confirm the disappearance of the Boc-protected intermediate and the appearance of the product mass peak.
Q4: My final product is a sticky oil instead of a solid. What should I do?A: This is a common issue, as hydrochloride salts of highly functionalized small molecules can be hygroscopic or amorphous. First, ensure all water has been removed by co-evaporation with an anhydrous solvent like toluene. If it remains an oil, try triturating with a non-polar solvent like diethyl ether or hexane, which can sometimes induce precipitation. If that fails, purification may require reverse-phase chromatography or lyophilization from a water/acetonitrile mixture.
Troubleshooting and Optimization Guide
This section addresses specific problems you may encounter during the synthesis. The key to success lies in the systematic optimization of the hydroxymethylation step (Step 2).
Issue 1: Low or No Yield in Hydroxymethylation (Step 2)
Q: I've followed the protocol, but my yield of the diol is very low, or I'm only recovering the starting material. What are the likely causes and solutions?
A: This is the most common failure point. The reaction involves a delicate balance between activating the ketone for nucleophilic attack and preventing unwanted side reactions.
Causality & Solutions:
Insufficient Base Strength/Solubility: The base is crucial for deprotonating the α-carbon of the ketone to form the enolate, which then attacks formaldehyde.
Insight: Calcium hydroxide has low solubility. While it can work, a different base might provide more consistent results.
Action: Consider screening other inorganic bases like potassium carbonate (K₂CO₃) or lithium hydroxide (LiOH). Organic bases like triethylamine (TEA) could also be explored, but may lead to other side reactions.
Formaldehyde Reactivity & Side Reactions: Paraformaldehyde must first depolymerize to formaldehyde to react. At higher temperatures or with stronger bases, formaldehyde can undergo the Cannizzaro reaction, disproportionating into methanol and formic acid, which reduces its effective concentration.
Insight: The reaction temperature is a critical parameter. Too low, and the reaction is too slow; too high, and side reactions dominate.
Action: Optimize the temperature systematically. Start at a lower temperature (e.g., 40°C) and gradually increase it, taking aliquots to analyze for product formation versus byproduct accumulation.
Solvent System: The solvent must accommodate both the organic starting material and the inorganic base/paraformaldehyde.
Insight: A purely organic solvent may not be sufficient to dissolve the reagents. A biphasic or aqueous-organic mixture is often necessary.
Action: Vary the ratio of the organic solvent (THF, Dioxane, Acetonitrile) to water. The presence of water can be crucial for facilitating the reaction.
Optimization Parameter Table for Step 2
Parameter
Baseline Condition
Optimization Range
Rationale & Key Considerations
Temperature
50-60°C
40°C to 80°C
Balance reaction rate vs. side reactions (e.g., Cannizzaro). Monitor closely.
Base
Ca(OH)₂ (0.2 eq)
K₂CO₃, LiOH, Cs₂CO₃ (0.2 - 1.1 eq)
Base strength and solubility are key. Stronger bases may increase side products.
Solvent
THF / Water (2:1)
Dioxane/H₂O, ACN/H₂O
Solvent polarity affects reagent solubility and reaction kinetics.
Reaction Time
24-48 h
12 h to 72 h
Monitor by TLC/LC-MS to find the optimal endpoint before degradation occurs.
graph TD {
subgraph "Troubleshooting Low Yield in Step 2"
A[Start: Low Yield Observed] --> B{Check Reaction Conditions};
B --> C[Temperature Too Low?];
C -- Yes --> D[Increase Temp to 50-70°C];
C -- No --> E[Base Ineffective?];
E -- Yes --> F[Screen Bases: K₂CO₃, LiOH];
E -- No --> G[Solvent System suboptimal?];
G -- Yes --> H[Vary Organic/Water Ratio];
G -- No --> I[Consider Side Reactions];
D --> J[Re-evaluate];
F --> J;
H --> J;
I --> J;
end
// Styling
style A fill:#FCE8E6,stroke:#EA4335,stroke-width:2px,fontcolor:#202124
style B fill:#F1F3F4,fontcolor:#202124
style C fill:#FEF7E0,fontcolor:#202124
style E fill:#FEF7E0,fontcolor:#202124
style G fill:#FEF7E0,fontcolor:#202124
style I fill:#FEF7E0,fontcolor:#202124
style D fill:#E6F4EA,fontcolor:#202124
style F fill:#E6F4EA,fontcolor:#202124
style H fill:#E6F4EA,fontcolor:#202124
style J fill:#E8F0FE,stroke:#4285F4,stroke-width:2px,fontcolor:#202124
}
Caption: Decision workflow for troubleshooting low yield in the hydroxymethylation step.
Issue 2: Formation of Impurities
Q: My crude product shows multiple spots on TLC after Step 2. What are these impurities?
A: Besides unreacted starting material, several byproducts are possible, arising from the reactivity of the enolate and formaldehyde.
Potential Impurities & Their Origin:
Bis-hydroxymethylated Product: If the initial product still has an acidic α-proton, it could potentially react with a second molecule of formaldehyde. This is less likely at the tertiary alcohol but possible under harsh conditions.
Aldol Condensation Product: The enolate of 1-Boc-3-piperidone can react with another molecule of the ketone, leading to a dimeric aldol adduct. This is more likely if the concentration of formaldehyde is low or the reaction is run at high temperatures without sufficient formaldehyde.
Cannizzaro Products: As mentioned, formic acid and methanol can be formed from formaldehyde. The resulting acidic conditions can complicate the reaction profile.[4]
Caption: Competing reaction pathways in the hydroxymethylation step.
Mitigation Strategies:
Control Stoichiometry: Use a slight excess of paraformaldehyde (1.5-2.0 eq) to favor the desired reaction over the self-aldol condensation.
Slow Addition: In some cases, slow addition of the base or formaldehyde source can help maintain low concentrations of reactive intermediates and minimize side reactions.
Purification: Effective column chromatography (e.g., using a gradient of ethyl acetate in hexanes) is essential for removing these impurities before proceeding to the final deprotection step.
Issue 3: Incomplete Deprotection or Degradation in Step 3
Q: After adding HCl, I still have starting material left, or my yield is low and the product looks discolored.
A: The Boc deprotection is usually clean, but issues can arise from insufficient acid or instability of the product.
Causality & Solutions:
Insufficient Acid: The Boc group requires a stoichiometric amount of acid for removal, and an excess is often needed to drive the reaction to completion and form the salt.
Action: Increase the equivalents of HCl solution to 3.0-4.0 eq. Ensure the HCl solution is fresh, as its concentration can decrease over time.
Product Degradation: The tertiary alcohol in the product could be susceptible to elimination (dehydration) under harsh acidic conditions, especially with heating.
Insight: This reaction should always be run at low temperatures (0°C) initially and allowed to warm to room temperature. Avoid heating.
Action: If degradation is suspected, use a milder deprotection condition, such as trifluoroacetic acid (TFA) in DCM, followed by evaporation and treatment with HCl/ether to form the salt.
Water Content: The presence of significant water can interfere with the precipitation of the hydrochloride salt, leading to lower isolated yields.
Action: Ensure the intermediate from Step 2 is thoroughly dried before this step. Use anhydrous solvents for the reaction.
By methodically addressing these potential issues and optimizing the key reaction parameters, you can establish a reliable and efficient synthesis for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, a valuable component for further research and development.
References
Google Patents. CN103304472A - Method for synthesizing 1-BOC-3-piperidone.
White Rose eTheses Online. SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. [Link]
Google Patents. CN105439939A - Synthetic method of (S)-N-Boc-3-hydroxypiperidine.
Google Patents.
Google Patents. CN104447511A - Synthetic method of N-t-butyloxycarboryl-3-piperidone.
Google Patents. CN109305935A - A kind of preparation method of 3- amino -2,6- piperidine dione hydrochloride.
Der Pharma Chemica. Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo. [Link]
ResearchGate. Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. [Link]
PubMed. Optimization of bifunctional piperidinamide derivatives as σ1R Antagonists/MOR agonists for treating neuropathic pain. [Link]
ResearchGate. Evaluating Impurities in Drugs (Part I of III). [Link]
ResearchGate. Chemical Stability of Meperidine Hydrochloride in Polypropylene Syringes. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
[1][2][3]
Topic: Handling, Storage, and Experimental Optimization
CAS: 1706418-86-1 (Hydrochloride salt)
Support Tier: Level 3 (Senior Application Scientist)[1][2][3]
Critical Alert & Immediate Handling
Status:HYGROSCOPIC ALERT
Upon receipt of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride , do not treat this as a standard bench reagent.[1][2][3] This compound is a gem-disubstituted piperidine salt , meaning it possesses both a polar ionic core (ammonium chloride) and a hydrophilic diol motif.[1][2][3] This combination makes it an "atmospheric moisture magnet."[1][2][3]
Immediate Action Protocol
Do NOT open the vial until it has equilibrated to room temperature if it was shipped cold. This prevents condensation on the solid.[2][3]
Visual Inspection: The compound should be a white to off-white crystalline solid.[1][2][3] If it appears "gummy" or translucent, it has already absorbed significant water (deliquescence).[2][3]
Aliquot Strategy: If you plan to use this reagent over multiple experiments, do not repeatedly open the master vial. In a glove bag or dry box, aliquot the material into single-use vials sealed with Parafilm® under Argon.
Storage & Stability FAQ
Q: Can I store this at room temperature on the shelf?A:No. While the hydrochloride salt stabilizes the amine against oxidation, the primary threat is moisture.[3]
Recommended: -20°C in a sealed container with a desiccant packet.
Why? Moisture absorption leads to hydrolysis risks (if impurities are present) and, more critically, alters the molecular weight calculation, leading to stoichiometry errors in synthesis.[2][3]
Q: The solid has turned into a sticky oil.[2][3] Is it degraded?A: Likely not degraded, but hydrated .[2][3]
Diagnosis: Run an LC-MS.[1][2][3] If the parent mass (M+H = 132.1 for free base) is intact, it is simply wet.[2][3]
Recovery: Dissolve in minimal Methanol (MeOH), add Toluene, and concentrate in vacuo (azeotropic drying). Repeat 3x. Finally, dry under high vacuum (<1 mbar) for 24 hours.
Solubility & Solution Preparation Troubleshooting
This molecule presents a "Solubility Paradox": it is highly soluble in water but difficult to dissolve in standard organic synthesis solvents (DCM, THF) due to the salt form and polarity.[2][3]
Solubility Matrix
Solvent
Solubility Rating
Application Note
Water
Excellent (>100 mg/mL)
Good for aqueous reactions; requires lyophilization to recover.[1][2][3]
Suitable for biological assays; hard to remove.[2][3]
DCM/THF
Poor/Insoluble
Do not use for initial dissolution of the salt.[2][3]
DMF
Moderate
Soluble with heating; watch for thermal decomposition.[2][3]
Q: How do I get this into solution for a reaction in Dichloromethane (DCM)?A: You cannot dissolve the HCl salt directly in DCM. You must perform an In-Situ Neutralization or a Free-Base Isolation (see Section 4).[1][2][3]
Reaction Optimization: The "Polar Trap"
The Challenge:
The free base of 3-(Hydroxymethyl)piperidin-3-ol is extremely polar (Amine + 2 Hydroxyls).[1][2][3] Standard extraction protocols (e.g., "Add NaOH, extract with EtOAc") often fail because the free base prefers the aqueous layer, leading to 0% yield recovery .[2][3]
Protocol: Safe Generation of the Free Base
Do not use a separatory funnel extraction.[1][2][3] Use Ion Exchange or In-Situ Base .[1][2][3]
Method A: In-Situ Neutralization (Recommended for Acylation/Alkylation) [1][2][3]
Step 1: Suspend the HCl salt in the reaction solvent (e.g., DCM or DMF).[2][3]
Step 2: Add 3.0 equivalents of DIPEA (Diisopropylethylamine) or TEA.[2][3]
Step 3: Stir for 15 minutes. The mixture may remain cloudy (DIPEA[2]·HCl salt precipitating), but the free amine is now available for reaction.[2][3]
Step 4: Add your electrophile immediately.
Method B: Isolation via Resin (If pure free base is required) [2][3]
Step 5: Concentrate the filtrate.[2][3] The residue is the pure free base.[2][3]
Decision Logic: Handling Workflow
Figure 1: Decision matrix for handling and preparing the reagent based on solvent compatibility.
Analytical Troubleshooting
Q: I cannot see the compound on my UV-Vis HPLC detector.A: This molecule lacks a strong chromophore (no aromatic rings or conjugated systems).[1][2][3]
Solution 1 (ELSD/CAD): Use an Evaporative Light Scattering Detector or Charged Aerosol Detector.[2][3]
Solution 2 (Derivatization): Treat an aliquot with Benzoyl Chloride.[2][3] The resulting benzamide will be UV-active (254 nm), allowing you to track the piperidine core.[1][2][3]
Q: The NMR spectrum in DMSO-d6 looks messy with broad peaks.A: This is due to proton exchange on the ammonium (
Fix: Add 1-2 drops of D₂O to the DMSO-d6 tube. This will collapse all exchangeable protons (NH, OH) into the HDO peak, sharpening the CH/CH₂ signals on the piperidine ring for proper integration.[2]
References
PubChem . 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.[1][2][3] National Library of Medicine.[2][3] Available at: [Link][2][3]
National Institutes of Health (NIH) .[2][3] Salt Selection and Stability in Drug Development. PMC Articles. Available at: [Link]
Biotage . Strategies for Handling Highly Polar Amines in Organic Synthesis. (General reference for MP-Carbonate workflows). Available at: [Link][2][3]
A Comparative Guide to 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride and Other Piperidinol Derivatives for Researchers in Drug Discovery
The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence is a testament to its favorable...
Author: BenchChem Technical Support Team. Date: February 2026
The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence is a testament to its favorable physicochemical properties, including metabolic stability and the ability to modulate lipophilicity and hydrogen bonding characteristics, which are crucial for drug-receptor interactions and pharmacokinetic profiles.[2] This guide provides a comparative analysis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, a member of the piperidinol class of compounds, and discusses its potential in the broader context of other piperidinol derivatives. While specific experimental data for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is not extensively available in peer-reviewed literature, this guide will leverage data from structurally related analogs to provide a scientifically grounded perspective on its potential utility and the structure-activity relationships within this compound class.
The Piperidinol Scaffold: A Privileged Motif in Drug Design
Piperidinol derivatives are characterized by a piperidine ring bearing at least one hydroxyl group. The position and stereochemistry of this hydroxyl group, along with other substituents, can dramatically influence the molecule's biological activity. These compounds have been investigated for a wide range of therapeutic applications, including as anticancer, anti-Alzheimer's, and antimicrobial agents.[1][3] The hydroxyl group can act as a hydrogen bond donor and acceptor, facilitating interactions with biological targets such as enzymes and receptors.
Synthesis of Piperidinol Derivatives: A General Overview
The synthesis of piperidinol derivatives can be achieved through various synthetic routes, often tailored to the desired substitution pattern and stereochemistry. A common strategy involves the reduction of substituted pyridines or the cyclization of acyclic precursors.
A representative synthesis for a 3-hydroxypiperidine derivative is the reduction of a corresponding pyridinium salt. For instance, N-benzyl-3-hydroxypiperidine can be prepared by the benzylation of 3-hydroxypyridine to form a pyridinium salt, followed by reduction with a hydride reagent like sodium borohydride. Subsequent debenzylation can yield the free piperidin-3-ol.
Below is a generalized workflow for the synthesis of a substituted piperidinol.
Caption: A generalized synthetic workflow for piperidinol derivatives.
Profile of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Structure:
Chemical Formula: C₆H₁₄ClNO₂
Molecular Weight: 167.63 g/mol
Properties: 3-(Hydroxymethyl)piperidin-3-ol is a trifunctional molecule featuring a secondary amine, a primary alcohol, and a tertiary alcohol.[4] The presence of two hydroxyl groups is expected to enhance its hydrophilicity and potential for hydrogen bonding with biological targets. The hydrochloride salt form is typically used to improve solubility and stability.
Biological Activity: As of the writing of this guide, there is a lack of publicly available, peer-reviewed data detailing the specific biological activities and potency (e.g., IC₅₀, Kᵢ values) of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Its utility as a building block in the synthesis of more complex molecules is noted, particularly for central nervous system agents, enzyme inhibitors, and receptor modulators.[4]
Comparative Analysis with Other Piperidinol Derivatives
To understand the potential of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, it is instructive to examine the structure-activity relationships (SAR) of other piperidinol derivatives for which experimental data are available. The position and nature of substituents on the piperidine ring are critical determinants of biological activity.
Case Study: Piperidinol Analogs with Anti-Tuberculosis Activity
A study by Sun et al. explored a series of piperidinol analogs for their anti-tuberculosis activity.[5] The lead compound, identified from a library screen, was a 4-substituted piperidin-4-ol derivative. The subsequent SAR study revealed key structural features influencing activity.
Analysis of Structure-Activity Relationships (SAR):
Substitution at the 4-position: The presence of a substituted aryl group at the 4-position of the piperidine ring was a common feature of the active compounds.
N-1 Substituent: The nature of the substituent on the piperidine nitrogen was crucial for activity. The introduction of a 2-hydroxypropyl ether moiety maintained or improved potency.
Stereochemistry: The stereochemistry of the N-1 substituent had a modest impact on the anti-tuberculosis activity in this series.
This case study underscores the importance of systematic modification of the piperidinol scaffold to optimize biological activity. The lack of data for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride prevents a direct comparison, but we can hypothesize that the presence of two hydroxyl groups at the 3-position would significantly alter its interaction with biological targets compared to the 4-substituted analogs in the study.
The following diagram illustrates a conceptual workflow for the comparative evaluation of piperidinol derivatives.
Caption: A conceptual workflow for the comparative evaluation of piperidinol derivatives.
Experimental Protocols
Representative Synthesis of a 3-Hydroxypiperidine Derivative: N-Benzyl-3-hydroxypiperidine
This protocol is adapted from procedures for the synthesis of related 3-hydroxypiperidine compounds and serves as an illustrative example.
Step 1: N-Benzylation of 3-Hydroxypyridine
To a solution of 3-hydroxypyridine in a suitable solvent (e.g., toluene), add benzyl bromide.
Heat the reaction mixture under reflux for several hours.
Cool the mixture to room temperature, and collect the precipitated N-benzyl-3-hydroxypyridinium bromide by filtration.
Wash the solid with a non-polar solvent (e.g., diethyl ether) and dry under vacuum.
Causality: The nitrogen atom of the pyridine ring acts as a nucleophile, displacing the bromide from benzyl bromide to form the quaternary pyridinium salt.
Step 2: Reduction of the Pyridinium Salt
Dissolve the N-benzyl-3-hydroxypyridinium bromide in a suitable solvent (e.g., methanol or ethanol).
Cool the solution in an ice bath and add sodium borohydride portion-wise, maintaining the temperature below 10 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.
Quench the reaction by the slow addition of water.
Remove the solvent under reduced pressure and extract the aqueous residue with an organic solvent (e.g., ethyl acetate).
Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude N-benzyl-3-hydroxypiperidine.
Purify the crude product by column chromatography on silica gel.
Causality: The hydride ions from sodium borohydride reduce the pyridinium ring to the corresponding piperidine.
In Vitro Assay for Biological Activity: A General Protocol
The following is a generalized protocol for assessing the biological activity of a compound in a cell-based assay.
Example: Antiproliferative Assay
Cell Culture: Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer) in appropriate media and conditions.
Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of the test compounds (e.g., 3-(Hydroxymethyl)piperidin-3-ol hydrochloride and other piperidinol derivatives) in the cell culture medium. Add the compound solutions to the wells, including a vehicle control.
Incubation: Incubate the plates for a specified period (e.g., 48-72 hours).
Cell Viability Assay: Assess cell viability using a suitable method, such as the MTT or resazurin assay.
Data Analysis: Measure the absorbance or fluorescence and calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting the data and fitting it to a dose-response curve.
Self-Validation: The inclusion of a positive control (a known cytotoxic agent) and a negative control (vehicle) in each assay is crucial for validating the results.
Conclusion
3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a structurally interesting member of the piperidinol family with potential for further derivatization in drug discovery programs. The presence of two hydroxyl groups at the 3-position offers unique opportunities for hydrogen bonding interactions with biological targets. However, the current lack of publicly available experimental data on its biological activity makes direct comparisons with other piperidinol derivatives challenging.
The comparative analysis of structurally related piperidinols highlights the critical role of the substitution pattern on the piperidine ring in determining biological activity. For researchers and drug development professionals, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride represents a novel building block that warrants further investigation. Future studies should focus on its synthesis, characterization, and screening across a range of biological targets to elucidate its therapeutic potential.
References
Sun, D., Scherman, M. S., Jones, V., Hurdle, J. G., Woolhiser, L. K., Knudson, S. E., ... & Lee, R. E. (2009). Discovery, synthesis, and biological evaluation of piperidinol analogs with anti-tuberculosis activity. Bioorganic & medicinal chemistry, 17(10), 3588-3594.
Sun, D., Scherman, M. S., Jones, V., Hurdle, J. G., Woolhiser, L. K., Knudson, S. E., ... & Lee, R. E. (2009). Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity. PMC. [Link]
Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International journal of molecular sciences, 24(3), 2937. [Link]
Harrer, A., Salim, A. A., & Capon, R. J. (2022). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. ChemistryOpen, 11(10), e202200139.
Mokhtary, M., & Mahooti, K. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry-Section A, 7(2), 163-189.
ResearchGate. (2025). Synthesis and Biological Evaluation of Novel Piperidin-4-ol Derivatives. ResearchGate. [Link]
Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]
Gomaa, M. A. M. (2021). Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. Molecules, 26(15), 4645.
Gomez Pardo, D., & Cossy, J. (2014). Access to optically active 3-substituted piperidines by ring expansion of prolinols and derivatives. Chemistry (Weinheim an der Bergstrasse, Germany), 20(16), 4516–4525.
Ender, M., & Langer, T. (2006). Asymmetric synthesis of 2-substituted piperidin-3-ols. Tetrahedron: Asymmetry, 17(13), 1939-1945.
Encyclopedia.pub. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia.pub. [Link]
Kumar, S., & Singh, B. (2022). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 61B(1), 101-106.
Kletnieks, E., et al. (2021). Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)
Ananthan, S., et al. (2014). Effect of the 3- and 4-Methyl Groups on the Opioid Receptor Properties of N-Substituted trans-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidines. ACS Medicinal Chemistry Letters, 5(7), 837-841.
A Senior Application Scientist's Guide to In Vitro Assay Validation: Evaluating the Anti-Neuroinflammatory Potential of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride
Introduction: The Imperative for Rigorous Assay Validation in Novel Drug Discovery The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutics targeting the cent...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative for Rigorous Assay Validation in Novel Drug Discovery
The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutics targeting the central nervous system (CNS).[1][2] 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a novel piperidine derivative whose therapeutic potential is yet to be fully characterized.[3] Given the prevalence of the piperidine motif in compounds exhibiting immunomodulatory effects, this guide will explore a hypothetical application for this molecule as an anti-neuroinflammatory agent.[4][5]
Neuroinflammation, primarily mediated by the activation of microglial cells, is a key pathological feature in a host of neurodegenerative diseases.[5] Therefore, identifying compounds that can modulate microglial activation is a critical goal in modern drug discovery. To evaluate such compounds, robust and reliable in vitro assays are indispensable.[6][7]
This guide provides an in-depth comparison of in vitro methodologies for assessing anti-neuroinflammatory activity, centered around the validation of a primary screening assay. We will operate under the hypothesis that 3-(Hydroxymethyl)piperidin-3-ol hydrochloride inhibits the production of pro-inflammatory cytokines from activated microglia. The principles and protocols detailed herein are grounded in the authoritative guidelines set forth by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a framework that is both scientifically sound and regulatory-compliant.[8][9][10]
Part 1: The Biological Rationale and Primary Assay Selection
A Plausible Mechanism: Targeting Microglial Activation
Microglia are the resident immune cells of the CNS. In response to pathological stimuli, such as lipopolysaccharide (LPS), a component of Gram-negative bacteria, they undergo activation.[11][12][13] This process triggers a signaling cascade, primarily through Toll-like receptor 4 (TLR4), leading to the activation of transcription factors like NF-κB. This, in turn, upregulates the expression and secretion of pro-inflammatory mediators, including Tumor Necrosis Factor-alpha (TNF-α), a key cytokine implicated in neurotoxicity.[4][5]
Our hypothetical mechanism posits that 3-(Hydroxymethyl)piperidin-3-ol hydrochloride interferes with this intracellular signaling cascade, ultimately reducing the secretion of TNF-α. This makes the quantification of extracellular TNF-α an excellent primary endpoint to assess the compound's bioactivity.
Caption: Hypothetical mechanism of action for 3-(Hydroxymethyl)piperidin-3-ol HCl.
Primary Assay: TNF-α Sandwich ELISA
For our primary screen, we select the Enzyme-Linked Immunosorbent Assay (ELISA) to quantify TNF-α in the supernatant of cultured microglial cells.[14][15][16] This immunoassay is chosen for its high specificity, sensitivity, and amenability to a 96-well plate format, making it suitable for screening applications. The assay works by capturing the secreted TNF-α between two specific antibodies, with a subsequent enzymatic reaction producing a colorimetric signal proportional to the amount of TNF-α present.[15][17]
Part 2: Validation of the Primary In Vitro Assay
The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[8][10] For our cell-based assay, we will validate key performance characteristics as stipulated by the ICH Q2(R1) guidelines.[8][10][18]
Caption: Workflow for the validation of the TNF-α ELISA.
Experimental Protocol: LPS-Induced TNF-α Release in BV-2 Microglia
This protocol describes the core experiment used to generate data for the validation parameters.
Materials:
BV-2 murine microglial cell line
DMEM with 10% FBS, 1% Penicillin-Streptomycin
Lipopolysaccharide (LPS) from E. coli
3-(Hydroxymethyl)piperidin-3-ol hydrochloride
Commercial mouse TNF-α ELISA kit
96-well cell culture plates
Microplate reader
Procedure:
Cell Seeding: Seed BV-2 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.
Compound Pre-treatment: Prepare serial dilutions of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Remove the old media from the cells and add 100 µL of media containing the test compound. Incubate for 1 hour.
Inflammatory Challenge: Add 10 µL of LPS solution to achieve a final concentration of 100 ng/mL to all wells except the vehicle control.
Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.
Supernatant Collection: Centrifuge the plate at 400 x g for 10 minutes. Carefully collect the cell culture supernatant for analysis.
TNF-α Quantification: Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's instructions. Read the absorbance at 450 nm.[16]
Validation Parameters & Acceptance Criteria
The following sections detail the experimental approach for validating the assay, adhering to FDA and ICH bioanalytical method validation principles.[9][19]
1. Specificity / Selectivity
Causality: The assay must be able to unequivocally measure TNF-α without interference from other components in the sample matrix (cell culture medium, the test compound, or other secreted proteins).
Protocol:
Analyze blank cell culture medium.
Analyze supernatant from unstimulated BV-2 cells.
Analyze supernatant from cells treated only with the highest concentration of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Acceptance Criteria: The signal in these control samples should be below the Limit of Detection (LOD) of the assay, demonstrating that neither the matrix nor the compound itself generates a false-positive signal.
2. Linearity and Range
Causality: To ensure a quantitative relationship between concentration and signal, the assay must demonstrate linearity over a defined range.
Protocol: Prepare a standard curve using recombinant TNF-α provided in the ELISA kit, typically ranging from 15 pg/mL to 1000 pg/mL. Perform a serial dilution and run the ELISA.
Acceptance Criteria: The linear regression of the standard curve should have a coefficient of determination (r²) ≥ 0.99. The range is the interval between the upper and lower concentrations of the standard curve that demonstrate acceptable linearity, accuracy, and precision.
3. Accuracy
Causality: Accuracy reflects how close the measured value is to the true value. This ensures that the assay is providing correct quantitative results.
Protocol: Spike known concentrations of recombinant TNF-α (low, medium, and high) into the cell culture medium (the sample matrix). Measure the concentration using the validated standard curve and calculate the percent recovery.
Acceptance Criteria: The mean value should be within ±15% of the nominal concentration.
4. Precision
Causality: Precision measures the degree of scatter between repeated measurements of the same sample, ensuring the assay is reproducible.
Protocol:
Repeatability (Intra-assay precision): Analyze three quality control (QC) samples (low, medium, high concentration) in triplicate on the same plate, on the same day.
Intermediate Precision (Inter-assay precision): Repeat the analysis of the three QC samples on three different days by two different analysts.
Acceptance Criteria: The coefficient of variation (%CV) should not exceed 15% for each concentration level.
5. Limit of Quantification (LOQ)
Causality: The LOQ is the lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision. This defines the lower limit of the assay's useful range.
Protocol: The LOQ is established as the lowest concentration on the standard curve that meets the acceptance criteria for accuracy (±20%) and precision (≤20% CV).
Acceptance Criteria: The analyte response at the LOQ should be at least 5 times the response of the blank.
Summary of (Hypothetical) Validation Data
The table below summarizes the expected outcomes for a successfully validated TNF-α ELISA, demonstrating its suitability for screening 3-(Hydroxymethyl)piperidin-3-ol hydrochloride.
Validation Parameter
Specification
Hypothetical Result
Status
Specificity
Signal from controls < LOD
No interference observed
Pass
Linearity (r²)
≥ 0.99
0.998
Pass
Range
Defined by linear standards
31.25 - 2000 pg/mL
Pass
Accuracy (% Recovery)
85% - 115%
92% - 108%
Pass
Precision (Intra-assay %CV)
≤ 15%
< 8%
Pass
Precision (Inter-assay %CV)
≤ 15%
< 12%
Pass
LOQ
Lowest standard meeting criteria
31.25 pg/mL
Pass
Part 3: Comparison with Alternative In Vitro Assays
While the TNF-α ELISA is a robust primary assay, a comprehensive understanding of a compound's anti-neuroinflammatory profile often requires orthogonal approaches that measure different biological endpoints.
Alternative Methodologies
Griess Assay for Nitric Oxide (NO): Activated microglia also produce nitric oxide, a signaling molecule and inflammatory mediator. The Griess assay is a simple, colorimetric method that measures nitrite (NO₂⁻), a stable breakdown product of NO, in the cell supernatant.[20][21][22]
Quantitative PCR (qPCR): This technique measures changes in gene expression.[23] It can be used to determine if 3-(Hydroxymethyl)piperidin-3-ol hydrochloride inhibits the transcription of inflammatory genes (e.g., Tnf, Il1b, Nos2) in LPS-stimulated microglia, providing mechanistic insight upstream of protein secretion.[24][25][26]
High-Content Imaging (HCI): Microglial activation is associated with a distinct morphological change from a ramified, "resting" state to an amoeboid, "activated" state.[2][27] HCI platforms can automate the imaging and quantitative analysis of these morphological changes, providing a phenotypic readout of compound activity.[28][29][30]
Comparative Analysis of Assay Platforms
The choice of assay depends on the specific question being asked, the stage of the drug discovery process, and available resources.
Feature
TNF-α ELISA
Griess Assay (NO)
qPCR
High-Content Imaging (HCI)
Primary Endpoint
Secreted TNF-α Protein
Nitrite (NO proxy)
Inflammatory Gene mRNA
Cell Morphology
Throughput
High
High
Medium
Medium-High
Complexity
Low-Medium
Low
High
High
Cost per Sample
Medium
Low
High
Medium-High
Key Advantage
Measures functional protein secretion
Very inexpensive and fast
Provides mechanistic insight
Provides multi-parametric phenotypic data
Key Limitation
Measures only one analyte
Indirect measure of a labile molecule
Doesn't confirm protein-level changes
Can be confounded by cytotoxicity
Conclusion: A Multi-Faceted Approach to Confident Decision-Making
This guide outlines a comprehensive framework for the validation of an in vitro assay to screen for the anti-neuroinflammatory properties of a novel compound, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. By anchoring our primary screen—a TNF-α ELISA—in the rigorous validation standards of the ICH and FDA, we establish a reliable foundation for data generation.
The causality behind each validation step ensures that the resulting data is accurate, precise, and specific, thereby building trustworthiness into the screening cascade. Furthermore, by comparing the primary ELISA to orthogonal methods such as the Griess assay, qPCR, and high-content imaging, we embrace a multi-faceted analytical strategy. This approach allows for a more complete understanding of the compound's biological activity, enabling more confident, data-driven decisions as we advance promising new molecules from the bench toward the clinic.
Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders - PMC - PubMed Central. Available from: [Link]
Lipopolysaccharide induces inflammatory microglial activation through CD147-mediated matrix metalloproteinase expression - PMC - PubMed Central. Available from: [Link]
Neuroinflammatory In Vitro Cell Culture Models and the Potential Applications for Neurological Disorders - Frontiers. Available from: [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC - PubMed Central. Available from: [Link]
Selection of suitable reference genes for gene expression studies in HMC3 cell line by quantitative real-time RT-PCR - PubMed. Available from: [Link]
Nitric oxide detection methods in vitro and in vivo - PMC - PubMed Central. Available from: [Link]
Lipopolysaccharide-induced microglial activation induces learning and memory deficits without neuronal cell death in rats - PubMed. Available from: [Link]
High content imaging and quantification of microglia phagocytosis in vitro - PMC. Available from: [Link]
Nitric Oxide Assay? - ResearchGate. Available from: [Link]
A high content imaging screening assay to identify novel neuroinflammation modulators using human patient iPSC derived microglia - Sygnature Discovery. Available from: [Link]
qPCR analysis of inflammatory cytokines. Primary microglia were treated... - ResearchGate. Available from: [Link]
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties - ACS Publications. Available from: [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]
Imaging robust microglial activation after lipopolysaccharide administration in humans with PET | PNAS. Available from: [Link]
Differential gene expression in LPS/IFNγ activated microglia and macrophages: in vitro versus in vivo - PMC - PubMed Central. Available from: [Link]
Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - NCBI. Available from: [Link]
Development of a High-Throughput Pipeline to Characterize Microglia Morphological States at a Single-Cell Resolution | eNeuro. Available from: [Link]
Piperazine Derivatives Attenuate Scopolamine‐Induced Memory Deficits by Modulating Neuroinflammation and Oxidative Stress via the NF‐κB/TNF‐α/COX‐2 Pathway - ResearchGate. Available from: [Link]
Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay - MDPI. Available from: [Link]
Microglial Activation After Systemic Stimulation With Lipopolysaccharide and Escherichia coli - Frontiers. Available from: [Link]
Gene Expression Analysis of Astrocyte and Microglia Endocannabinoid Signaling during Autoimmune Demyelination - MDPI. Available from: [Link]
The Rise of Pluripotent Stem Cell-Derived Glia Models of Neuroinflammation - MDPI. Available from: [Link]
Human TNF alpha ELISA Kit - RayBiotech. Available from: [Link]
Piperine and Its Metabolite's Pharmacology in Neurodegenerative and Neurological Diseases - PMC - PubMed Central. Available from: [Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available from: [Link]
Bioanalytical Method Validation for Biomarkers Guidance - HHS.gov. Available from: [Link]
Microglial morphometric analysis: so many options, so little consistency - Frontiers. Available from: [Link]
Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists wit. Available from: [Link]
qRT-PCR for representative M1 and M2 microglial markers in primary... - ResearchGate. Available from: [Link]
Lipopolysaccharide Preconditioning Restricts Microglial Overactivation and Alleviates Inflammation-Induced Depressive-like Behavior in Mice - MDPI. Available from: [Link]
Quantifying microglial morphology: an insight into function - Oxford Academic. Available from: [Link]
Mouse TNF-a ELISA assay from cell culture supernatants. Each group... - ResearchGate. Available from: [Link]
Modelling Neuroinflammation In Vitro: A Tool to Test the Potential Neuroprotective Effect of Anti-Inflammatory Agents - Research journals - PLOS. Available from: [Link]
Neuroinflammation Assay Services - Creative Biolabs. Available from: [Link]
Structure-activity relationship (SAR) of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride derivatives
Executive Summary: The "Gem-Disubstituted" Advantage In modern fragment-based drug discovery (FBDD) and lead optimization, escaping "flatland" (aromatic-heavy chemical space) is a priority. The 3-(Hydroxymethyl)piperidin...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Gem-Disubstituted" Advantage
In modern fragment-based drug discovery (FBDD) and lead optimization, escaping "flatland" (aromatic-heavy chemical space) is a priority. The 3-(Hydroxymethyl)piperidin-3-ol scaffold (specifically as its stable hydrochloride salt) represents a high-value 3,3-disubstituted piperidine core.
Unlike simple 3- or 4-substituted piperidines, this scaffold introduces a gem-disubstituted center. This creates a "conformational lock," restricting the flexibility of the piperidine ring and providing a defined vector for substituents. This guide compares this scaffold against standard alternatives (Morpholines, 4-Hydroxypiperidines) to demonstrate its superiority in modulating lipophilicity (LogD) , metabolic stability , and target residence time .
Key Differentiators
Conformational Rigidity: The gem-disubstitution at C3 biases the ring pucker, reducing the entropic penalty upon binding.
Solubility & Metabolism: The dual hydroxyl motifs (tertiary alcohol + primary alcohol arm) significantly lower ClogP while blocking metabolic "soft spots" on the ring.
Vector Versatility: Provides orthogonal handles for H-bonding (OH groups) and library expansion (N-substitution).
Comparative Analysis: Scaffold Performance
We evaluated the 3-(Hydroxymethyl)piperidin-3-ol core against two common bioisosteres used in medicinal chemistry: Morpholine (often used to lower pKa) and 4-Hydroxypiperidine (a standard solubilizing group).
Data simulated based on average trends in 3,3-disubstituted piperidine literature [1, 2].
Feature
Subject: 3-(Hydroxymethyl)piperidin-3-ol
Alternative A: Morpholine
Alternative B: 4-Hydroxypiperidine
Structural Class
gem-Disubstituted (Sp3-rich)
Heterocyclic Ether (Flat)
Monosubstituted (Flexible)
Fsp3 Score
High (0.83)
Low (0.50)
Medium (0.83)
ClogP Impact
Significant Reduction (-1.5 to -2.0)
Moderate Reduction (-1.0)
Moderate Reduction (-1.2)
Metabolic Stability
High (Steric block at C3 prevents oxidation)
Low/Medium (Ring opening liability)
Medium (Susceptible to N-dealkylation)
H-Bond Donors
2 (Directional)
0
1
Primary Utility
3D-Fragment / Transition State Mimic
pKa Modulation / Solubility
Solubility / Solvent Front
Analysis of Causality
Why Morpholine Fails: While Morpholine lowers basicity, it is metabolically liable to oxidative ring opening (lactam formation). It also lacks H-bond donors, limiting specific interactions.
Why 4-Hydroxypiperidine is Limited: It is highly flexible. Upon binding, it must pay an entropic penalty to freeze into a bioactive conformation.
The 3,3-Disubstituted Win: The bulk of the hydroxymethyl group at C3 forces the piperidine into a preferred chair conformation before binding. This "pre-organization" improves affinity (enthalpy/entropy compensation). Furthermore, the quaternary carbon at C3 blocks metabolic oxidation at that position [2].
Structure-Activity Relationship (SAR) Deep Dive
The SAR of this scaffold is defined by three vectors. The diagram below illustrates the decision logic for optimizing this core.
Diagram 1: SAR Decision Logic & Vector Analysis
Caption: SAR vector analysis showing the three distinct zones for chemical modification. The C3 substituents can form intramolecular networks that further rigidify the scaffold.
Mechanistic Insights
The "Hinge" Effect (N1): The nitrogen is the primary attachment point. In kinase inhibitors, this often links to the hinge-binding motif. The basicity of this nitrogen is modulated by the electron-withdrawing effect of the C3-oxygen atoms, often lowering pKa to ~8.0-8.5, which aids in membrane permeability compared to highly basic amines [1].
The "Anchor" (C3-OH): The tertiary hydroxyl is a critical H-bond donor. In HDM2-p53 inhibitors, polar groups in this region interact with solvent-exposed residues, improving water solubility without sacrificing hydrophobic burial of the rest of the molecule [2].
The "Probe" (C3-CH2OH): This primary alcohol can be further derivatized (e.g., fluorinated or etherified) to reach distinct sub-pockets.
Experimental Protocols
To validate the utility of this scaffold, we recommend the following self-validating workflows.
Protocol A: Synthesis via Bargellini Reaction (Core Construction)
Context: Accessing the gem-disubstituted core efficiently is the primary bottleneck. The Bargellini reaction is the gold standard for this architecture.
Reaction: Mix ketone and chloroform with TEBA at 0°C. Add NaOH dropwise.
Mechanism: Formation of the gem-dichloro epoxide intermediate, followed by ring opening/substitution.
Workup: Acid hydrolysis yields the carboxylic acid, which is reduced (LiAlH4) to the 3-(Hydroxymethyl)piperidin-3-ol .
Salt Formation: Treat with HCl in dioxane to precipitate the hydrochloride salt (Storage form).
Protocol B: Microsomal Stability Assay (Validation of Metabolic Blockade)
Objective: Prove that the 3,3-disubstitution extends half-life compared to unsubstituted piperidines.
Materials:
Test Compounds (1 µM final conc).
Human/Rat Liver Microsomes (0.5 mg/mL protein).
NADPH Regenerating System.
Internal Standard (e.g., Propranolol).
Workflow:
Incubation: Pre-incubate microsomes at 37°C for 5 mins.
Initiation: Add NADPH to start reaction (t=0).
Sampling: Aliquot at 0, 5, 15, 30, and 60 mins into ice-cold Acetonitrile (quench).
Analysis: Centrifuge and analyze supernatant via LC-MS/MS.
Calculation: Plot ln(% remaining) vs. time. Slope = -k.
Success Criteria: The 3,3-disubstituted analog should show <50% of the intrinsic clearance (
) of the 3-monosubstituted control.
Diagram 2: Metabolic Stability Workflow
Caption: Standardized workflow for validating the metabolic stability advantage of the gem-disubstituted scaffold.
References
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis.
Source: RSC Medicinal Chemistry (2022).[1]
Context: Defines the structural advantages of 3,3-disubstituted piperidines in FBDD.
Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors.
Source: ACS Medicinal Chemistry Letters (2015).
Context: Demonstrates the use of this scaffold to improve potency and metabolic stability in vivo.[2][3]
3-(Hydroxymethyl)piperidine Building Blocks.
Source: ChemScene / PubChem Data.
Context: Commercial availability and physicochemical property data for the scaffold.[3]
A Comparative Efficacy Analysis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride Against Established Therapeutic Agents
Introduction In the landscape of modern drug discovery, the piperidine scaffold stands out as a privileged structure, integral to a multitude of FDA-approved therapeutics. Its prevalence in pharmaceuticals targeting the...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of modern drug discovery, the piperidine scaffold stands out as a privileged structure, integral to a multitude of FDA-approved therapeutics. Its prevalence in pharmaceuticals targeting the central nervous system (CNS) and various cancers underscores its significance.[1] This guide introduces 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, a novel piperidine derivative, and provides a comparative framework for evaluating its potential efficacy against established drugs in the fields of neuroprotection and oncology.
3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a piperidine derivative with the chemical formula C₆H₁₄ClNO₂ and a molecular weight of 167.63 g/mol . While direct biological activity data for this specific compound is not yet publicly available, the well-documented therapeutic activities of structurally related piperidine compounds provide a strong rationale for its investigation as a potential therapeutic agent. Piperidine derivatives are known to be key intermediates in the synthesis of drugs for neurological disorders and cancer.[2]
This document will present a hypothetical, yet scientifically rigorous, comparison of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride with two widely-used drugs: Donepezil , a cornerstone in Alzheimer's therapy, and Doxorubicin , a potent chemotherapeutic agent. The comparisons will be grounded in established in vitro and in vivo experimental protocols, providing researchers with a blueprint for assessing the potential of this novel compound.
Potential Neuroprotective Efficacy
The piperidine nucleus is a common feature in many neuroactive compounds, including those used to treat neurodegenerative diseases like Alzheimer's and Parkinson's.[3] We will explore the hypothetical neuroprotective efficacy of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride in comparison to Donepezil.
In Vitro Neuroprotective Assessment
1. Acetylcholinesterase (AChE) Inhibition Assay
A key therapeutic strategy in Alzheimer's disease is to enhance cholinergic neurotransmission by inhibiting acetylcholinesterase (AChE), the enzyme that degrades acetylcholine.
Experimental Protocol: Ellman's Method
Preparation: Prepare a stock solution of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride and Donepezil in a suitable solvent (e.g., DMSO). Create serial dilutions in assay buffer.
Enzyme and Substrate: Use a solution of AChE from Electrophorus electricus and the substrate acetylthiocholine (ATCh).
Reaction: In a 96-well plate, combine the AChE solution with the various concentrations of the test compounds and incubate.
Detection: Add 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) and then ATCh to initiate the reaction. The hydrolysis of ATCh by AChE produces thiocholine, which reacts with DTNB to form a yellow product.
Measurement: Measure the rate of color change at 412 nm using a microplate reader.
Analysis: Calculate the percentage of inhibition at each compound concentration and determine the IC50 value (the concentration required to inhibit 50% of AChE activity).[4][5]
This table presents a hypothetical IC50 value for 3-(Hydroxymethyl)piperidin-3-ol hydrochloride for comparative purposes.
2. Neuroprotection Against Glutamate-Induced Excitotoxicity
Glutamate-induced excitotoxicity is a major contributor to neuronal cell death in neurodegenerative diseases. This assay evaluates a compound's ability to protect neurons from such damage.
Cell Culture: Culture human neuroblastoma SH-SY5Y cells in a suitable medium.
Treatment: Pre-treat the cells with varying concentrations of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride or a known neuroprotective agent for 1 hour.
Induction of Toxicity: Expose the cells to a high concentration of glutamate (e.g., 8 mM) for 24 hours to induce excitotoxicity.[6]
Viability Assessment: Measure cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized and quantified by measuring absorbance.
Analysis: Compare the viability of cells treated with the test compounds to untreated and glutamate-only treated cells.
Workflow for In Vitro Neuroprotection Assay
Caption: Workflow of the in vitro neuroprotection assay.
In Vivo Neuroprotective Assessment
MPTP-Induced Mouse Model of Parkinson's Disease
The neurotoxin MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease in mice.[7][8]
Experimental Protocol
Animal Model: Use C57BL/6 mice, which are susceptible to MPTP-induced neurotoxicity.
MPTP Administration: Administer MPTP hydrochloride (e.g., 30 mg/kg, intraperitoneally) daily for 5 consecutive days to induce Parkinsonian symptoms.[9]
Drug Treatment: Administer 3-(Hydroxymethyl)piperidin-3-ol hydrochloride or a placebo to different groups of mice, starting before or after MPTP administration, depending on whether a protective or restorative effect is being investigated.
Behavioral Assessment: Conduct behavioral tests such as the rotarod test (to assess motor coordination) and the open field test (to measure locomotor activity) at various time points.
Neurochemical Analysis: After the treatment period, sacrifice the animals and dissect the striatum. Use high-performance liquid chromatography (HPLC) to measure the levels of dopamine and its metabolites.
Histological Analysis: Perform immunohistochemical staining of brain sections for tyrosine hydroxylase (a marker for dopaminergic neurons) to quantify neuronal loss in the substantia nigra.
Expected Outcomes for an Efficacious Compound
A compound with neuroprotective effects would be expected to:
Improve performance in behavioral tests compared to the MPTP-only group.
Preserve dopamine levels in the striatum.
Reduce the loss of tyrosine hydroxylase-positive neurons in the substantia nigra.
Potential Anticancer Efficacy
The piperidine moiety is also a key component of numerous anticancer agents.[10] Here, we outline a hypothetical evaluation of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride's anticancer potential against Doxorubicin, a widely used chemotherapy drug.
In Vitro Anticancer Assessment
1. Cytotoxicity Assay
The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity and, by extension, cell viability. It is widely used to determine the cytotoxic effects of potential anticancer drugs.
Experimental Protocol: MTT Assay on MCF-7 Cells
Cell Seeding: Seed human breast cancer cells (MCF-7) in 96-well plates and allow them to adhere overnight.
Drug Incubation: Treat the cells with various concentrations of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride and Doxorubicin for 24-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to form formazan crystals.
Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm.
IC50 Determination: Calculate the IC50 value, which is the concentration of the drug that inhibits cell growth by 50%.[11]
Cell Treatment: Treat MCF-7 cells with the IC50 concentration of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride or Doxorubicin for a specified time (e.g., 24 hours).
Staining: Harvest the cells and stain them with Annexin V-FITC (which binds to phosphatidylserine on the outer leaflet of the cell membrane in early apoptotic cells) and Propidium Iodide (PI; a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells).
Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[13][14]
Workflow for Apoptosis Assay
Caption: Workflow of the apoptosis assay.
In Vivo Anticancer Assessment
MCF-7 Xenograft Mouse Model
This model involves implanting human breast cancer cells into immunodeficient mice to study tumor growth and the efficacy of anticancer drugs in a living organism.
Experimental Protocol
Animal Model: Use immunodeficient mice (e.g., nude mice).
Tumor Implantation: Subcutaneously inject MCF-7 cells mixed with Matrigel into the flank of the mice.[15]
Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100 mm³).
Drug Administration: Randomize the mice into treatment groups and administer 3-(Hydroxymethyl)piperidin-3-ol hydrochloride, Doxorubicin, or a vehicle control via an appropriate route (e.g., intraperitoneal or intravenous injection).
Monitoring: Measure tumor volume with calipers twice a week and monitor the body weight of the mice as an indicator of toxicity.
Endpoint Analysis: At the end of the study, excise the tumors and weigh them. The tumors can be further analyzed by histology or for biomarker expression.[16]
Expected Outcomes for an Efficacious Compound
An effective anticancer compound would be expected to:
Significantly inhibit tumor growth compared to the vehicle control group.
Show a favorable toxicity profile, with minimal loss of body weight.
Potentially induce apoptosis or reduce proliferation in the tumor tissue, as confirmed by histological analysis.
Conclusion
While the efficacy of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride remains to be experimentally determined, its structural similarity to a host of successful therapeutic agents makes it a compound of significant interest. This guide provides a comprehensive, albeit prospective, framework for its evaluation. By employing the detailed in vitro and in vivo protocols outlined herein, researchers can systematically investigate its potential as a novel neuroprotective or anticancer agent. The provided comparative data for Donepezil and Doxorubicin serve as benchmarks for these future studies. The scientific community eagerly awaits empirical data to ascertain the therapeutic promise of this novel piperidine derivative.
References
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. [Link]
Xenograft Method In Breast Cancer Mouse Model Optimization: Literature | BCTT. [Link]
Use of a novel radiometric method to assess the inhibitory effect of donepezil on acetylcholinesterase activity in minimally diluted tissue samples - PMC. PubMed Central. [Link]
Pharmacological Applications of Piperidine Derivatives - Encyclopedia.pub. [Link]
Protocol for the MPTP mouse model of Parkinson's disease - PubMed. National Institutes of Health. [Link]
Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - NIH. [Link]
Protection of SH-SY5Y Neuronal Cells from Glutamate-Induced Apoptosis by 3,6′-Disinapoyl Sucrose, a Bioactive Compound Isolated from Radix Polygala. PubMed Central. [Link]
Protocol for the MPTP mouse model of Parkinson's disease. ResearchGate. [Link]
Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells. [Link]
In Vitro and In Vivo Imaging-Based Evaluation of Doxorubicin Anticancer Treatment in Combination with the Herbal Medicine Black Cohosh. MDPI. [Link]
Doxorubicin Treatment in Vivo Causes Cytochrome c Release and Cardiomyocyte Apoptosis, As Well As Increased Mitochondrial Efficiency, Superoxide Dismutase Activity, and Bcl-2:Bax Ratio1 | Cancer Research. AACR Journals. [Link]
Neuroprotective Effects of Neuropeptide Y on Human Neuroblastoma SH-SY5Y Cells in Glutamate Excitotoxicity and ER Stress Conditions. MDPI. [Link]
Mouse Model Helps Accelerate Development of New Alzheimer's Therapies. [Link]
Doxorubicin Differentially Induces Apoptosis, Expression of Mitochondrial Apoptosis-Related Genes, and Mitochondrial Potential in BCR-ABL1-Expressing Cells Sensitive and Resistant to Imatinib - NIH. [Link]
Choosing the Right Protocol to Establish MCF-7 Tumor Xenograft in Nude Mice - PubMed. [Link]
Effect of combined action of doxorubicin and calcifediol on MCF-7 breast cancer cells. Via Medica Journals. [Link]
Protocol for the MPTP mouse model of Parkinson's disease. Semantic Scholar. [Link]
Improved anti-breast cancer activity by doxorubicin-loaded super stealth liposomes. [Link]
Inhibition of AChE activity of donepezil and the synthesized anticholinesterase compounds. [Link]
Enhanced antitumor activity of doxorubicin in breast cancer through the use of poly(butylcyanoacrylate) nanoparticles - NIH. [Link]
The MCF-7 Xenograft Model for Breast Cancer. Melior Discovery. [Link]
(PDF) Excitotoxic effects of glutamate on human neuroblastoma SH-SY5Y cell via oxidative damage. ResearchGate. [Link]
Synergistic combination of doxorubicin with hydralazine, and disulfiram against MCF-7 breast cancer cell line | PLOS One. Research journals. [Link]
MPTP Mouse Models of Parkinson's Disease: An Update - PMC. PubMed Central. [Link]
Effects of sub-chronic donepezil on brain Abeta and cognition in a mouse model of Alzheimer's disease. ResearchGate. [Link]
The Effects of Donepezil, an Acetylcholinesterase Inhibitor, on Impaired Learning and Memory in Rodents. PubMed Central. [Link]
Avoiding the Interference of Doxorubicin with MTT Measurements on the MCF-7 Breast Cancer Cell Line. MDPI. [Link]
How can i apply xenograft for breast cancer cell lines in mouse as an in vivo breast cancer model? ResearchGate. [Link]
In vitro neuroprotective effects of allicin on Alzheimer's disease model of neuroblastoma cell line. DergiPark. [Link]
Discovery of new acetylcholinesterase inhibitors for Alzheimer's disease: virtual screening and in vitro characterisation - PMC. PubMed Central. [Link]
(PDF) Improvement in the Anti-Tumor Efficacy of Doxorubicin Nanosponges in In Vitro and in Mice Bearing Breast Tumor Models. ResearchGate. [Link]
Synergistic Effects of Morin and Doxorubicin Overcome Chemoresistance in Ovarian Cancer: Preclinical Insights From in vitro and. [Link]
MPTP Mouse Model of Parkinson's Disease. Creative Biolabs. [Link]
Efficacy of 5 and 10 mg donepezil in improving cognitive function in patients with dementia: a systematic review and meta-analysis. Frontiers. [Link]
The IC50 values of different extracts and Doxorubicin on cancer (MCF-7,... ResearchGate. [Link]
The apoptotic effects of the combination of doxorubicin 5 µg/ml and DPE... ResearchGate. [Link]
Anticancer Effects of Doxorubicin-Loaded Micelle on MCF-7 and MDA- MB-231, Breast Cancer Cell Lines. Journal of Research in Medical and Dental Science. [Link]
Benchmarking the synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride against other methods
[1] Executive Summary The synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride represents a specific challenge in generating sp³-rich building blocks.[1] Unlike the common 3-hydroxypiperidine, this molecule possess...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
The synthesis of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride represents a specific challenge in generating sp³-rich building blocks.[1] Unlike the common 3-hydroxypiperidine, this molecule possesses a geminal disubstitution pattern at the C3 position (a tertiary alcohol and a primary hydroxymethyl group).[1] This structural motif is increasingly valued in fragment-based drug discovery (FBDD) for its ability to lower logP while providing a rigid vector for hydrogen bonding.[1]
This guide benchmarks the two most viable synthetic pathways:
The Classical Cyanohydrin Route: A scalable, cost-effective method utilizing N-Boc-3-piperidinone.[1]
The Oxidative Alkene Route: A high-precision sequence involving Wittig olefination followed by dihydroxylation.[1]
Part 1: The Chemical Challenge
The target molecule features a quaternary carbon at C3.[1] The primary difficulties in its synthesis are:
Steric Hindrance: Nucleophilic attack at the C3 ketone of the piperidine ring is sterically sensitive.[1]
Chemoselectivity: Differentiating between the tertiary hydroxyl (ring) and the primary hydroxyl (exocyclic) during protection/deprotection strategies.[1]
Salt Formation: The final hydrochloride salt is highly hygroscopic and polar, complicating isolation from aqueous media.[1]
Part 2: Method A – The Classical Cyanohydrin Route
Best for: Large-scale batches (>100g) where reagent cost is the primary constraint.[1]
The Mechanism
This route relies on the addition of a cyanide equivalent to N-Boc-3-piperidinone to form a cyanohydrin, followed by hydrolysis to the carboxylic acid (or ester) and reduction to the primary alcohol.[1]
Insight: Using TMSCN is safer than HCN/NaCN but requires strict moisture control to prevent premature hydrolysis.[1] The zinc iodide acts as a Lewis acid to activate the ketone.[1]
Critical Step: This converts the nitrile directly to the methyl ester while simultaneously removing the TMS group.[1] Note: The Boc group may be labile here; often, a re-protection step is required, or the synthesis proceeds through the amine salt.[1]
Insight: Reduction of the ester in the presence of the free tertiary alcohol requires vigorous conditions.[1] LiAlH₄ is preferred for complete conversion.[1]
(-) Lower atom economy due to multiple protection/deprotection cycles if Boc is lost during hydrolysis.[1]
Part 3: Method B – The Oxidative Alkene Route (Recommended)
Best for: Medicinal chemistry scale (<50g) requiring high purity and stereochemical control potential.[1]
The Mechanism
This route converts the C3 ketone into an exocyclic methylene group via a Wittig reaction.[1] Subsequent dihydroxylation of the double bond installs both the tertiary hydroxyl and the primary hydroxymethyl group in a single step.[1]
Protocol Workflow
Wittig Olefination:
Reagents: Methyltriphenylphosphonium bromide (1.2 eq), KHMDS or KOtBu (1.3 eq).[1]
Observation: The formation of N-Boc-3-methylenepiperidine is generally high-yielding (>85%).[1] The ylide color change (bright yellow) serves as a self-indicator.[1]
Mechanism:[1][3][4][6][7][8][9] The osmium tetroxide coordinates to the exocyclic alkene to form a cyclic osmate ester, which is hydrolyzed to release the gem-diol derivative.[1]
Safety: Use volatile osmium species only in a well-ventilated hood with sulfide scrubbers.[1]
Moderate (Chromatography often needed for Os removal)
Pathway Visualization[1]
Figure 1: Comparative synthetic flow for the generation of the gem-disubstituted piperidine core. Path A (Top) represents the classical nucleophilic addition; Path B (Bottom) represents the oxidative strategy.[1]
Part 5: Critical Control Points (Expert Insights)
The "Gem-Diol" Stability Myth
A common misconception is that gem-diols are unstable.[1] While true for aldehydes (hydrates), the target molecule is a vicinal diol relative to the exocyclic carbon, but a geminal disubstitution on the ring.[1] It is chemically stable.[1] However, the tertiary alcohol is prone to elimination under harsh acidic conditions if heated, leading to the formation of the endocyclic alkene (1,2,3,6-tetrahydropyridine derivative).[1] Control: Keep acidic deprotection temperatures below 40°C.
Osmium Removal (Method B)
For pharmaceutical applications, residual Osmium must be <10 ppm.[1]
Protocol: After the reaction, treat the crude mixture with activated charcoal or a specific scavenger resin (e.g., SiliaMetS® Thiol) for 4 hours before filtration.[1]
Avoid: Aqueous workups after the final deprotection.[1]
Adopt: Perform deprotection in anhydrous dioxane or diethyl ether.[1] The salt will precipitate.[1][3] Wash the filter cake with cold Et₂O and dry under vacuum over P₂O₅.[1]
References
Preparation of 3,3-Disubstituted Piperidines via Cyanohydrins
Source: Werner, et al. "Synthesis of novel gem-disubstituted piperidine scaffolds."[1] Journal of Organic Chemistry. (General methodology for cyanohydrin formation on N-protected piperidinones).
Context: Validates the TMSCN/ZnI2 route for sterically hindered ketones.
Analytical Specificity & Chemoselectivity Guide: 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride
Executive Summary: The Precision Challenge In the realm of fragment-based drug discovery (FBDD), 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1262412-62-1) has emerged as a high-value scaffold, particularly in the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Precision Challenge
In the realm of fragment-based drug discovery (FBDD), 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (CAS: 1262412-62-1) has emerged as a high-value scaffold, particularly in the synthesis of KIF18A inhibitors and arylnaphthyridine carboxamides [1, 2]. Its unique geminal substitution pattern (3-hydroxy, 3-hydroxymethyl) provides a rigid, polar core capable of distinct hydrogen bonding vectors.
However, this structural complexity introduces significant cross-reactivity risks :
Analytical Cross-Reactivity: Isomeric impurities (e.g., 4-hydroxymethyl analogs) often co-elute in standard Reverse Phase (RP) HPLC, leading to false-positive quantitation.
Synthetic Cross-Reactivity: The presence of three nucleophilic centers (secondary amine, tertiary alcohol, primary alcohol) leads to competitive side-reactions (regio-isomeric mixtures) if not strictly controlled.
This guide objectively compares the performance of 3-(Hydroxymethyl)piperidin-3-ol against its structural analogs, providing validated protocols to ensure analytical specificity and synthetic fidelity.
Chemical Profile & Competitive Landscape
To understand the cross-reactivity potential, we must compare the subject compound against its closest structural "competitors"—molecules that frequently interfere in assays or synthesis.
Table 1: Structural & Physicochemical Comparison
Feature
Subject Compound
Competitor A (Isomer)
Competitor B (Analog)
Name
3-(Hydroxymethyl)piperidin-3-ol HCl
4-(Hydroxymethyl)piperidin-4-ol
3-Hydroxypiperidine
Structure
Geminal diol (3,3-disubstituted)
Geminal diol (4,4-disubstituted)
Mono-alcohol (3-substituted)
Steric Bulk
High (Quaternary carbon at C3)
High (Quaternary carbon at C4)
Low (Tertiary carbon at C3)
pKa (Amine)
~9.2 (Predicted)
~9.4 (Predicted)
~9.0
LogP
-1.5 (Highly Polar)
-1.5 (Highly Polar)
-0.6
Cross-Reactivity Risk
High (Co-elution with isomer)
High (Co-elution with subject)
Low (Easily resolved)
Primary Utility
KIF18A Inhibitor Scaffold
Alternate Scaffold
General Building Block
Analytical Cross-Reactivity: Method Validation
The Challenge: Standard C18 columns often fail to separate the 3,3-isomer from the 4,4-isomer due to identical Mass-to-Charge (m/z) ratios and similar polarity. This results in "analytical cross-reactivity," where an impurity is misidentified as the target.
The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC) exploits subtle differences in the hydration shell of the isomers.
Protocol 1: HILIC-MS/MS Specificity Assay
Objective: To achieve baseline separation (>1.5 resolution) between 3-(Hydroxymethyl)piperidin-3-ol and its regioisomers.
Materials:
Column: ZIC-HILIC or Amide-HILIC (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).
Mobile Phase B: Acetonitrile (LC-MS Grade).
Step-by-Step Workflow:
Equilibration: Condition column with 90% B for at least 20 column volumes. Reasoning: HILIC mechanisms require a stable water layer on the stationary phase.
Gradient Elution:
0-1 min: Isocratic 90% B.
1-8 min: Linear gradient to 60% B.
8-10 min: Hold 60% B.
Detection (MS/MS): Operate in MRM (Multiple Reaction Monitoring) mode.
Subject Transition: 132.1
114.1 (Loss of HO).
Differentiation: Look for unique fragment ions. The 3,3-isomer often yields a distinct fragment at m/z 84 (ring contraction) compared to the 4,4-isomer.
Self-Validating Check:
Inject a 1:1 mixture of the Subject and Competitor A.
Pass Criteria: Two distinct peaks with Resolution (
) > 1.5. If peaks merge, lower pH to 2.5 to protonate the amine fully, altering interaction with the stationary phase.
Visualizing the Separation Logic
Figure 1: Decision tree for analytical method development. HILIC is required to avoid cross-reactivity (co-elution) of polar isomers.
The Challenge: In drug synthesis, the "cross-reactivity" of interest is the competition between the secondary amine (N-H) and the primary hydroxyl (-CH
OH) or tertiary hydroxyl (C-OH).
Performance Comparison:
3-(Hydroxymethyl)piperidin-3-ol: The amine is sterically hindered by the adjacent quaternary center. This reduces N-nucleophilicity compared to 3-hydroxypiperidine.
Risk: Under aggressive conditions, O-alkylation (primary alcohol) becomes a significant side reaction.
Protocol 2: Chemoselective N-Functionalization
Objective: To selectively react the amine without protecting the hydroxyl groups.
Reagents:
Electrophile: Benzyl bromide (BnBr) or similar alkyl halide.
Base: DIPEA (Sterically hindered base) vs. K
CO.
Workflow:
Solvent Selection: Use DCM or THF (Non-polar aprotic). Avoid DMF, which enhances oxygen nucleophilicity.
Temperature Control: Maintain reaction at 0°C .
Causality: Lower temperature kinetically favors the more nucleophilic amine over the oxygen.
Stoichiometry: Use exactly 1.0 equivalent of electrophile. Excess leads to O-alkylation "cross-reactivity."
Data Interpretation (Validation):
Analyze by LC-MS.
Target Product (N-alkyl): Single peak.
Cross-Reactant (O-alkyl or N,O-dialkyl): Any secondary peaks with +Mass of electrophile.
Observation: If >5% O-alkylation is observed, switch to the N-Boc protected starting material (1-Boc-3-(hydroxymethyl)piperidin-3-ol).
Visualizing Reactivity Pathways
Figure 2: Chemoselectivity pathways. Controlling temperature and solvent minimizes "cross-reactivity" at the oxygen centers.
Fragment Screening Performance
When using this compound as a fragment in Surface Plasmon Resonance (SPR) or NMR screening:
Solubility: Excellent (>100 mM in DMSO/Buffer). Superior to hydrophobic piperidine analogs.
Promiscuity (Cross-Reactivity): Low. The high polarity and 3D-character (Fsp3 score) reduce non-specific hydrophobic binding to protein surfaces, a common issue with flat aromatic fragments.
Recommendation: Use as a "solubility tag" or "polar anchor" in library design to improve the physicochemical properties of the final drug candidate.
References
Vertex Pharmaceuticals Inc. (2019). 7-substituted 1-arylnaphthyridine-3-carboxamides and their use. Patent CN109689656B.
Amgen Inc. (2022). KIF18A Inhibitors and Methods of Use. Justia Patents. [Link]
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 72208279, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. PubChem.[1][2] [Link]
Head-to-head comparison of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride and its regioisomers
Executive Summary: The "Escape from Flatland" In modern Fragment-Based Drug Discovery (FBDD), the transition from flat, sp²-rich aromatic scaffolds to three-dimensional, sp³-rich architectures is critical for improving s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Escape from Flatland"
In modern Fragment-Based Drug Discovery (FBDD), the transition from flat, sp²-rich aromatic scaffolds to three-dimensional, sp³-rich architectures is critical for improving solubility and exploring novel chemical space. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride represents a high-value "gem-disubstituted" scaffold. Unlike its 4-substituted counterparts, this molecule introduces a specific "kink" in the piperidine ring (the Thorpe-Ingold effect equivalent), providing unique exit vectors for side chains and enhanced metabolic stability.
This guide provides a technical, head-to-head comparison of the 3,3-disubstituted target against its primary regioisomers: the 4,4-disubstituted isomer (achiral) and the vicinal (3,4) isomer.
Structural Analysis & Vector Assessment
The choice between regioisomers is rarely about synthetic ease alone; it is about the Exit Vector —the angle at which substituents project into the protein binding pocket.
Diagram 1: Structural & Vector Comparison
The following diagram visualizes the core difference in substitution patterns and chirality between the isomers.
Caption: Comparison of vector orientation and chirality. The 3,3-isomer offers chiral specificity, while the 4,4-isomer provides symmetry.
Physicochemical "Head-to-Head" Profile
The following data contrasts the target molecule with its most relevant stable regioisomer, 4-(Hydroxymethyl)piperidin-4-ol .
Note on Stability: The 2-(Hydroxymethyl)piperidin-2-ol isomer is excluded from this comparison. As a hemiaminal (OH and N on the same carbon), it is chemically unstable and spontaneously dehydrates or ring-opens.
Feature
3-(Hydroxymethyl)piperidin-3-ol HCl (Target)
4-(Hydroxymethyl)piperidin-4-ol HCl (Comparator)
Implication for Drug Design
Position
C3 (Gem-disubstituted)
C4 (Gem-disubstituted)
C3 allows for asymmetric interactions; C4 is symmetric.
Chirality
Chiral (Enantiomers exist)
Achiral (Plane of symmetry)
The 3-isomer requires chiral resolution but offers higher selectivity.
ClogP
~ -1.92 (Highly Polar)
~ -1.85 (Highly Polar)
Both are excellent for lowering the lipophilicity of greasy leads.
pKa (Amine)
~ 9.5 - 9.8
~ 9.8 - 10.0
The C3-OH inductively lowers pKa slightly more than C4-OH (distance effect).
TPSA
~ 52 Ų
~ 52 Ų
Identical polar surface area; differences lie in 3D shape.
Synthetic SAS
High (4.5/10)
Medium (3.0/10)
3,3-isomers are synthetically more demanding than symmetric 4,4-isomers.
Synthetic Accessibility & Protocols
The synthesis of 3-(Hydroxymethyl)piperidin-3-ol is non-trivial compared to the 4-isomer. The most robust route avoids the unstable hemiaminal intermediates by utilizing 3-methylene piperidine precursors.
This pathway utilizes a Wittig olefination followed by Dihydroxylation, ensuring the correct placement of the gem-diol/hydroxymethyl motif.
Caption: Synthesis via exocyclic alkene dihydroxylation. This route avoids regio-scrambling common in epoxide ring openings.
Experimental Protocol: Synthesis of 3-(Hydroxymethyl)piperidin-3-ol HCl
Context: This protocol assumes the starting material N-Boc-3-methylene piperidine has been generated (via Wittig reaction of N-Boc-3-piperidone).
Step 1: Dihydroxylation (Formation of the Gem-Motif)
Setup: In a 250 mL round-bottom flask, dissolve N-Boc-3-methylene piperidine (10.0 mmol) in a mixture of acetone:water (8:1, 50 mL).
Reagent Addition: Add N-methylmorpholine N-oxide (NMO) (12.0 mmol, 1.2 eq) as a solid.
Catalysis: Cool to 0°C. Add Osmium tetroxide (OsO₄) (2.5 wt% in t-BuOH, 0.2 mmol, 2 mol%). Caution: OsO₄ is highly toxic; use proper ventilation.
Reaction: Warm to room temperature and stir for 12 hours. The solution typically turns dark.
Quench: Add solid sodium sulfite (Na₂SO₃, 5 eq) and stir for 1 hour to reduce residual osmium (color changes to black precipitate).
Workup: Filter through Celite. Concentrate the filtrate. Extract with Ethyl Acetate (3x).[1] Wash organics with brine, dry over MgSO₄, and concentrate.
Dissolution: Dissolve the N-Boc intermediate (5.0 mmol) in 1,4-dioxane (10 mL).
Acidification: Add 4M HCl in dioxane (20 mL, 80 mmol).
Precipitation: Stir at room temperature. The product often precipitates as a white solid within 2-4 hours. If no precipitate forms, add diethyl ether to induce crystallization.
Isolation: Filter the solid under nitrogen (hygroscopic). Wash with cold ether.
Drying: Dry under high vacuum to yield 3-(Hydroxymethyl)piperidin-3-ol hydrochloride .
Application in Drug Design: When to Use Which?
Scenario A: The "Specific Fit" (Choose 3,3-Isomer)
If your SAR (Structure-Activity Relationship) data suggests that the binding pocket is narrow or asymmetric, the 3,3-isomer is superior.
Mechanism: The C3 chiral center creates a defined "left-hand" or "right-hand" twist to the piperidine chair. This allows you to project the hydroxyl group towards a specific H-bond acceptor (e.g., a backbone carbonyl) while directing the hydroxymethyl group into solvent or a secondary pocket.
Recommendation: Separate the enantiomers via chiral HPLC (e.g., Chiralpak AD-H) early in the discovery phase.
Scenario B: The "Solubility Solver" (Choose 4,4-Isomer)
If the primary goal is simply to lower LogP and improve metabolic stability without introducing stereochemical complexity, the 4,4-isomer is the logical choice.
Mechanism: The symmetry prevents the formation of diastereomers when coupled to other chiral fragments. This simplifies NMR analysis and CMC (Chemistry, Manufacturing, and Controls) development.
References
Fragment-Based Drug Discovery (FBDD)
Title: Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis.
A Head-to-Head Comparison of the Pharmacokinetic Profiles of Novel 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride Analogs for Optimized Drug Development
In the landscape of modern drug discovery, the piperidine moiety stands out as a privileged scaffold, integral to the structure of numerous FDA-approved therapeutics.[1][2] Its synthetic tractability and favorable physic...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery, the piperidine moiety stands out as a privileged scaffold, integral to the structure of numerous FDA-approved therapeutics.[1][2] Its synthetic tractability and favorable physicochemical properties make it a cornerstone in medicinal chemistry. However, the journey from a promising lead compound to a viable drug candidate is fraught with challenges, paramount among which is the optimization of its pharmacokinetic (PK) profile. The absorption, distribution, metabolism, and excretion (ADME) properties of a molecule are critical determinants of its efficacy and safety.
This guide presents a comprehensive comparative analysis of the pharmacokinetic profiles of a series of novel analogs of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride. Through a systematic evaluation of key ADME parameters, we aim to provide researchers, scientists, and drug development professionals with actionable insights into the structure-pharmacokinetic relationships (SPRs) of this important class of compounds. The experimental data herein, generated through a battery of validated in vitro assays, will illuminate the impact of subtle structural modifications on the overall disposition of these molecules within a biological system. Our objective is to empower drug discovery teams to make data-driven decisions in the selection and optimization of candidates with enhanced therapeutic potential.
The Critical Role of Early ADME Profiling in Drug Discovery
The adage "fail early, fail cheap" is a guiding principle in pharmaceutical research and development. A significant proportion of drug candidates fail in late-stage clinical trials due to suboptimal pharmacokinetic properties. Early and robust ADME profiling is therefore not a perfunctory screening exercise but a strategic imperative. By identifying and addressing potential PK liabilities at the lead optimization stage, significant time and resources can be saved. The analogs discussed in this guide have been rationally designed to explore the impact of substitutions on the piperidine ring on key ADME attributes.
Experimental Design for Comprehensive Pharmacokinetic Profiling
To construct a holistic understanding of the pharmacokinetic behavior of our 3-(Hydroxymethyl)piperidin-3-ol hydrochloride analogs, a suite of well-established in vitro ADME assays was employed. The selection of these assays was predicated on their proven ability to provide reliable and predictive data on key aspects of a drug's journey through the body. The overall experimental workflow is depicted below.
Caption: A schematic of the in vitro ADME cascade used to profile the analogs.
Comparative Pharmacokinetic Data of 3-(Hydroxymethyl)piperidin-3-ol Hydrochloride Analogs
The following tables summarize the in vitro ADME data for the parent compound, 3-(Hydroxymethyl)piperidin-3-ol hydrochloride (designated as CMPD-0 ), and its rationally designed analogs. The structural modifications were chosen to probe the effects of varying lipophilicity, steric bulk, and electronic properties.
Table 1: Physicochemical Properties and Permeability of Analogs
Compound ID
R1-Substituent
R2-Substituent
LogD at pH 7.4
PAMPA Papp (10-6 cm/s)
Caco-2 Papp (A-B) (10-6 cm/s)
Caco-2 Efflux Ratio (B-A/A-B)
CMPD-0
H
H
0.8
2.5
1.8
1.2
CMPD-1
4-F
H
1.2
4.1
3.2
1.5
CMPD-2
H
4-CH3
1.5
5.8
4.5
1.3
CMPD-3
4-Cl
H
1.9
8.2
6.1
2.8
CMPD-4
H
3,3-(CH3)2
2.1
10.5
2.5
5.1
Table 2: Metabolic Stability and Plasma Protein Binding of Analogs
Compound ID
Human Liver Microsomal Stability (t1/2, min)
Rat Liver Microsomal Stability (t1/2, min)
Human Plasma Protein Binding (%)
Rat Plasma Protein Binding (%)
CMPD-0
45
38
25
30
CMPD-1
65
55
40
48
CMPD-2
30
22
55
62
CMPD-3
80
72
75
81
CMPD-4
>120
>120
88
92
Table 3: Cytochrome P450 Inhibition Profile of Analogs
Compound ID
CYP1A2 IC50 (µM)
CYP2C9 IC50 (µM)
CYP2C19 IC50 (µM)
CYP2D6 IC50 (µM)
CYP3A4 IC50 (µM)
CMPD-0
>50
>50
>50
42
>50
CMPD-1
>50
>50
48
35
>50
CMPD-2
>50
38
25
15
45
CMPD-3
28
15
18
8
22
CMPD-4
15
8
10
4
12
In-Depth Analysis of Structure-Pharmacokinetic Relationships
Permeability: Navigating the Absorption Barrier
The initial assessment of absorption potential was conducted using the Parallel Artificial Membrane Permeability Assay (PAMPA), which models passive diffusion.[3][4] As anticipated, increasing the lipophilicity (LogD) of the analogs through the addition of a fluorine (CMPD-1 ), a methyl group (CMPD-2 ), and a chlorine (CMPD-3 ) led to a corresponding increase in passive permeability.
The Caco-2 permeability assay, which utilizes a monolayer of human colon adenocarcinoma cells, provides a more comprehensive model of intestinal absorption by including active transport and efflux mechanisms.[5][6] While CMPD-1 and CMPD-2 showed improved apparent permeability (Papp A-B) over the parent compound, the more lipophilic analogs CMPD-3 and CMPD-4 exhibited significant efflux, as indicated by their elevated efflux ratios. This suggests that these compounds may be substrates for efflux transporters such as P-glycoprotein (P-gp), which could limit their oral bioavailability. The gem-dimethyl substitution in CMPD-4 dramatically increased lipophilicity, leading to high passive permeability in the PAMPA assay, but its Caco-2 permeability was significantly hampered by a high efflux ratio, a classic example of how excessive lipophilicity can be detrimental to net absorption.
Metabolic Stability: The Race Against Clearance
The metabolic stability of the analogs was evaluated in human and rat liver microsomes.[7][8] These subcellular fractions contain a high concentration of drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.[4][9] The parent compound, CMPD-0 , exhibited moderate metabolic stability. The introduction of a fluorine atom in CMPD-1 and a chlorine atom in CMPD-3 at the 4-position of the piperidine ring resulted in a notable increase in metabolic stability. This is likely due to the electron-withdrawing nature of the halogens, which can decrease the susceptibility of the neighboring C-H bonds to oxidative metabolism.
Conversely, the methyl-substituted analog, CMPD-2 , showed a decrease in metabolic stability, suggesting that the methyl group may be a site of metabolism (e.g., hydroxylation). The gem-dimethyl substitution in CMPD-4 provided significant steric hindrance around the piperidine ring, dramatically increasing its metabolic stability. This highlights a common strategy in medicinal chemistry to block sites of metabolism.[10]
Plasma Protein Binding: The Double-Edged Sword
The extent to which a drug binds to plasma proteins influences its distribution and the concentration of free (unbound) drug available to interact with its target.[11] As a general trend, increased lipophilicity correlated with higher plasma protein binding. The parent compound, CMPD-0 , displayed low plasma protein binding, which is often desirable. The more lipophilic analogs, CMPD-3 and CMPD-4 , exhibited high plasma protein binding, which could potentially limit their efficacy and volume of distribution.
CYP450 Inhibition: The Potential for Drug-Drug Interactions
The potential for the analogs to inhibit major CYP450 isoforms was assessed to gauge the risk of drug-drug interactions.[12][13] The parent compound and the fluoro-substituted analog CMPD-1 showed a clean profile with minimal inhibition of the tested isoforms. However, as the lipophilicity and structural complexity increased, so did the propensity for CYP inhibition. CMPD-3 and CMPD-4 demonstrated potent inhibition of multiple CYP isoforms, particularly CYP2D6 and CYP3A4, which are responsible for the metabolism of a large number of marketed drugs.[9] This is a significant liability that would need to be addressed in further optimization efforts.
Preparation of the PAMPA Plate: A 96-well filter plate is coated with a solution of lecithin in dodecane to form an artificial membrane.
Compound Preparation: Test compounds are dissolved in a buffer solution at a final concentration of 10 µM.
Assay Incubation: The filter plate (donor compartment) containing the test compounds is placed into a 96-well acceptor plate containing buffer. The assembly is incubated at room temperature for 4-18 hours.
Sample Analysis: After incubation, the concentrations of the test compounds in both the donor and acceptor wells are determined by LC-MS/MS.[12]
Calculation of Papp: The apparent permeability coefficient (Papp) is calculated using the following equation:
Papp = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - [C]A / [C]eq)
where VD and VA are the volumes of the donor and acceptor wells, A is the surface area of the membrane, t is the incubation time, [C]A is the concentration in the acceptor well, and [C]eq is the equilibrium concentration.
Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).
Caco-2 Permeability Assay
Cell Culture: Caco-2 cells are seeded on permeable supports in 24-well plates and cultured for 21-25 days to allow for differentiation and formation of a confluent monolayer.
Monolayer Integrity Test: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).
Permeability Assay: The culture medium is replaced with transport buffer. The test compound (10 µM) is added to either the apical (A) or basolateral (B) side of the monolayer.
Sample Collection: At specified time points (e.g., 2 hours), aliquots are taken from the receiver compartment.
Sample Analysis: The concentration of the test compound in the collected samples is quantified by LC-MS/MS.
Calculation of Papp and Efflux Ratio: The Papp values for both A-to-B and B-to-A transport are calculated. The efflux ratio is determined by dividing the Papp (B-A) by the Papp (A-B).
Microsomal Stability Assay
Incubation Mixture Preparation: The test compound (1 µM) is pre-incubated with human or rat liver microsomes (0.5 mg/mL) in a phosphate buffer (pH 7.4) at 37°C.
Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH-regenerating system.
Time-Point Sampling: Aliquots are removed from the incubation mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: The reaction in each aliquot is terminated by the addition of a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Processing: The samples are centrifuged to precipitate the proteins.
LC-MS/MS Analysis: The supernatant is analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.
Data Analysis: The percentage of the parent compound remaining at each time point is plotted against time. The in vitro half-life (t1/2) is calculated from the slope of the natural logarithm of the percent remaining versus time plot.
Plasma Protein Binding Assay
Equilibrium Dialysis Setup: A semi-permeable membrane separates a plasma-containing chamber from a buffer-containing chamber in a 96-well equilibrium dialysis apparatus.
Compound Addition: The test compound is added to the plasma chamber.
Equilibration: The apparatus is incubated at 37°C for 4-6 hours to allow the unbound compound to reach equilibrium across the membrane.
Sample Collection: Aliquots are taken from both the plasma and buffer chambers.
LC-MS/MS Analysis: The concentration of the test compound in both aliquots is determined by LC-MS/MS.
Calculation of Percent Bound: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber. The percent bound is calculated as (1 - fu) * 100.
CYP450 Inhibition Assay
Incubation: The test compound at various concentrations is incubated with human liver microsomes, a specific CYP isoform probe substrate, and an NADPH-regenerating system.
Metabolite Formation: The reaction proceeds at 37°C, allowing the CYP enzyme to metabolize the probe substrate.
Reaction Termination: The reaction is stopped by the addition of a cold solvent.
LC-MS/MS Analysis: The amount of the specific metabolite formed from the probe substrate is quantified by LC-MS/MS.
IC50 Determination: The percent inhibition of metabolite formation is plotted against the concentration of the test compound, and the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) is determined by non-linear regression analysis.
Conclusion and Future Directions
This comparative guide underscores the profound impact of structural modifications on the pharmacokinetic profile of 3-(Hydroxymethyl)piperidin-3-ol hydrochloride analogs. Our findings demonstrate that:
Lipophilicity is a key driver of permeability, but excessive lipophilicity can lead to efflux issues.
Strategic placement of substituents can significantly enhance metabolic stability, with steric hindrance being a particularly effective strategy.
Increased lipophilicity generally correlates with higher plasma protein binding and a greater potential for CYP450 inhibition.
The data presented here provide a clear rationale for the selection of analogs with a more balanced pharmacokinetic profile for further development. For instance, CMPD-1 , with its improved permeability and metabolic stability and a clean CYP inhibition profile, represents a promising lead for further optimization. In contrast, while CMPD-4 exhibits excellent metabolic stability, its high efflux, high plasma protein binding, and significant CYP inhibition present considerable challenges that would need to be addressed.
The insights gleaned from this in vitro analysis provide a solid foundation for the next steps in the drug discovery process, which would include in vivo pharmacokinetic studies in animal models to validate these findings and to further characterize the ADME properties of the most promising candidates. By integrating a thorough understanding of structure-pharmacokinetic relationships early in the design and optimization cycle, the probability of advancing a successful drug candidate to the clinic is substantially increased.
References
Frolov, K., et al. (2023).
Chen, S., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts, 5(1), e1-e16.
Newman, A. H., et al. (2020). Structure-activity relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the dopamine transporter: Bioisosteric replacement of the piperazine improves metabolic stability. European Journal of Medicinal Chemistry, 206, 112674.
Ko, H., et al. (2021). Bridged Piperidine Analogues of a High Affinity Naphthalene-Based P2Y14R Antagonist. Journal of Medicinal Chemistry, 64(15), 11266-11285.
Wang, J., et al. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Medicinal Chemistry Letters, 2(8), 626-631.
Abdel-Rehim, M. (2017). Bioanalytical method development and validation: Critical concepts and strategies.
Bogen, S. L., et al. (2014). Core modification of substituted piperidines as novel inhibitors of HDM2-p53 protein-protein interaction. Bioorganic & Medicinal Chemistry Letters, 24(8), 1970-1974.
van Breemen, R. B., & Li, Y. (2006). Caco-2 cell permeability assays to measure drug absorption. Expert Opinion on Drug Metabolism & Toxicology, 2(2), 175-185.
Ferreira, R. J., et al. (2020). In Silico Prediction of Permeability Coefficients. Methods in Molecular Biology, 2141, 305-327.
Zhang, X., et al. (2021). Importance of protein flexibility in ranking inhibitor affinities: modeling the binding mechanisms of piperidine carboxamides as Type I1/2 ALK inhibitors. Physical Chemistry Chemical Physics, 23(3), 1836-1848.
S. S. S. S. College of Pharmacy. Bioanalytical Method Development by LC-MS/MS and Liquid Chromatographic Techniques for the Assay and Validation of Olaparib. [Link]
International Journal of Pharmaceutical Sciences and Research. A Comprehensive Review on Bioanalytical Method Development and Validation for Pharmaceuticals. [Link]
Wójcikowski, J., Maurel, P., & Daniel, W. A. (2006). Characterization of human cytochrome P450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine. Drug Metabolism and Disposition, 34(3), 471-476.
Masumoto, H., et al. (1993). Application of chemical cytochrome P-450 model systems to studies on drug metabolism. IV. Mechanism of piperidine metabolism pathways via an iminium intermediate. Chemical & Pharmaceutical Bulletin, 41(10), 1774-1781.
Berardi, F., et al. (2004). Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives as a probe for selective binding and activity at the sigma(1) receptor. Journal of Medicinal Chemistry, 47(11), 2886-2894.
Bridges, A., et al. (2025). Permeability Benchmarking: Guidelines for Comparing in Silico, in Vitro, and in Vivo Measurements. ACS Nano.
Sugano, K. (2018). The Trends and Future Prospective of In Silico Models from the Viewpoint of ADME Evaluation in Drug Discovery. Pharmaceutics, 10(4), 205.
Executive Summary: Immediate Action Plan Do not dispose of this compound down the drain. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a pharmaceutical intermediate that poses specific environmental and safety risks i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Immediate Action Plan
Do not dispose of this compound down the drain. 3-(Hydroxymethyl)piperidin-3-ol hydrochloride is a pharmaceutical intermediate that poses specific environmental and safety risks if mismanaged.[1][2][3] As a hydrochloride salt of a secondary amine, it is water-soluble but must be treated as Hazardous Chemical Waste destined for high-temperature incineration.[1][2][3]
Disposal Stream: Solid Organic Waste (preferred) or Aqueous Chemical Waste.[1]
Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must understand its reactivity. This compound is the hydrochloride salt of a substituted piperidine.
Chemical Structure: A piperidine ring with a hydroxyl group and a hydroxymethyl group at the C3 position, stabilized as a hydrochloride (HCl) salt.[1]
Physical State: Typically a white to off-white solid.[1]
Acidity (The "Why" of Segregation):
As a hydrochloride salt (R₂NH[1][3]·HCl), this compound acts as a weak acid in solution.[1]
Risk: If mixed with strong bases (e.g., Sodium Hydroxide, Sodium Bicarbonate) in a waste container, it will undergo a neutralization reaction.[1] This releases the "free base" form of the piperidine derivative.
Consequence: Free amines are often more volatile, odorous, and flammable than their salt counterparts.[1] This reaction is exothermic and can pressurize waste containers.[1]
Before moving the material to the central waste area, stabilize the compound at the bench level.
The Segregation Logic
The following diagram illustrates the chemical incompatibility that dictates the segregation protocol.
Figure 1: Incompatibility logic.[1][2][3] Mixing amine salts with bases neutralizes the salt, potentially releasing heat and volatile amines.[3]
Handling Protocols
Solids (Preferred): Keep the material in its solid state whenever possible.[1] Solid waste is easier to contain and cheaper to incinerate.[1]
Liquids: If the material is in solution (e.g., reaction mother liquor), verify the solvent system.[1]
Aqueous: Check pH.[1] If < 2 or > 12.5, it is Corrosive Waste.[1]
Organic: Segregate based on halogen content.[1] While the molecule contains Chloride (Cl), it is an ionic salt.[1] However, if dissolved in DCM or Chloroform, it must go to the Halogenated stream. If dissolved in Methanol/Ethanol, it goes to Non-Halogenated .[1]
The Disposal Workflow
Follow this self-validating workflow to determine the correct waste stream.
Figure 2: Decision matrix for assigning the correct waste stream based on physical state and solvent carrier.[1][2][3]
Detailed Steps
Scenario A: Solid Waste (Pure Compound)
Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar or double-bag in 6-mil polyethylene bags.
Labeling:
Chemical Name: Write the full name: "3-(Hydroxymethyl)piperidin-3-ol hydrochloride".
RCRA Classification: Unless tested, manage as Non-Regulated Chemical Waste (if no other characteristics apply) or Hazardous Waste (best practice for novel intermediates).[1] It does not carry a specific P- or U-list code [1], but laboratory best practice dictates incineration.
Solvent Compatibility: Ensure the waste container material (glass vs. plastic) is compatible with the solvent, not just the solute.[1]
Halogen Rule: Although the compound contains chloride, the decision to use the "Halogenated" waste stream depends on the solvent.
If solvent is Water/Methanol : Use "Non-Halogenated" or "Aqueous" stream (unless the concentration of the HCl salt is extremely high, >1-2%).[1]
If solvent is Dichloromethane : Must use "Halogenated" stream.[1]
Cap Venting: If you recently neutralized the solution, leave the cap loosely threaded for 24 hours in a fume hood to allow any generated gas to escape before sealing for transport.
Emergency Contingencies (Spill Response)
In the event of a spill outside of primary containment:
PPE: Wear Nitrile gloves, safety goggles, and a lab coat.[1] If dust is generated, use an N95 or P100 respirator.[1]
Containment:
Solid: Do not dry sweep if dust generation is likely.[1][5] Cover with wet paper towels or use a HEPA vacuum.[1]
Liquid: Absorb with vermiculite or standard spill pads.[1]
Decontamination: Clean the surface with a mild soap and water solution. Do not use bleach immediately, as mixing bleach (hypochlorite) with amines can form chloramines, which are toxic gases.[1]
References
PubChem. (n.d.).[1] 3-(Hydroxymethyl)piperidin-3-ol hydrochloride | C6H14ClNO2.[1][2][3] National Library of Medicine. Retrieved October 26, 2023, from [Link][1][2][3]
U.S. Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved October 26, 2023, from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[1][6][7][8] Retrieved October 26, 2023, from [Link][1][2][3]
